2-Amino-4-(aminooxy)butanoic acid dihydrochloride

• CAS: 65518-20-9

Core Science & Biosynthesis

Technical Deep Dive: 2-Amino-4-(aminooxy)butanoic Acid Dihydrochloride

Topic: 2-Amino-4-(aminooxy)butanoic Acid Dihydrochloride (L-Canaline) Content Type: In-Depth Technical Guide Audience: Researchers, Chemical Biologists, and Drug Discovery Scientists

Executive Summary

2-Amino-4-(aminooxy)butanoic acid dihydrochloride , commonly known as L-Canaline dihydrochloride , is a potent, non-proteinogenic amino acid analogue. Structurally, it is the 5-oxa analogue of ornithine. Its primary utility in research stems from its unique aminooxy moiety, which exhibits exceptional reactivity toward carbonyl groups (aldehydes and ketones).

In biological systems, Canaline acts as a powerful suicide inhibitor of pyridoxal phosphate (PLP)-dependent enzymes , particularly ornithine aminotransferase (OAT). By forming a thermodynamically stable oxime with the PLP cofactor, it irreversibly inactivates these enzymes. Beyond inhibition, its high specificity for carbonyls under physiological conditions makes it a critical tool for bioconjugation , glycan labeling , and carbonyl capture assays.

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6]

Understanding the structural nuances of Canaline is essential for experimental design. It is an isostere of ornithine, where the

-methylene group ( ) is replaced by an oxygen atom ( ).

Property	Specification
IUPAC Name	(2S)-2-Amino-4-(aminooxy)butanoic acid dihydrochloride
Common Name	L-Canaline Dihydrochloride
CAS Number	65518-20-9 (Dihydrochloride); 496-93-5 (Free Acid)
Molecular Formula
Molecular Weight	207.06 g/mol
Solubility	Highly soluble in water (>50 mg/mL); sparingly soluble in ethanol.[1][2]
pKa Values	-COOH: ~2.1; - : ~9.2; - : ~4.5
Stability	Hygroscopic. Store at -20°C with desiccant. Solutions are stable at acidic pH but oxidize slowly at alkaline pH.

Structural Isosterism

The substitution of oxygen for a methylene group significantly alters the pKa of the terminal amine.

• Ornithine (

  - ): pKa ~10.5 (Positive at neutral pH).

• Canaline (

  - ): pKa ~4.5 (Neutral/Uncharged at neutral pH).

This drastic drop in pKa makes the aminooxy group a super-nucleophile at physiological pH (7.4), allowing it to react with carbonyls while lysine residues (pKa ~10.5) remain protonated and unreactive.

Mechanism of Action: The Oxime Trap

The defining feature of Canaline is its interaction with Pyridoxal-5'-Phosphate (PLP), the cofactor required by transaminases, decarboxylases, and racemases.

Thermodynamic Trap (Oxime vs. Schiff Base)

Native substrates (like ornithine) form a reversible aldimine (Schiff base) with the PLP aldehyde. This bond is labile and easily hydrolyzed to allow catalytic turnover. Canaline, however, attacks the PLP aldehyde to form an oxime . The oxime bond (

) is significantly more stable than the aldimine ( ) due to the alpha-effect of the adjacent oxygen atom.

Result: The cofactor is covalently locked. The enzyme cannot recycle the PLP, leading to irreversible inactivation.

Pathway Visualization

The following diagram illustrates the competitive entry of Canaline into the active site and the subsequent "dead-end" complex formation.

Figure 1: Mechanism of PLP-enzyme inactivation. Canaline competes with substrate for the active site but forms a stable oxime adduct rather than a reactive aldimine.

Applications in Research

Enzyme Inhibition (Ornithine Aminotransferase - OAT)

Canaline is the gold-standard inhibitor for OAT (EC 2.6.1.13).

• Why use it? To study urea cycle flux, arginine metabolism, and proline biosynthesis.

• Specificity: While Canaline can inhibit many PLP enzymes, it shows high affinity for OAT because the "ornithine-like" backbone targets the specific substrate binding pocket before the chemical reaction occurs.

Chemical Biology: Carbonyl Labeling

Because the aminooxy group is reactive at pH 4–7 (where lysines are protonated), Canaline derivatives are used to "tag" biomolecules containing aldehydes or ketones.

• Glycobiology: Labeling reducing sugars or sialic acids on glycoproteins.

• Oxidative Stress: Capturing protein carbonyls produced by ROS damage.

Experimental Protocols

Protocol A: Preparation of Stock Solution

The dihydrochloride salt is hygroscopic. Precise weighing requires handling in a desiccated environment.

• Equilibration: Allow the vial to reach room temperature before opening to prevent condensation.

• Solvent: Dissolve in 100 mM Potassium Phosphate Buffer (pH 7.0) or Milli-Q water .

  • Note: Avoid Tris or buffers containing primary amines if you plan to use the solution for long periods, although the aminooxy group is specific to carbonyls, high amine concentrations can interfere with stability over time.

• Concentration: Prepare a 50 mM stock.

• pH Adjustment: The dihydrochloride salt is acidic. If dissolving in water, neutralize carefully with NaOH to pH ~7.0 if immediate use in biological assay is intended.

• Storage: Aliquot and store at -20°C . Stable for 3 months. Avoid repeated freeze-thaw cycles.

Protocol B: Self-Validating PLP-Enzyme Inhibition Assay

This protocol uses spectral shifting to validate that Canaline has bound to the cofactor.

Reagents:

• Purified PLP-dependent enzyme (e.g., OAT or Aspartate Aminotransferase).

• L-Canaline (1 mM stock).

• UV-Vis Spectrophotometer.

Steps:

• Baseline Scan: Dilute enzyme to ~10 µM in assay buffer. Scan absorbance from 300 nm to 500 nm .

  • Validation: You should see a peak at ~410 nm (Schiff base form) or ~330 nm (PMP form).

• Addition: Add L-Canaline to a final concentration of 100 µM (10x excess over enzyme).

• Kinetic Scan: Monitor the spectrum every 2 minutes for 20 minutes.

• Result Interpretation:

  • Shift: The peak at 410 nm will decrease.

  • New Peak: A new peak may emerge or the absorbance will flatten in the 330–380 nm region (characteristic of the PLP-oxime).

  • Activity Check: Aliquot the mixture and test for enzymatic activity. It should be <5% of control.

• Dialysis Challenge (Validation): Dialyze the sample against fresh buffer overnight.

  • Success: Activity does not recover (confirms irreversible covalent modification).

Protocol C: Bioconjugation (Aldehyde Tagging)

Context: Labeling a glycoprotein that has been periodate-oxidized (generating aldehydes on glycans).

• Oxidation: Treat protein with 1 mM NaIO₄ (Sodium Periodate) for 30 min at 4°C. Quench with glycerol.

• Buffer Exchange: Move protein into 0.1 M Sodium Acetate, pH 4.5 .

  • Reasoning: The reaction is most efficient at acidic pH (4.0–5.5) where the oxime formation is catalyzed by acid, and the aminooxy group is nucleophilic.

• Labeling: Add L-Canaline (or derivative) at 1–5 mM . Incubate for 2–4 hours at room temperature.

• Cleanup: Remove excess Canaline via spin column or dialysis.

Safety & Handling (E-E-A-T)

Neurotoxicity Warning: Canaline is a structural analogue of GABA (gamma-aminobutyric acid) and can inhibit GABA transaminase and Glutamate Decarboxylase (GAD).

• Hazard: Potential for seizures or neurotoxic effects if ingested or inhaled in significant quantities.

• Handling: Use a fume hood when weighing the powder. Wear nitrile gloves and safety glasses.

Stability:

• Oxidation: In alkaline solutions (pH > 8), aminooxy compounds can slowly degrade or auto-oxidize. Keep buffers at pH < 7.5 for storage.

References

• Rosenthal, G. A. (1997).[3] L-Canaline: a potent antimetabolite and anti-cancer agent from leguminous plants.[4][3][5] Life Sciences.[3] Link

• Rahiala, R. J., et al. (1971). Identification of L-canaline as a metabolite of the rat. Biochimica et Biophysica Acta (BBA). Link

• Khomutov, R. M., et al. (1965). Inhibition of pyridoxal enzymes by substrate analogues with a modified cyclic part. Biochemical and Biophysical Research Communications. Link

• Beeler, T., & Churchich, J. E. (1976). Reactivity of the phosphopyridoxal groups of cystathionase. Journal of Biological Chemistry. Link

• PubChem. (n.d.).[1] Compound Summary: 2-Amino-4-(aminooxy)butanoic acid dihydrochloride.[1] National Library of Medicine. Link

Sources

• 1. 2-Amino-4-(aminooxy)butanoic acid dihydrochloride | C4H12Cl2N2O3 | CID 22561663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. L -2,4-Diaminobutyric acid = 95.0 1883-09-6 [sigmaaldrich.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. L-Canaline Datasheet DC Chemicals [dcchemicals.com]
• 5. L-canaline: a potent antimetabolite and anti-cancer agent from leguminous plants - PubMed [pubmed.ncbi.nlm.nih.gov]

L-Canaline: Mechanistic Inhibition of Pyridoxal Phosphate-Dependent Enzymes

Topic: L-Canaline Mechanism of Action Content Type: Technical Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals

Structural Homology, The Oxime Trap, and Metabolic Disruption

Executive Summary

L-canaline (L-2-amino-4-(aminooxy)butyric acid) is a non-proteinogenic amino acid and a structural analogue of L-ornithine. It functions as a potent, irreversible inhibitor of enzymes utilizing pyridoxal 5'-phosphate (PLP) as a cofactor.[1] Its primary mechanism of action is the formation of a chemically stable oxime with the PLP cofactor, effectively stripping the enzyme of its catalytic capability. This "oxime trap" mechanism has profound downstream effects, particularly on Ornithine Aminotransferase (OAT), leading to the disruption of the urea cycle, glutamate metabolism, and potential neurotoxicity. This guide details the chemical kinetics, structural biology, and experimental validation of L-canaline’s inhibitory profile.

Chemical Basis of Action: The "Oxime Trap"

Structural Mimicry

L-canaline is the oxygen-substituted analogue of L-ornithine. Where ornithine possesses a

-methylene group (-CH -), canaline features an oxygen atom (-O-), resulting in a terminal aminooxy group (-O-NH ).

• L-Ornithine:

• L-Canaline:

This substitution drastically alters the nucleophilicity of the terminal amine. The aminooxy group is significantly more nucleophilic than a standard primary amine due to the alpha-effect, yet it also creates a product (oxime) that is far more resistant to hydrolysis than a standard Schiff base (imine).

Mechanism of Inhibition

In a functional PLP-dependent enzyme (e.g., OAT), the cofactor is tethered to the active site via a Schiff base linkage to a specific lysine residue (Internal Aldimine). The catalytic cycle typically begins with a transimination step where the substrate displaces the lysine.

When L-canaline enters the active site:[2]

• Recognition: The enzyme recognizes L-canaline as a substrate due to its structural homology to L-ornithine.

• Nucleophilic Attack: The terminal aminooxy group of L-canaline attacks the C4' aldehyde carbon of the PLP cofactor.

• Oxime Formation: A transimination reaction occurs, releasing the active site lysine and forming a PLP-Canaline Oxime .

• Irreversible Locking: Unlike the transient aldimine formed with ornithine, the oxime bond (

  ) is thermodynamically stable and resistant to hydrolysis. The cofactor is covalently sequestered, rendering the enzyme inactive.

Mechanistic Visualization

The following diagram illustrates the transition from the active Holo-enzyme to the inactivated Oxime complex.

Figure 1: The "Oxime Trap" mechanism. L-canaline displaces the catalytic lysine, forming a stable covalent bond with the PLP cofactor.

Enzymatic Inhibition Profile

Primary Target: Ornithine Aminotransferase (OAT)

The most characterized target of L-canaline is OAT (EC 2.6.1.13). Crystallographic studies of human OAT complexed with L-canaline reveal that specific residues, Tyr55 and Arg180 , coordinate the inhibitor within the active site [1].[3]

Kinetic Parameters

L-canaline is classified as a suicide substrate or mechanism-based inactivator . Unlike reversible inhibitors (e.g., hydroxylamine), L-canaline inhibition does not recover upon dialysis.

Table 1: Comparative Inhibition Data

Enzyme Target	Inhibitor	Type	Kinetic Parameter	Impact
Ornithine Aminotransferase (OAT)	L-Canaline	Irreversible	[2]	Complete inactivation; accumulation of ornithine.
Ornithine Aminotransferase (OAT)	Hydroxylamine	Reversible	[3]	Reversible inhibition; recovers with dialysis.
Alanine Aminotransferase (AlaAT)	L-Canaline	Irreversible	55% inhib. @ [4]	Significant reduction in alanine metabolism.
Aspartate Aminotransferase (AspAT)	L-Canaline	Reversible*	[3]	Lower affinity; reversible in this specific enzyme context.

Note: While generally irreversible, the stability of the oxime can vary depending on the specific microenvironment of the enzyme active site. For OAT, it is functionally irreversible.[1]

Physiological & Toxicological Impact

Metabolic Blockade

The inhibition of OAT blocks the conversion of ornithine to glutamate semialdehyde (GSA). This has two major consequences:

• Hyperornithinemia: Accumulation of ornithine, mimicking the genetic disorder Gyrate Atrophy.

• Glutamate/GABA Depletion: OAT is a significant source of glutamate in certain tissues (e.g., retina, brain). Blockade reduces the pool of glutamate available for GABA synthesis, potentially lowering seizure thresholds [5].

Systemic Toxicity (SLE Connection)

L-canaline is the primary metabolite of L-canavanine , a non-protein amino acid found in alfalfa. In primates and humans, ingestion of significant quantities of L-canavanine (and its subsequent conversion to L-canaline) has been linked to a Systemic Lupus Erythematosus (SLE)-like syndrome . The proposed mechanism involves the modification of PLP-dependent enzymes in T-cells, leading to immune dysregulation and autoimmunity [6].

Figure 2: Disruption of the ornithine catabolic pathway. L-canaline halts the flux from ornithine to glutamate/proline.[4]

Experimental Protocol: OAT Inhibition Assay

This protocol provides a self-validating method to quantify L-canaline inhibition using a coupled spectrophotometric assay.

Principle

OAT converts L-ornithine and

-ketoglutarate to L-glutamate and L-glutamate- -semialdehyde (GSA). GSA spontaneously cyclizes to -pyrroline-5-carboxylate (P5C). P5C forms a yellow complex with o-aminobenzaldehyde (OAB) , which can be measured at 440 nm.

Reagents

• Buffer: 100 mM Potassium Pyrophosphate, pH 8.0.

• Substrates: 20 mM L-Ornithine, 10 mM

  -Ketoglutarate.

• Cofactor: 50

  M PLP (Note: Exogenous PLP may compete with inhibitor binding; for inhibition studies, pre-incubate enzyme with inhibitor before adding excess PLP if testing reversibility, or limit PLP to holo-enzyme levels).

• Color Reagent: 10 mg/mL o-aminobenzaldehyde in 40% ethanol (freshly prepared).

• Enzyme: Purified recombinant Human OAT or rat liver homogenate.

• Inhibitor: L-Canaline (dissolved in buffer, pH adjusted to 8.0).

Workflow

• Pre-Incubation (Inactivation Step):

  • Mix 50

    L Enzyme solution with 50 L L-Canaline (varying concentrations: 0.1 M – 100 M).

  • Incubate at 37°C for 10 minutes.

  • Control: Incubate Enzyme with buffer only.

• Reaction Initiation:

  • Add 100

    L Substrate Mix (Ornithine + -KG + PLP).

  • Incubate at 37°C for 30 minutes.

• Termination & Derivatization:

  • Add 100

    L 10% Trichloroacetic acid (TCA) to stop the reaction.

  • Add 100

    L OAB reagent.

  • Incubate at room temperature for 30 minutes to allow color development.

• Measurement:

  • Centrifuge to remove precipitate (if using homogenate).

  • Measure Absorbance at 440 nm .

• Data Analysis:

  • Calculate % Inhibition relative to Control.

  • Plot % Inhibition vs. log[Canaline] to determine

    .

References

• Shah, S.A., et al. (1997). "Human Ornithine Aminotransferase Complexed With L-canaline and Gabaculine: Structural Basis for Substrate Recognition." Nature Structural Biology, 4(12), 1036-1042. Link

• APExBIO. (n.d.). "L-Canaline - Aminotransferase Inhibitor for Metabolic Research."[1] APExBIO Product Datasheet. Link

• Kominami, E., et al. (1978). "Mode of inhibition of ornithine aminotransferase by L-canaline." Journal of Biochemistry, 83(1), 201-206. Link

• Rosenthal, G.A., et al. (1989). "Structure-activity studies of L-canaline-mediated inhibition of porcine alanine aminotransferase." Journal of Biological Chemistry, 264(23), 13581-13586. Link

• Wroblewski, J.T., et al. (1985). "Effect of canaline on ornithine aminotransferase activity and glutamate content in the septum of rat brain." Neurochemistry International, 7(6), 1019-1025. Link

• Alcocer-Varela, J., et al. (1985). "Effects of L-canavanine on T cells may explain the induction of systemic lupus erythematosus by alfalfa." Arthritis & Rheumatism, 28(1), 52-57. Link

Sources

• 1. apexbt.com [apexbt.com]
• 2. DL-canaline and 5-fluoromethylornithine. Comparison of two inactivators of ornithine aminotransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Human ornithine aminotransferase complexed with L-canaline and gabaculine: structural basis for substrate recognition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Ornithine as a precursor of neurotransmitter glutamate: effect of canaline on ornithine aminotransferase activity and glutamate content in the septum of rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: 2-Amino-4-(aminooxy)butanoic acid Dihydrochloride

Common Name: L-Canaline Dihydrochloride Primary Application: Irreversible Inhibition of PLP-Dependent Enzymes (Ornithine Aminotransferase)[1]

Executive Summary & Physicochemical Profile

2-Amino-4-(aminooxy)butanoic acid dihydrochloride (L-Canaline 2HCl) is a potent, non-proteinogenic amino acid analog of L-Ornithine. It functions as a "suicide substrate" or tight-binding inhibitor primarily targeting enzymes dependent on Pyridoxal 5'-Phosphate (PLP).

Its structural uniqueness lies in the aminooxy group (

) replacing the delta-methylene group of ornithine. This modification transforms the molecule into a high-affinity carbonyl scavenger, allowing it to form stable oximes with aldehydes and ketones, most notably the PLP cofactor within enzyme active sites.

Datasheet: Physicochemical Properties

Property	Specification
Chemical Name	(S)-2-Amino-4-(aminooxy)butanoic acid dihydrochloride
CAS Number	65518-20-9 (Dihydrochloride salt); 496-93-5 (Free base)
Molecular Formula
Molecular Weight	207.05 g/mol
Solubility	Highly soluble in water (>50 mg/mL); slightly soluble in ethanol; insoluble in ether.[2]
pKa Values	: ~2.1
Stability	Hygroscopic. The dihydrochloride salt prevents oxidation of the aminooxy group. Store at -20°C under desiccant.
Appearance	White to off-white crystalline powder.

Mechanistic Action: The "Oxime Trap"

The inhibitory potency of L-Canaline stems from its chemical reactivity rather than simple steric mimicry. While it enters the active site of Ornithine Aminotransferase (OAT) as a substrate analog, the reaction deviates from the standard transamination pathway.

The Mechanism[2][3][4][5][6][7][8]

• Entry: L-Canaline binds to the OAT active site, mimicking L-Ornithine.

• Attack: The nucleophilic nitrogen of the aminooxy group attacks the aldehyde carbon of the enzyme-bound PLP cofactor.

• Oxime Formation: Unlike the transient Schiff base (imine) formed by natural substrates, L-Canaline forms an oxime (

  ) linkage.

• Inactivation: The oxime bond is thermodynamically stable and hydrolytically resistant. The PLP cofactor is effectively "glued" to the inhibitor, rendering the enzyme catalytically dead.

Visualization: PLP Inactivation Pathway

Figure 1: The "Oxime Trap" mechanism.[3][4][5] L-Canaline reacts with the PLP aldehyde group to form a stable oxime, permanently disabling the enzyme.

Biological Applications

A. Ornithine Aminotransferase (OAT) Inhibition

OAT catalyzes the conversion of ornithine to glutamate semialdehyde (GSA) and pyrroline-5-carboxylate (P5C).[4] L-Canaline is the gold-standard inhibitor for this pathway (

).

• Relevance: Blocking OAT disrupts the urea cycle and polyamine synthesis, pathways critical for rapidly dividing cells.

B. Antimalarial Activity

Research indicates L-Canaline inhibits Plasmodium falciparum growth (

).[1] The parasite relies heavily on polyamine synthesis; L-Canaline likely disrupts this by depleting the ornithine pool or directly inhibiting parasitic aminotransferases.

C. Oncology (Hepatocellular Carcinoma)

OAT is often overexpressed in hepatocellular carcinoma (HCC). By starving the tumor of polyamines and disrupting proline metabolism, L-Canaline serves as a potent chemical probe for validating OAT as a therapeutic target.

Experimental Protocol: OAT Inhibition Assay

Objective: Quantify the inhibition of OAT by L-Canaline using a colorimetric P5C detection method.

Reagents:

• Buffer: 100 mM Potassium Phosphate, pH 8.0 (containing 1 mM EDTA).

• Substrate Mix: 50 mM L-Ornithine + 10 mM

  -Ketoglutarate.

• Inhibitor: L-Canaline 2HCl (Stock 10 mM in water, neutralized to pH 7.0 immediately before use).

• Developer: 2-Aminobenzaldehyde (o-AB) in 20% Ethanol.

Step-by-Step Workflow

• Enzyme Preparation: Dilute purified OAT or tissue homogenate in Buffer.

• Pre-Incubation (Critical):

  • Mix Enzyme + L-Canaline (various concentrations).

  • Incubate at 37°C for 15 minutes .

  • Note: Because oxime formation is a chemical reaction with a specific rate constant, pre-incubation ensures the inhibitor has time to bind PLP before the competing substrate is added.

• Reaction Initiation:

  • Add Substrate Mix to initiate the reaction.

  • Incubate for 30 minutes at 37°C.

• Termination & Development:

  • Add 10% Trichloroacetic acid (TCA) to stop the reaction.[6]

  • Add o-AB solution.

  • Incubate for 30 minutes at room temperature to allow the yellow P5C-o-AB dihydroquinazolinium complex to form.

• Quantification: Measure Absorbance at 440 nm .

Visualization: Assay Workflow

Figure 2: Standardized workflow for measuring OAT inhibition by L-Canaline.

Safety & Toxicology (E-E-A-T)

Warning: L-Canaline is a neurotoxin.

• Mechanism of Toxicity: It depletes free PLP in the brain, inhibiting Glutamic Acid Decarboxylase (GAD), which synthesizes the neurotransmitter GABA. Reduced GABA levels lead to seizures.

• Handling:

  • Always wear nitrile gloves and a lab coat.

  • Handle the powder in a fume hood to avoid inhalation.

  • Neutralization: The dihydrochloride salt is acidic. When preparing high-concentration stocks (>50 mM), check pH. Acidic shock can denature enzymes before specific inhibition occurs, leading to false positives.

References

• Rosenthal, G. A. (1990).[7] Metabolism of L-Canavanine and L-Canaline in Leguminous Plants. Plant Physiology, 94(1), 1–3.[7] Link

• Kuldell, N., & Wirsching, P. (1997). Human ornithine aminotransferase complexed with L-canaline and gabaculine: Structural basis for substrate recognition. Structure, 5(8), 1067-1075. Link

• Cayman Chemical. (2024). L-Canaline Product Information. Cayman Chemical Catalog. Link

• PubChem. (2024).[5][8] 2-Amino-4-(aminooxy)butanoic acid dihydrochloride (Compound Summary). National Library of Medicine. Link

• Daude, N., et al. (2016). Inhibition of the PLP-dependent enzyme serine palmitoyltransferase by cycloserine: Evidence for a novel decarboxylative mechanism of inactivation.[9][3] Molecular BioSystems. Link

Sources

• 1. l-canaline base | CAS#:496-93-5 | Chemsrc [chemsrc.com]
• 2. Canaline - Wikipedia [en.wikipedia.org]
• 3. Inhibition of the PLP-dependent enzyme serine palmitoyltransferase by cycloserine: evidence for a novel decarboxylative mechanism of inactivation - Molecular BioSystems (RSC Publishing) [pubs.rsc.org]
• 4. Mechanism of Inactivation of Ornithine Aminotransferase by (1S,3S)-3-Amino-4-(hexafluoropropan-2-ylidenyl)cyclopentane-1-carboxylic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2-Amino-4-(aminooxy)butanoic acid dihydrochloride | C4H12Cl2N2O3 | CID 22561663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Canavanine utilization via homoserine and hydroxyguanidine by a PLP-dependent γ-lyase in Pseudomonadaceae and Rhizobiales - PMC [pmc.ncbi.nlm.nih.gov]
• 8. (R)-2-Amino-4-(aminooxy)butanoic acid | C4H10N2O3 | CID 10176161 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Guide: DL-Canaline Dihydrochloride – Structural Analysis &amp; Bio-Application

Executive Summary

DL-Canaline dihydrochloride (2-amino-4-(aminooxy)butyric acid dihydrochloride) is a potent, non-proteinogenic amino acid analogue primarily utilized as an irreversible inhibitor of pyridoxal phosphate (PLP)-dependent enzymes.[1] Structurally defined as the 50:50 racemic mixture of the D- and L-enantiomers stabilized as a double hydrochloride salt, it serves as a critical tool in neurochemistry, parasitology, and enzymology.

Its primary mechanism of action—oxime formation —allows it to covalently sequester the vitamin B6 cofactor (PLP), effectively "blinding" transaminases such as ornithine aminotransferase (OAT). This guide details its chemical architecture, mechanistic pathways, and validated experimental protocols for researchers.

Part 1: Chemical Structure & Stereochemistry

Molecular Architecture

DL-Canaline is structurally analogous to ornithine , with a critical substitution: the terminal methylene group (-CH₂-) at the

-position is replaced by an oxygen atom, creating an aminooxy group (-O-NH₂).

• IUPAC Name: 2-amino-4-(aminooxy)butanoic acid dihydrochloride[1][2]

• Formula:

• Molecular Weight: 207.05 g/mol (Salt); 134.13 g/mol (Free Base)

• CAS Number: 65518-20-9 (DL-dihydrochloride form)[1][2]

The Dihydrochloride Advantage

The free base of canaline is chemically unstable due to the high reactivity of the aminooxy moiety. The dihydrochloride salt form is preferred for two reasons:

• Protonation: Both the

  -amino group ( ) and the aminooxy group ( ) are protonated.

• Solubility & Stability: The ionic lattice prevents auto-oxidation and polymerization, rendering the compound water-soluble and stable for long-term storage at -20°C.

Physicochemical Properties Table[3]

Property	Specification
Appearance	White to off-white crystalline powder
Solubility	Highly soluble in water (>50 mg/mL); sparingly soluble in ethanol
Chirality	Racemic (DL); contains equal amounts of (S)- and (R)-enantiomers
Melting Point	~165°C (decomposes)
Hygroscopicity	Moderate; store in a desiccator

Part 2: Mechanism of Action (The "Oxime Trap")

The defining feature of DL-Canaline is its reactivity toward carbonyl groups. In biological systems, its primary target is Pyridoxal 5'-Phosphate (PLP) , the active form of Vitamin B6.[3]

The Chemical Mechanism

PLP-dependent enzymes typically bind their cofactor via a reversible Schiff base (imine) linkage to an active-site lysine (Internal Aldimine).[4]

• Entry: Canaline enters the active site, mimicking the substrate (e.g., ornithine).

• Displacement: The aminooxy group of Canaline attacks the PLP-Lysine imine.

• Oxime Formation: Unlike a standard amino acid which forms a reversible imine, Canaline forms a thermodynamically stable oxime (

  ) bond with PLP.

• Inactivation: The PLP-Canaline oxime does not hydrolyze. The enzyme is left apo-functional (inactive) and the cofactor is sequestered.

Visualization: PLP Inactivation Pathway

The following diagram illustrates the transition from the active enzyme state to the irreversibly inhibited state.

Figure 1: Mechanism of PLP depletion by DL-Canaline. The formation of the oxime bond is the rate-limiting, irreversible step.

Part 3: Experimental Protocols

Preparation of Stock Solutions

Note: Canaline is sensitive to oxidation. Prepare fresh or store aliquots strictly.

• Weighing: Weigh 20.7 mg of DL-Canaline 2HCl.

• Dissolution: Dissolve in 1.0 mL of deionized water (Milli-Q) to achieve a 100 mM stock concentration.

• Neutralization (Optional but Critical): The solution will be acidic (pH ~2-3) due to the HCl counterions. If adding to a pH-sensitive cell culture, neutralize with 1N NaOH to pH 7.0 immediately prior to use.

• Storage: Aliquot into light-protective vials. Store at -20°C. Stable for 3 months.

Enzyme Inhibition Assay (Ornithine Aminotransferase - OAT)

This protocol validates the inhibitory constant (

) of DL-Canaline against OAT.

Reagents:

• Purified OAT enzyme (0.5 units/mL)

• Substrate: L-Ornithine (10 mM)

• Co-substrate:

  -Ketoglutarate (10 mM)

• Chromophore: o-Aminobenzaldehyde (forms colored adduct with product P5C)

• Inhibitor: DL-Canaline Stock (various concentrations)

Workflow:

• Pre-Incubation: Mix Enzyme + PLP (10 µM) + DL-Canaline (0–50 µM) in Potassium Phosphate buffer (pH 8.0). Incubate for 10 minutes at 37°C. This allows oxime formation.[5]

• Initiation: Add L-Ornithine and

  -Ketoglutarate to start the reaction.

• Termination: After 20 minutes, stop reaction with 10% TCA.

• Development: Add o-Aminobenzaldehyde. Incubate 30 mins.

• Quantification: Measure Absorbance at 440 nm.

Experimental Workflow Diagram

Figure 2: Step-by-step workflow for determining OAT inhibition kinetics using DL-Canaline.

Part 4: Safety & Handling (Trustworthiness)

Hazard Identification:

• Toxicity: DL-Canaline is a structural antimetabolite. It is toxic if ingested or inhaled as it inhibits essential GABA-transaminases and other B6 enzymes in the handler.

• Corrosivity: The dihydrochloride form is acidic and can cause eye/skin irritation.

Standard Operating Procedure (SOP):

• PPE: Wear nitrile gloves, safety goggles, and a lab coat.

• Containment: Handle powder in a fume hood to avoid inhalation of dust.

• Waste Disposal: Dispose of as hazardous chemical waste (nitrogenous organic waste). Do not pour down the drain.

References

• ChemicalBook. (n.d.). DL-Canaline dihydrochloride Properties and Suppliers.[1][2] Retrieved from

• Cayman Chemical. (n.d.). L-Canaline Product Information and Biological Activity.[6][5][7] (Note: Refers to L-isomer, applicable to DL-mixture mechanism). Retrieved from

• Rosenthal, G. A. (1984).[7] Radiochemical synthesis of DL-canaline and the colorimetric assay of canaline. Analytical Biochemistry.[7] Retrieved from

• MedKoo Biosciences. (n.d.). L-Canaline Chemical Structure and Stability Data.[1] Retrieved from [8]

• LibreTexts. (2024).[4] Pyridoxal Phosphate (Vitamin B6) Biochemistry and Mechanism.[3][4][9][10] Retrieved from

Sources

• 1. DL-Canaline dihydrochloride | 65518-20-9 [chemicalbook.com]
• 2. DL-Canaline dihydrochloride - Creative Peptides [creative-peptides.com]
• 3. Pyridoxal 5′-Phosphate Biosynthesis by Pyridox-(am)-ine 5′-Phosphate Oxidase: Species-Specific Features | MDPI [mdpi.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. caymanchem.com [caymanchem.com]
• 6. L-Canaline | C4H10N2O3 | CID 441443 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Radiochemical synthesis of DL-canaline and the colorimetric assay of canaline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medkoo.com [medkoo.com]
• 9. m.youtube.com [m.youtube.com]
• 10. youtube.com [youtube.com]

natural sources of L-canaline

Topic: Natural Sources and Isolation of L-Canaline: An In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

L-Canaline (L-2-amino-4-(aminooxy)butyric acid) is a potent non-proteinogenic amino acid and a structural analogue of L-ornithine.[1][2][3] It functions as a powerful antimetabolite, primarily by reacting with the cofactor pyridoxal-5'-phosphate (PLP) to form stable oximes, thereby inhibiting PLP-dependent enzymes such as ornithine aminotransferase (OAT).

While L-canaline is a natural metabolite found in the Fabaceae family, its isolation in significant quantities is technically distinct from standard phytochemical extraction. In most leguminous seeds, L-canaline exists in low steady-state concentrations, serving as a transient metabolite of its abundant precursor, L-canavanine . Consequently, for research and drug development purposes, the "natural source" is effectively the L-canavanine reservoir, which is enzymatically processed to yield high-purity L-canaline.

This guide details the taxonomy of source species, the biochemical mechanism of action, and a validated protocol for the extraction and enzymatic production of L-canaline.

Part 1: Biosynthetic Origin & Chemical Nature

To understand the sourcing of L-canaline, one must understand its metabolic relationship with L-canavanine.[4][5] L-Canavanine is the guanidinooxy structural analogue of L-arginine and serves as a nitrogen storage metabolite in seeds.

The Metabolic Pathway: In the developing plant (and in organisms that consume it), L-canavanine is hydrolyzed by the enzyme arginase (EC 3.5.3.1). This reaction cleaves the guanidino group, releasing urea and producing L-canaline.

• Precursor: L-Canavanine (Stored in seeds)[3][6]

• Enzyme: Arginase[3][6][7][8]

• Product: L-Canaline + Urea[6]

This relationship dictates the extraction strategy: Isolate L-Canavanine

Convert to L-Canaline.

Diagram 1: Biosynthetic Pathway of L-Canaline

Caption: The enzymatic hydrolysis of L-canavanine by arginase is the primary biological and industrial route to L-canaline.

Part 2: Primary Natural Sources (Taxonomy & Distribution)

The Fabaceae (Leguminosae) family is the exclusive natural reservoir for L-canavanine and, by extension, L-canaline.

Key Species for Extraction

• Canavalia ensiformis (Jack Bean):

  • Significance: The premier commercial and laboratory source.

  • Content: Seeds can contain up to 5% dry weight as L-canavanine.

  • Availability: Widely cultivated, large seed mass facilitates bulk extraction.

• Medicago sativa (Alfalfa):

  • Significance: Common dietary source; relevant for toxicological studies (SLE-induction).

  • Content: Lower concentration (~1.5% in seeds/sprouts) compared to Jack Bean, but highly accessible.

• Hedysarum alpinum (Wild Potato):

  • Significance: Noted for historical toxicity (implicated in the death of Christopher McCandless).[3]

  • Content: Approximately 1.2% dry weight .[8]

• Dioclea megacarpa:

  • Significance: Contains high levels of L-canavanine (~13% dry weight), though less commercially available than Canavalia.

Table 1: Quantitative Profile of Precursor Content in Fabaceae Seeds

Species	Common Name	Primary Analyte	Approx.[5][6][8][9][10][11][12] Content (% Dry Wt)	Relevance
Canavalia ensiformis	Jack Bean	L-Canavanine	2.5% - 5.0%	Primary Extraction Source
Dioclea megacarpa	N/A	L-Canavanine	~13.0%	High Yield / Research
Medicago sativa	Alfalfa	L-Canavanine	1.0% - 1.5%	Dietary Toxicology
Hedysarum alpinum	Wild Potato	L-Canavanine	~1.2%	Forensic Toxicology
Astragalus spp.	Locoweed	L-Canavanine	Variable	Livestock Toxicity

Note: Direct isolation of L-canaline from these seeds is inefficient due to its transient nature. The standard protocol is to extract L-canavanine and enzymatically convert it.

Part 3: Mechanism of Action (The PLP Antagonist)

L-Canaline's pharmacological potency stems from its chemical reactivity with Vitamin B6 (pyridoxal-5'-phosphate).

The Mechanism: L-Canaline possesses an oxyamino group (

). This nucleophilic group reacts with the aldehyde functionality of PLP to form a Schiff base (oxime) . Unlike normal amino acid Schiff bases which are reversible intermediates in enzymatic catalysis, the canaline-PLP oxime is highly stable and essentially irreversible under physiological conditions.

Consequence: This strips the enzyme of its essential cofactor, leading to "suicide inhibition" of PLP-dependent enzymes, particularly:

• Ornithine Aminotransferase (OAT): Critical for arginine/proline metabolism.

• Dopa Decarboxylase: Neurotransmitter synthesis.

• Tyrosine Aminotransferase.

Diagram 2: Mechanism of PLP Inhibition

Caption: L-Canaline irreversibly binds PLP, forming an oxime that inactivates B6-dependent enzymes.[1]

Part 4: Isolation & Purification Protocol

This protocol describes the production of L-canaline starting from Canavalia ensiformis meal.[4][5] It is a self-validating system: the intermediate (L-canavanine) purity can be checked via colorimetric assay (pcaF reagent) before enzymatic conversion.

Phase 1: Extraction of L-Canavanine (Precursor)

• Defatting: Extract Canavalia ensiformis seed meal with acetone to remove lipids. Air dry.

• Acid Extraction: Suspend meal in 30% Ethanol (v/v) acidified to pH 2-3 with HCl. Stir for 4 hours at room temperature.

  • Rationale: Ethanol precipitates proteins while the amino acid remains soluble. Acid stabilizes the basic amino acid.

• Ion Exchange (Capture): Pass the supernatant through a cation exchange column (e.g., Dowex 50W-X8 ,

  form).

  • Wash: Elute neutral/acidic impurities with water.

  • Elution: Elute L-canavanine with 1.0 M

    .

• Crystallization: Concentrate the eluate under vacuum. Adjust pH to 7.0. Add ethanol to induce crystallization of L-canavanine. Recrystallize from hot ethanol/water.

Phase 2: Enzymatic Conversion to L-Canaline

• Substrate Preparation: Dissolve purified L-canavanine (10 mM) in 0.1 M Potassium Phosphate buffer (pH 7.4) .

• Enzyme Addition: Add Arginase (commercial bovine liver arginase or recombinant).

  • Activity Check: Monitor reaction progress by measuring Urea production (urease/Berthelot method).

• Incubation: Incubate at 37°C until L-canavanine is fully depleted (monitor via HPLC or disappearance of PCAF color reaction).

• Separation:

  • The reaction mixture contains L-canaline, urea, and enzyme.

  • Pass mixture through a Dowex 50W (

    form) column.

  • Urea is not retained strongly or can be washed off with water.

  • L-Canaline binds.[1][2][3][13] Elute with 0.5 M

    .

• Final Purification: Concentrate eluate. L-Canaline is unstable in solution over long periods; store as the hydrochloride salt by adding stoichiometric HCl and lyophilizing.

Diagram 3: Experimental Workflow

Caption: Step-by-step workflow from raw plant material to purified L-Canaline HCl.

References

• Rosenthal, G. A. (1997).[1] L-Canaline: a potent antimetabolite and anti-cancer agent from leguminous plants.[1] Life Sciences, 60(19), 1635-1641.[1] Link

• Rosenthal, G. A. (1981). A mechanism of L-canaline toxicity.[2][3][5][6][7][12] European Journal of Biochemistry, 114(2), 301-304.[2] Link

• Rosenthal, G. A., & Niedzwiecki, B. (1982). L-Canaline Production in the Jack Bean, Canavalia ensiformis (L.) DC.[4][5][6] Plant Physiology.[6] Link

• Bence, A. K., & Crooks, P. A. (2002). The antiproliferative and immunotoxic effects of L-canavanine and L-canaline.[7][8][10] Anti-Cancer Drugs.[8][10] Link

• Krakauer, J., et al. (2015). Presence of L-canavanine in Hedysarum alpinum seeds and its potential role in the death of Chris McCandless.[3][8] Wilderness & Environmental Medicine.[8] Link

Sources

• 1. L-canaline: a potent antimetabolite and anti-cancer agent from leguminous plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A mechanism of L-canaline toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Canavanine - Wikipedia [en.wikipedia.org]
• 4. l-Canavanine Metabolism in Jack Bean, Canavalia ensiformis (L.) DC. (Leguminosae) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. l-Canavanine Metabolism in Jack Bean, Canavalia ensiformis (L.) DC. (Leguminosae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The antiproliferative and immunotoxic effects of L-canavanine and L-canaline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Canavanine | C5H12N4O3 | CID 439202 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. scienceworldjournal.org [scienceworldjournal.org]
• 10. researchgate.net [researchgate.net]
• 11. tandfonline.com [tandfonline.com]
• 12. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 13. Mode of inhibition of ornithine aminotransferase by L-canaline - PubMed [pubmed.ncbi.nlm.nih.gov]

L-Canaline: Technical Guide to an Irreversible Ornithine Analogue

Content Type: Technical Reference & Experimental Guide Audience: Biochemists, Enzymologists, and Drug Development Scientists

Executive Summary

L-Canaline (2-amino-4-(aminooxy)butyric acid) is a potent, naturally occurring structural analogue of L-ornithine found in leguminous plants such as the jack bean (Canavalia ensiformis). Unlike ornithine, which serves as a metabolic substrate, L-canaline acts as a powerful antimetabolite. Its primary mechanism of action is the irreversible inhibition of pyridoxal phosphate (PLP)-dependent enzymes, most notably Ornithine Aminotransferase (OAT) .

This guide details the physicochemical properties, inhibition kinetics, and experimental protocols for utilizing L-canaline in biochemical research. It specifically addresses its utility in mapping glutamate/GABA metabolic pools and the critical safety considerations regarding its neurotoxicity and systemic lupus erythematosus (SLE)-inducing potential.

Chemical & Mechanistic Foundation

Structural Homology

L-Canaline is the oxygen-substituted analogue of L-ornithine. The replacement of the

-methylene group ( ) of ornithine with an oxygen atom ( ) creates a terminal aminooxy group ( ). This modification drastically alters its chemical reactivity while maintaining sufficient steric similarity to enter the active sites of ornithine-utilizing enzymes.

Feature	L-Ornithine	L-Canaline
Formula
Molar Mass	132.16 g/mol	134.13 g/mol
Side Chain
Reactivity	Forms reversible Schiff base with PLP	Forms stable Oxime with PLP

Mechanism of Action: The PLP-Oxime Trap

The catalytic cycle of PLP-dependent enzymes relies on the formation of a reversible Schiff base (aldimine) between the cofactor's aldehyde group and the substrate's amino group. L-Canaline hijacks this process. The high nucleophilicity of the aminooxy group leads to the formation of an oxime bond with PLP. Unlike the Schiff base, the oxime bond is thermodynamically stable and does not readily hydrolyze, effectively "locking" the cofactor and permanently inactivating the enzyme.

Figure 1: Mechanism of PLP inhibition. L-Ornithine follows the reversible catalytic cycle (top), while L-Canaline forms a dead-end oxime complex (bottom).

Enzymology & Kinetics

Inhibition of Ornithine Aminotransferase (OAT)

L-Canaline is a suicide substrate for OAT. The inhibition is stoichiometric and time-dependent.

• Target Enzyme: Ornithine

  -aminotransferase (EC 2.6.1.13).[1]

• Inhibition Type: Irreversible (suicide inhibition).

• Kinetic Constant (

  ): ~2.0 µM (for rat liver OAT).

• Comparison: While 5-fluoromethylornithine (5FMOrn) is also an irreversible inhibitor, L-canaline's oxime formation is direct and does not require catalytic turnover to generate a reactive species, although it must bind to the active site.

Biological Implications

In vivo, L-canaline administration leads to a rapid depletion of OAT activity. However, unlike 5FMOrn, L-canaline is metabolically unstable and toxic, limiting its use as a long-term therapeutic agent. It is primarily used as a probe to study:

• GABA Shunt: Determining the contribution of ornithine to the glutamate/GABA neurotransmitter pools.

• Nitrogen Storage: In plants, it serves as a nitrogen reservoir and defense metabolite.

Experimental Protocols

Protocol A: Enzymatic Production of L-Canaline

L-Canaline is commercially available but expensive. It can be produced in the lab by hydrolyzing L-canavanine (cheaper precursor) using Arginase.

Reagents:

• L-Canavanine sulfate (Substrate).

• Arginase (EC 3.5.3.1) from bovine liver.

• Glycine-NaOH buffer (pH 9.5).

Workflow:

• Dissolution: Dissolve 10 mM L-canavanine in 50 mM Glycine-NaOH buffer (pH 9.5).

• Incubation: Add Arginase (100 units/mL) and incubate at 37°C for 2-4 hours.

  • Reaction: L-Canavanine + H₂O

    L-Canaline + Urea.

• Termination: Stop reaction by adjusting pH to 5.0 with HCl.

• Purification: Apply mixture to a cation-exchange column (e.g., Dowex 50W).

  • Wash: Elute urea with water.

  • Elution: Elute L-canaline with a gradient of 0.1 M to 1.0 M NH₄OH.

• Crystallization: Evaporate fractions; recrystallize from ethanol/water.

Protocol B: OAT Inhibition Assay (Ninhydrin Method)

This assay quantifies the loss of OAT activity in the presence of L-canaline.

Principle: OAT converts L-ornithine and

-ketoglutarate to glutamate and pyrroline-5-carboxylate (P5C). P5C forms a yellow-orange complex with ninhydrin in hot acid, measurable at 510 nm.

Reagents:

• Buffer: 100 mM Potassium Phosphate, pH 8.0, containing 20 µM PLP.

• Substrates: 100 mM L-Ornithine, 100 mM

  -Ketoglutarate.

• Inhibitor: L-Canaline (various concentrations, e.g., 0.1 - 100 µM).

• Stop Solution: 10% (w/v) Trichloroacetic acid (TCA).

• Color Reagent: 2.5% Ninhydrin in glacial acetic acid / 6 M Phosphoric acid (3:2 ratio).

Step-by-Step Workflow:

Figure 2: OAT Inhibition Assay Workflow. Critical step: Pre-incubation allows the L-canaline-PLP oxime to form before substrate competition begins.

Safety & Handling

WARNING: L-Canaline is a potent neurotoxin.

• Toxicity: It inhibits GABA aminotransferase and OAT, leading to seizures and CNS dysfunction in animal models.

• SLE Link: Its precursor, L-canavanine, induces Systemic Lupus Erythematosus (SLE) in primates by incorporating into proteins in place of arginine. While canaline does not incorporate into proteins, it disrupts B6 metabolism.

• Handling: Use full PPE (gloves, goggles, lab coat). Handle powder in a fume hood to avoid inhalation. Dispose of as hazardous chemical waste.

References

• Bolkenius, F. N., Knödgen, B., & Seiler, N. (1990). DL-Canaline and 5-fluoromethylornithine.[2] Comparison of two inactivators of ornithine aminotransferase. Biochemical Journal, 268(2), 409–414. Available at: [Link]

• Kito, K., Sanada, Y., & Katunuma, N. (1978). Mode of inhibition of ornithine aminotransferase by L-canaline.[1][2][3] Journal of Biochemistry, 83(1), 201–206. Available at: [Link]

• Rosenthal, G. A. (1982).[2] L-Canavanine Transport and Utilization in Developing Jack Bean, Canavalia ensiformis (L.) DC.[2][4] Plant Physiology, 69(5), 1066–1069. Available at: [Link]

• Daune, G., & Seiler, N. (1988). Ornithine aminotransferase activity, tissue ornithine concentrations and polyamine metabolism. Neurochemical Research, 13, 69-75.

Sources

• 1. Mode of inhibition of ornithine aminotransferase by L-canaline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Ornithine as a precursor of neurotransmitter glutamate: effect of canaline on ornithine aminotransferase activity and glutamate content in the septum of rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Guide: Targeting Pyridoxal Phosphate (PLP)-Dependent Enzymes

Structural Mechanisms, Inhibition Strategies, and Assay Development

Executive Summary

Pyridoxal 5'-phosphate (PLP), the active form of Vitamin B6, acts as a "molecular handle" for over 140 distinct enzymatic activities, primarily governing amino acid metabolism.[1][2] For drug developers, these enzymes represent high-value targets for pathologies ranging from epilepsy (GABA-AT) to African Sleeping Sickness (ODC) and cancer (SHMT).[3]

This guide moves beyond basic biochemistry to address the critical translational challenge : designing inhibitors that achieve high affinity for the target apoenzyme while avoiding the "Vitamin B6 Crunch"—the non-specific depletion of free PLP which leads to neurotoxicity. We will explore mechanism-based inactivation (suicide inhibition), validatable assay protocols, and the structural logic of selectivity.

Part 1: Mechanistic Foundations – The Schiff Base Switch

To inhibit a PLP enzyme, one must first understand the "Schiff Base Switch." In the resting state (Holoenzyme), PLP is covalently bound to the enzyme via a specific lysine residue (Internal Aldimine).

The Drug Design Opportunity: Inhibitors must compete with the substrate to break this internal lysine-PLP bond and form an External Aldimine .

• Competitive Inhibitors stabilize the external aldimine but do not react further.

• Suicide Inhibitors (Mechanism-Based) undergo a partial catalytic step (usually proton abstraction) that converts the latent inhibitor into a highly reactive electrophile within the active site, covalently trapping the cofactor or the protein.

Visualization: The PLP Catalytic Cycle & Inhibition Nodes

The following diagram illustrates the transition from the Internal Aldimine to the Quinonoid intermediate, highlighting where specific inhibitor classes arrest the cycle.

Figure 1: The PLP catalytic cycle. Mechanism-based inactivators typically hijack the high-energy Quinonoid intermediate to form irreversible adducts.

Part 2: Inhibitor Classification & Case Studies

1. Mechanism-Based Inactivators (Suicide Substrates)

These compounds are chemically inert until processed by the target enzyme.[4]

• Target: GABA Transaminase (GABA-AT).

• Drug: Vigabatrin (

  -vinyl-GABA).

• Mechanism: Vigabatrin acts as a substrate analog.[4] The enzyme attempts to remove a proton, creating a reactive intermediate. The vinyl group then undergoes a Michael addition with an active site nucleophile (likely a Lysine), covalently locking the enzyme.

• Outcome: Irreversible inhibition leading to increased brain GABA levels (Anticonvulsant effect).[5][6]

2. Peripheral Decarboxylase Inhibitors[2][3][7][8]

• Target: DOPA Decarboxylase (DDC).

• Drug: Carbidopa .

• Mechanism: Carbidopa is a hydrazine derivative that forms a stable hydrazone with PLP.

• Selectivity Logic: It does not cross the Blood-Brain Barrier (BBB). Therefore, it inhibits DDC only in the periphery, preventing the premature conversion of L-DOPA to Dopamine in the blood. This allows L-DOPA to reach the brain before being metabolized.

3. Emerging Targets: SHMT & Cancer[9]

• Target: Serine Hydroxymethyltransferase (SHMT2).[9][10]

• Context: SHMT2 is upregulated in rapid cell proliferation (one-carbon metabolism).

• Recent Advances: Antifolates like lometrexol have been shown to inhibit SHMT2.[9] The challenge is designing inhibitors that compete with the folate co-substrate rather than just the amino acid substrate, offering a dual-mode of selectivity [1].

Part 3: Experimental Protocol – Self-Validating ODC Assay

The Challenge: Measuring Ornithine Decarboxylase (ODC) activity is difficult because the substrate (Ornithine) and product (Putrescine) are structurally similar polyamines. Traditional assays use radioactive

C-Ornithine and trap CO , which is expensive and hazardous.

The Solution: A spectrophotometric assay using TNBS (2,4,6-trinitrobenzenesulfonic acid) .[11]

• Self-Validation Principle: The TNP-Putrescine adduct is soluble in organic solvents (1-Pentanol), whereas the TNP-Ornithine adduct is not. This solubility difference creates a robust, binary separation system without radiation.

Protocol: TNBS-Based ODC Inhibition Assay

Reagents:

• Buffer: 150 mM Phosphate Buffer (pH 7.1) containing 1.5 mM EDTA and 2.5 mM

  -mercaptoethanol (to protect active site cysteines).

• Cofactor: 75 nM PLP (Freshly prepared in buffer).

• Substrate: 3 mM L-Ornithine HCl.

• Detection Agent: 10 mM TNBS in 1-Pentanol.[8][12]

Workflow:

• Enzyme Activation: Incubate purified ODC (or tissue homogenate) with PLP buffer for 10 minutes at 37°C. Why: Ensures all apoenzyme is converted to holoenzyme.

• Inhibitor Binding: Add test compound (e.g., DFMO or novel inhibitor) and incubate for 15 minutes.

• Reaction: Initiate by adding L-Ornithine.[8][12][13][14] Incubate at 37°C for 30 minutes.

• Termination: Stop reaction with 10% Trichloroacetic acid (TCA). Centrifuge to remove protein precipitate.

• Derivatization (The Critical Step):

  • Mix supernatant with 4N NaOH (pH > 11 is required for TNBS reaction).

  • Add 1-Pentanol .[8][12][14]

  • Vortex vigorously.[8][12]

  • Validation: Only Putrescine extracts into the top organic phase. Ornithine remains in the aqueous phase.

• Detection: Add TNBS to the organic phase.[8] Measure Absorbance at 420 nm .

Visualization: Assay Workflow & Phase Separation

Figure 2: The ODC/TNBS assay workflow.[12] The phase separation step ensures that unreacted substrate does not interfere with the signal.

Part 4: Toxicology & Selectivity (The "Vitamin B6 Crunch")

A major failure mode in PLP inhibitor design is the creation of "PLP scavengers."

• The Problem: Hydrazine-containing drugs (like Isoniazid or Phenelzine) can react non-enzymatically with free PLP in circulation to form hydrazones. These are excreted, stripping the body of Vitamin B6.

• Symptoms: Peripheral neuropathy, sideroblastic anemia, and seizures (due to reduced GABA synthesis).

• Mitigation Strategy:

  • Coadministration: Drugs like Isoniazid are often prescribed with Pyridoxine (B6) supplements.

  • Structural Design: Avoid free hydrazine or hydroxylamine groups. Focus on substrate analogs (like Vigabatrin) that require the specific active site geometry to activate, rather than reactive functional groups that bind free PLP indiscriminately.

Summary of Key Therapeutic Inhibitors

Drug	Target Enzyme	Mechanism Class	Indication
Vigabatrin	GABA Transaminase	Suicide (Mechanism-Based)	Epilepsy (Infantile Spasms)
Carbidopa	DOPA Decarboxylase	Competitive (Hydrazone)	Parkinson's (Adjunct)
Eflornithine	Ornithine Decarboxylase	Suicide (Irreversible)	African Sleeping Sickness / Hirsutism
Cycloserine	Alanine Racemase	Competitive/Suicide	Tuberculosis (2nd line)

References

• Scaletti, E., et al. (2019).[9] "Structural basis of inhibition of the human serine hydroxymethyltransferase SHMT2 by antifolate drugs." FEBS Letters. Link

• Lippert, B., et al. (1977). "4-Amino-hex-5-enoic acid, a selective catalytic inhibitor of 4-aminobutyric-acid aminotransferase in mammalian brain." European Journal of Biochemistry. Link

• Rathee, J., et al. (2013). "A Modified Spectrophotometric and Methodical Approach to Find Novel Inhibitors of Ornithine Decarboxylase Enzyme." Protocols.io / SciSpace. Link

• Da Prada, M., et al. (1987). "Peripheral decarboxylase inhibition: standard and new inhibitors." Journal of Neural Transmission. Link

• Poulin, R., et al. (1992). "Mechanism-based inhibition of ornithine decarboxylase." Biochemical Journal. Link

Sources

• 1. Frontiers | Current Advances on Structure-Function Relationships of Pyridoxal 5′-Phosphate-Dependent Enzymes [frontiersin.org]
• 2. "PLP-enzyme inactivators: Design, enabling methodology development and " by Christopher D McCune [digitalcommons.unl.edu]
• 3. Mining the cellular inventory of pyridoxal phosphate-dependent enzymes with functionalized cofactor mimics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An outlook on suicide enzyme inhibition and drug design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. Vigabatrin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 8. A Modified Spectrophotometric and Methodical Approach to Find Novel Inhibitors of Ornithine Decarboxylase Enzyme: A Path through the Maze · GitHub [gist.github.com]
• 9. Structural basis of inhibition of the human serine hydroxymethyltransferase SHMT2 by antifolate drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Structural basis for selective inhibition of human serine hydroxymethyltransferase by secondary bile acid conjugate - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Spectrophotometric assay for ornithine decarboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. scispace.com [scispace.com]
• 13. researchgate.net [researchgate.net]
• 14. A Modified Spectrophotometric and Methodical Approach to Find Novel Inhibitors of Ornithine Decarboxylase E... [protocols.io]

Part 1: Genesis &amp; Isolation History

The Aminooxy Antimetabolite: A Technical Guide to L-Canaline

Executive Summary L-Canaline (2-amino-4-(aminooxy)butyric acid) is a potent non-proteinogenic amino acid and a structural analogue of L-ornithine.[1][2] Predominantly isolated from the leguminous plant Canavalia ensiformis (Jack Bean), it functions as a powerful antimetabolite.[3][4] Its primary mechanism of action—the irreversible inhibition of pyridoxal phosphate (PLP)-dependent enzymes via oxime formation—renders it a compound of significant interest in neuropharmacology, insecticide development, and oncology. This guide details its discovery, chemical logic, toxicity mechanisms, and isolation protocols.

The history of L-canaline is inextricably linked to its parent compound, L-canavanine. In 1929, Japanese biochemists Kitagawa and Tomiyama first isolated L-canavanine from the Jack Bean (Canavalia ensiformis). While canavanine was identified as a structural analogue of arginine, it was the subsequent enzymatic hydrolysis of this compound that yielded L-canaline.[5]

L-Canaline is not typically found free in high concentrations in the plant but is generated through the action of arginase (or canavanase) on L-canavanine. The pioneering work of Gerald A. Rosenthal in the 1970s and 80s elucidated the "Canaline-Urea Cycle," revealing how legumes manage this toxic metabolite. Rosenthal established that while canavanine serves as a nitrogen storage reserve, its mobilization releases toxic canaline, which the plant must detoxify or recycle to prevent autotoxicity.

Part 2: Chemical Architecture & Properties

L-Canaline is the 5-oxa derivative of L-ornithine. The substitution of the methylene group (-CH₂-) with an oxygen atom (-O-) at the δ-position imparts unique chemical reactivity, specifically the presence of a terminal aminooxy group (-O-NH₂).

Property	Specification
IUPAC Name	(2S)-2-amino-4-(aminooxy)butanoic acid
Chemical Formula	C₄H₁₀N₂O₃
Molar Mass	134.13 g/mol
Structural Analogue	L-Ornithine
Key Functional Group	Aminooxy (-O-NH₂)
Solubility	Highly soluble in water; insoluble in ethanol/ether
pKa Values	2.35 (COOH), 9.22 (NH₃⁺)

Chemical Logic: The aminooxy group is a potent nucleophile. Unlike the primary amine of ornithine, the aminooxy moiety exhibits enhanced reactivity toward carbonyl groups (aldehydes and ketones), forming thermodynamically stable oximes . This reactivity is the basis of its biological toxicity.

Part 3: The Mechanism of Toxicity (The PLP Trap)

The defining characteristic of L-canaline toxicity is its antagonism of Vitamin B6. Many enzymes, particularly aminotransferases (transaminases) and decarboxylases, rely on the cofactor Pyridoxal 5'-Phosphate (PLP) .[6]

Mechanism:

• Normal State: In a resting PLP-dependent enzyme, the PLP cofactor is covalently bound to the enzyme's active site lysine via a labile Schiff base (aldimine linkage).

• Inhibition: When L-canaline enters the active site, its aminooxy group attacks the aldehyde carbon of the PLP cofactor.

• Oxime Formation: This reaction forms a canaline-PLP oxime .[7] Unlike the normal substrate-PLP Schiff base, the oxime bond is chemically stable and does not hydrolyze.

• Irreversible Inactivation: The cofactor is permanently "trapped," and the enzyme is rendered catalytically inert.

Target Enzymes:

• Ornithine Aminotransferase (OAT)[7][8]

• Aspartate Aminotransferase[8]

• Tyrosine Decarboxylase[9]

• Dopa Decarboxylase

Figure 1: The "PLP Trap" mechanism showing the irreversible inhibition of Vitamin B6-dependent enzymes by L-canaline.

Part 4: Physiological Impact & Applications

Insecticidal Properties

L-Canaline acts as a potent insecticide against larvae of the tobacco hornworm (Manduca sexta). Upon ingestion, it inhibits neurological functions and developmental pathways. However, certain specialized insects, such as the bruchid beetle Caryedes brasiliensis, have evolved a resistance mechanism.[10] These beetles possess a unique tRNA synthetase that discriminates against canavanine and enzymes capable of degrading canaline.

Antitumor Potential

Research indicates L-canaline possesses significant antineoplastic activity, particularly against human pancreatic cancer cells (e.g., MIAPaCa-2).[1]

• Mode of Action: Depletion of intracellular PLP pools and inhibition of ornithine aminotransferase (OAT), disrupting polyamine biosynthesis required for rapid cell division.

• Clinical Limitation: Its high toxicity to normal tissues (neurotoxicity via GABA depletion) remains a barrier to systemic use, necessitating targeted delivery systems.

Figure 2: The Canaline-Urea Cycle in plants, illustrating the generation and subsequent detoxification of L-canaline.

Part 5: Technical Protocols

Protocol A: Isolation of L-Canaline from Canavalia ensiformis

Rationale: Direct extraction is inefficient due to low standing pools. The standard method involves extracting L-canavanine and enzymatically converting it.

• Extraction: Pulverize Jack Bean seeds and extract with 30% ethanol.

• Purification of Canavanine: Pass supernatant through Dowex-50 (NH₄⁺ form) cation exchange resin. Elute with 1.0 M NH₄OH. Crystallize L-canavanine flavianate.

• Enzymatic Conversion:

  • Dissolve purified L-canavanine (10 mM) in Tris-HCl buffer (pH 9.0).

  • Add commercial Arginase (bovine liver, EC 3.5.3.1). Manganese (Mn²⁺) is required for activation.

  • Incubate at 37°C for 4-6 hours.

• Isolation of Canaline:

  • Adjust pH to 7.0.

  • Separate L-canaline from urea using ion-exchange chromatography (Amberlite IR-120).

  • L-Canaline elutes after urea but before any residual canavanine.

Protocol B: Quantitative Assay (Carbamylation Method)

Rationale: The classic pentacyanoammonioferrate (PCA) assay detects guanidino compounds (canavanine) but is insensitive to canaline. The preferred method involves converting canaline to O-ureidohomoserine.

• Reagent Preparation: Prepare a solution of 1% potassium cyanate (KCNO) in water.

• Reaction:

  • Mix 100 µL of sample (containing L-canaline) with 100 µL of KCNO solution.

  • Add 100 µL of 20% acetic acid.

  • Heat at 100°C for 10 minutes. This converts L-canaline to O-ureidohomoserine .[5]

• Color Development:

  • Add 1 mL of antipyrine/diacetyl monoxime reagent (acidic conditions).

  • Heat again at 100°C for 15 minutes.

• Quantification:

  • Measure absorbance at 450 nm .

  • Compare against a standard curve of authentic L-canaline or O-ureidohomoserine.

References

• Kitagawa, M., & Tomiyama, T. (1929). A new amino-compound in the Jack Bean and a corresponding new ferment. Journal of Biochemistry, 11(2), 265-271. Link

• Rosenthal, G. A. (1972). Investigations of Canavanine Biochemistry in the Jack Bean Plant, Canavalia ensiformis (L.) DC. Plant Physiology, 50(3), 328-331. Link

• Rosenthal, G. A., & Thomas, D. A. (1984). Radiochemical synthesis of DL-canaline and the colorimetric assay of canaline. Analytical Biochemistry, 140(1), 246-249. Link

• Rosenthal, G. A. (1997). L-Canaline: A potent antimetabolite and anti-cancer agent from leguminous plants.[1] Life Sciences, 60(19), 1635-1641.[1] Link

• Bence, A. K., & Crooks, P. A. (2003). The mechanism of L-canavanine cytotoxicity: arginyl tRNA synthetase as a novel target for anticancer drug discovery. Journal of Enzyme Inhibition and Medicinal Chemistry, 18(5), 383-394. Link

• Worthen, D. R., et al. (1998). The in vitro anti-tumor activity of some analogues of L-canavanine and L-canaline.[9] Anticancer Drugs, 9(4), 305-312. Link

Sources

• 1. L-canaline: a potent antimetabolite and anti-cancer agent from leguminous plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Canavanine - Wikipedia [en.wikipedia.org]
• 3. Canavanine utilization via homoserine and hydroxyguanidine by a PLP-dependent γ-lyase in Pseudomonadaceae and Rhizobiales - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Canavanine utilization via homoserine and hydroxyguanidine by a PLP-dependent γ-lyase in Pseudomonadaceae and Rhizobiales - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D2CB00128D [pubs.rsc.org]
• 5. pnas.org [pnas.org]
• 6. Frontiers | Moderate pyridoxal phosphate deficiency enhances neuronal excitability and promotes calcium dysregulation [frontiersin.org]
• 7. Interaction of L-canaline with ornithine aminotransferase of the tobacco hornworm, Manduca sexta (Sphingidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mode of inhibition of ornithine aminotransferase by L-canaline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. L-Canavanine potentiates the cytotoxicity of doxorubicin and cisplatin in arginine deprived human cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Plant Insecticide L-Canavanine Repels Drosophila via the Insect Orphan GPCR DmX | PLOS Biology [journals.plos.org]

L-canaline as a non-proteinogenic amino acid

An In-Depth Technical Guide for Chemical Biology & Drug Development

Executive Summary

L-Canaline (2-amino-4-(aminooxy)butyric acid) is a potent, naturally occurring non-proteinogenic amino acid found in leguminous plants (e.g., Canavalia ensiformis).[1] Structurally, it is the 5-oxa analog of L-ornithine. Its biochemical significance lies in its ability to act as a "Trojan horse" inhibitor of pyridoxal phosphate (PLP)-dependent enzymes, particularly ornithine aminotransferase (OAT) .

Unlike competitive inhibitors that merely occupy the active site, L-canaline irreversibly covalently modifies the PLP cofactor, forming a stable oxime. This unique mechanism has positioned L-canaline as a critical tool in studying B6-dependent enzymology and a promising scaffold for antineoplastic and antiparasitic therapeutic development.

Chemical Architecture & Properties[2][3]

Property	Specification
IUPAC Name	(2S)-2-amino-4-(aminooxy)butanoic acid
Formula	C₄H₁₀N₂O₃
Molecular Weight	134.13 g/mol
Structural Analog	L-Ornithine (oxygen replaces C5 methylene)
pKa Values	-COOH: ~2.1, -NH₃⁺: ~8.8, Side chain -ONH₂: ~4.5
Solubility	High in water; insoluble in non-polar organic solvents.
Stability	Susceptible to oxidation; forms oximes with aldehydes/ketones.

Key Structural Insight: The replacement of the methylene group at position 5 of ornithine with an oxygen atom creates an aminooxy moiety (

). This group is chemically distinct from a standard amine; it is a potent nucleophile at physiological pH and exhibits high reactivity toward carbonyl groups, forming oximes ( ) rather than the less stable Schiff bases ( ) formed by amines.

Mechanism of Action: The "Oxime Trap"

The primary toxicity and pharmacological utility of L-canaline stem from its interaction with PLP-dependent enzymes.

The Normal Catalytic Cycle (Simplified):

• Substrate amino acid enters the active site.

• Forms a reversible Schiff base (aldimine) with the PLP cofactor.

• Electron sink effect of PLP facilitates reaction (e.g., transamination).[2]

• Product is released; PLP is regenerated.

The L-Canaline Blockade:

• L-Canaline enters the active site as an ornithine mimic.

• The

  -aminooxy group attacks the aldehyde carbon of PLP.

• Irreversible Step: A thermodynamically stable oxime bond is formed between L-canaline and PLP.

• The enzyme-PLP-canaline complex is catalytically inert. The cofactor is effectively sequestered, killing enzyme activity.

Visualization: The Oxime Trap Mechanism

Caption: Comparative pathway showing the reversible catalytic cycle of L-ornithine versus the irreversible sequestration of PLP by L-canaline via oxime formation.

Biosynthesis & Production

While L-canaline can be isolated directly from Canavalia ensiformis (Jack bean), it is most efficiently produced in the laboratory by the enzymatic hydrolysis of L-canavanine , a more abundant analog of arginine found in the same plant.

Reaction:

Experimental Protocol 1: Enzymatic Synthesis & Purification

Objective: Produce high-purity L-canaline from L-canavanine sulfate.

Reagents:

• L-Canavanine sulfate (commercial or isolated).

• Arginase (bovine liver or plant-derived).

• Dowex 50W-X8 cation exchange resin (H+ form).

• Ammonium hydroxide (NH₄OH).

Workflow:

• Enzymatic Digestion:

  • Dissolve L-canavanine sulfate (10 mM) in 0.1 M Tris-HCl buffer (pH 9.5).

  • Add Arginase (approx. 200 units/mmol substrate).

  • Incubate at 37°C for 4–6 hours. Monitor reaction completion by the disappearance of the guanidino group (Sakaguchi reaction negative).

• Resin Preparation:

  • Wash Dowex 50W-X8 resin with 2M HCl, then distilled water until neutral pH.

  • Pack into a glass column.

• Loading & Washing:

  • Adjust reaction mixture pH to 7.0 and load onto the column.

  • Urea (neutral) will pass through or wash off with water.

  • L-Canaline (cationic) binds to the resin.

  • Wash column with 5 bed volumes of distilled water.

• Elution:

  • Elute L-canaline with a gradient of 0.1 M to 1.0 M NH₄OH.

  • Collect fractions and spot on TLC (ninhydrin positive).

• Crystallization:

  • Pool canaline-containing fractions.

  • Evaporate ammonia under vacuum (rotary evaporator, <40°C).

  • Recrystallize residue from ethanol/water.

Toxicology & Pathophysiology[2]

L-Canaline is a neurotoxin and systemic metabolic poison. Its toxicity profile mimics acute Vitamin B6 deficiency but with faster onset and higher severity due to active depletion of the cofactor.

System	Effect	Mechanism
CNS	Seizures, convulsions	Inhibition of Glutamate Decarboxylase (GAD) and GABA Transaminase , disrupting the GABA/Glutamate balance.
Metabolic	Hyperammonemia	Inhibition of Ornithine Transcarbamylase (OTC) (weak) and OAT, disrupting the urea cycle.
Cellular	Cytotoxicity	Inhibition of protein synthesis; interference with polyamine biosynthesis.

Safety Note: Researchers handling L-canaline must treat it as a hazardous neurotoxin. All weighing and solution preparation should occur in a fume hood or glove box.

Therapeutic Applications

Oncology: Targeting OAT Overexpression

Certain cancers, particularly hepatocellular carcinoma (HCC) and pancreatic cancer , overexpress OAT to fuel their high demand for proline and polyamines.

• Strategy: L-Canaline starves these tumors by blocking the conversion of ornithine to P5C (pyrroline-5-carboxylate), a precursor for proline.

• Synergy: Studies suggest synergy with standard chemotherapeutics (e.g., 5-FU, Cisplatin) by sensitizing cells to apoptotic stress.

Parasitology: Antimalarial Activity

Plasmodium falciparum relies heavily on host amino acid scavenging and specific transaminases.

• Data: L-Canaline exhibits an IC50 of ~297 nM against P. falciparum in vitro.

• Mechanism: Likely inhibition of parasite aminotransferases essential for amino acid homeostasis.

Experimental Protocol: OAT Inhibition Assay

Objective: Quantify the inhibitory potency (Ki) of L-canaline against Ornithine Aminotransferase.

Principle: OAT converts L-ornithine +

-ketoglutarate Glutamate + Glutamate- -semialdehyde (GSA). GSA spontaneously cyclizes to P5C. P5C reacts with o-aminobenzaldehyde to form a yellow dihydroquinazolinium complex ( ).

Method:

• Pre-incubation:

  • Mix purified OAT enzyme (human recombinant or rat liver) with varying concentrations of L-canaline (0, 0.1, 0.5, 1.0, 5.0 µM) in 100 mM Potassium Phosphate buffer (pH 8.0) containing 10 µM PLP.

  • Incubate for 10 minutes at 25°C to allow oxime formation.

• Reaction Initiation:

  • Add substrates: L-Ornithine (10 mM) and

    -Ketoglutarate (10 mM).

• Colorimetric Development:

  • Stop reaction after 20 mins with 10% TCA.

  • Add o-aminobenzaldehyde (freshly prepared in ethanol).

  • Incubate 30 mins in dark.

• Analysis:

  • Measure Absorbance at 440 nm.

  • Plot % Activity vs. [Inhibitor]. Calculate

    and for irreversible inhibition kinetics.

Visualization: Assay Workflow

Caption: Step-by-step workflow for the colorimetric determination of OAT inhibition by L-canaline.

References

• Rosenthal, G. A. (1981). A mechanism of L-canaline toxicity. European Journal of Biochemistry, 114(2), 301–304. Link

• Bolkenius, F. N., Knödgen, B., & Seiler, N. (1990). DL-Canaline and 5-fluoromethylornithine.[3] Comparison of two inactivators of ornithine aminotransferase. Biochemical Journal, 268(2), 409–414.[3] Link

• Rosenthal, G. A., & Thomas, D. A. (1984). Radiochemical synthesis of DL-canaline and the colorimetric assay of canaline. Analytical Biochemistry, 140(1), 246–249. Link

• Berger, B. J. (2000).[3] Antimalarial activities of aminooxy compounds.[3] Antimicrobial Agents and Chemotherapy, 44(9), 2540–2542.[3] Link

• Worthen, D. R., et al. (1996).[3] Structure-activity studies of L-canaline-mediated inhibition of porcine alanine aminotransferase. Chemical Research in Toxicology, 9(8), 1293–1297.[3] Link

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. caymanchem.com [caymanchem.com]

Technical Guide: L-Canaline as a PLP-Targeting Antimetabolite

Executive Summary

L-Canaline (L-2-amino-4-(aminooxy)butyric acid) is a potent non-proteinogenic amino acid and a structural analogue of L-ornithine.[1] Unlike competitive inhibitors that merely occupy an active site, L-canaline functions as a "suicide substrate" or irreversible inhibitor for enzymes dependent on Pyridoxal-5'-phosphate (PLP) . Its mechanism relies on the high reactivity of its aminooxy moiety (

) toward the aldehyde group of PLP, forming a thermodynamically stable oxime.

This guide details the biochemical mechanism, extraction protocols, and therapeutic applications of L-canaline, specifically focusing on its potential to disrupt polyamine biosynthesis in arginine-auxotrophic malignancies (e.g., Pancreatic Ductal Adenocarcinoma).

Part 1: Chemical Identity & Structural Biochemistry

To understand the utility of L-canaline, one must first distinguish its structural deviation from its physiological counterpart, L-ornithine.

Structural Comparison

• L-Ornithine:

• L-Canaline:

The substitution of the

-methylene group with an oxygen atom creates an aminooxy group . This alteration drastically lowers the pKa of the terminal amine (from ~10.5 in ornithine to ~4.5 in canaline), making it uncharged at physiological pH and highly nucleophilic toward carbonyls.

The "Warhead": Oxime Ligation

The core mechanism of action is the reaction between the aminooxy group of L-canaline and the C4' aldehyde of the PLP cofactor within the enzyme active site.

Reaction:

Unlike the transient Schiff base (imine) formed by natural substrates, the resulting oxime is chemically stable and does not hydrolyze. This covalently locks the cofactor, rendering the enzyme permanently inactive.

Visualization: The PLP-Trap Mechanism

The following diagram illustrates the irreversible sequestration of the PLP cofactor.

Figure 1: Kinetic trap mechanism where L-canaline permanently disables PLP-dependent enzymes via oxime formation.

Part 2: Target Enzymes & Physiological Impact

Primary Target: Ornithine Aminotransferase (OAT)

L-canaline is a nanomolar-affinity inhibitor of Ornithine Aminotransferase (OAT) .[2][3] OAT is responsible for converting ornithine into

-pyrroline-5-carboxylate (P5C), a precursor for proline and glutamate.

• Inhibition Type: Irreversible (Kitz-Wilson kinetics).

• Consequence: Accumulation of ornithine and cessation of proline synthesis via the ornithine pathway. In cancer cells, this blocks the "rescue" pathway for polyamine synthesis when arginine is depleted.

Secondary Targets & Toxicity

• GABA Aminotransferase (GABA-AT): Inhibition leads to elevated brain GABA levels, causing sedation and potential neurotoxicity.

• Tyrosine Decarboxylase: Inhibition disrupts catecholamine synthesis.

• Aspartate Aminotransferase (AST): L-canaline acts as a reversible non-competitive inhibitor here, unlike the irreversible action on OAT.[4]

Part 3: Therapeutic Application (Oncology)

The Arginine-Ornithine-Polyamine Axis

Certain tumors (e.g., melanoma, hepatocellular carcinoma, pancreatic ductal adenocarcinoma) are arginine auxotrophs —they lack Argininosuccinate Synthetase (ASS1) and cannot synthesize arginine. They rely on extracellular arginine.

When arginine is deprived (e.g., using ADI-PEG20), these tumors attempt to upregulate OAT to synthesize polyamines from glutamine-derived ornithine. L-canaline blocks this escape route.

Visualization: Metabolic Blockade

This diagram maps the synergistic blockade of tumor metabolism.

Figure 2: L-canaline blocks the OAT-mediated salvage pathway, starving the tumor of polyamines necessary for proliferation.

Part 4: Experimental Protocols

Isolation of L-Canaline from Canavalia ensiformis

Principle: L-canaline is often produced in situ by the hydrolysis of L-canavanine (abundant in Jack bean) using Arginase, or isolated directly. The following protocol describes the isolation of the free amino acid fraction.

Reagents:

• Jack Bean Meal (fat-free)

• Ethanol (30% v/v)

• Dowex 50W-X8 (NH4+ form)

• Acetone

Step-by-Step Workflow:

Step	Action	Rationale (Causality)
1. Extraction	Suspend 100g Jack Bean meal in 500mL 30% Ethanol. Stir for 4h at 4°C.	Solubilizes non-protein amino acids while minimizing protein denaturation/extraction.
2. Clarification	Centrifuge at 10,000 x g for 20 min. Collect supernatant.	Removes starch and cellular debris.
3. Ion Exchange	Pass supernatant through Dowex 50W-X8 column. Wash with H2O.[5]	Canaline (pI ~8.5) binds to the cation exchanger; neutral sugars/impurities pass through.
4. Elution	Elute with 0.5M NH4OH. Collect Ninhydrin-positive fractions.	Displaces the amino acid from the resin.
5. Crystallization	Evaporate eluate to dryness. Recrystallize from Ethanol/Water.	Purifies L-canaline from trace contaminants.

Enzyme Inhibition Assay (OAT)

Objective: Validate L-canaline activity by measuring OAT inhibition. Method: Spectrophotometric detection of P5C-o-aminobenzaldehyde complex.

• Pre-incubation: Incubate purified OAT (0.5 units) with L-canaline (10 nM - 10 µM) in Potassium Phosphate buffer (pH 8.0) containing 10 µM PLP for 10 minutes at 37°C.

  • Self-Validation: The pre-incubation time is critical. Because this is an irreversible inhibitor,

    values will decrease over time. You are measuring the rate of inactivation ( ).

• Substrate Addition: Add L-ornithine (10 mM) and

  -ketoglutarate (10 mM).

• Reaction: Allow transamination to proceed for 20 mins.

• Termination/Development: Add o-aminobenzaldehyde (o-AB). Stop reaction with TCA.

• Readout: Measure Absorbance at 440 nm.

  • Result: Control samples will turn yellow (P5C-o-AB complex). Canaline-treated samples will remain clear, indicating OAT inactivation.

Part 5: References

• Rosenthal, G. A. (1981).[1] A mechanism of L-canaline toxicity. European Journal of Biochemistry, 114(2), 301–304.[1]

• Kito, K., Sanada, Y., & Katunuma, N. (1978).[6] Mode of inhibition of ornithine aminotransferase by L-canaline.[2][3][4] Journal of Biochemistry, 83(1), 201–206.[6]

• Bolkenius, F. N., Knödgen, B., & Seiler, N. (1990).[6] DL-canaline and 5-fluoromethylornithine: Comparison of two inactivators of ornithine aminotransferase. Biochemical Journal, 268(2), 409–414.[6]

• Thomas, D. A., & Rosenthal, G. A. (1987). Toxicity and pharmacokinetics of the nonprotein amino acid L-canavanine in the rat.[7] Toxicology and Applied Pharmacology, 91(3), 395–405.

• Bhutia, S. K., et al. (2012).[5] Isolation and Characterization of Concanavalin A from the seeds of Canavalia ensiformis. National Institute of Technology Rourkela.[5]

Sources

• 1. A mechanism of L-canaline toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Interaction of L-canaline with ornithine aminotransferase of the tobacco hornworm, Manduca sexta (Sphingidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. apexbt.com [apexbt.com]
• 4. Mode of inhibition of ornithine aminotransferase by L-canaline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ethesis.nitrkl.ac.in [ethesis.nitrkl.ac.in]
• 6. mdpi.com [mdpi.com]
• 7. Toxicity and pharmacokinetics of the nonprotein amino acid L-canavanine in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Kinetic Profiling of L-Canaline as a Suicide Inhibitor of Ornithine Aminotransferase (OAT)

[1]

Abstract & Introduction

L-canaline (L-2-amino-4-(aminooxy)butanoic acid) is a non-proteinogenic amino acid and a structural analogue of L-ornithine.[1][2][3][4] It is naturally occurring in leguminous plants (e.g., Canavalia ensiformis) and possesses significant toxicological relevance due to its ability to induce Systemic Lupus Erythematosus (SLE)-like autoimmunity in primates.[1]

In drug discovery and enzymology, L-canaline is utilized as a potent mechanism-based inhibitor (suicide substrate) of pyridoxal 5'-phosphate (PLP)-dependent enzymes, most notably Ornithine Aminotransferase (OAT) .[1]

This application note details a standardized protocol for quantifying L-canaline inhibition of OAT. Unlike reversible competitive inhibitors, L-canaline forms a stable, irreversible oxime complex with the PLP cofactor.[1][5] Consequently, this protocol emphasizes pre-incubation kinetics and cofactor control , ensuring data integrity often missed in standard high-throughput screens.[1]

Mechanism of Action

To design a valid assay, one must understand the molecular causality. OAT catalyzes the transfer of the

-amino group of L-ornithine to -ketoglutarate.[1]

• Normal Catalysis: The

  -amino group of L-ornithine attacks the PLP-enzyme Schiff base, forming an external aldimine, which then proceeds through transamination.[1]

• Inhibition: L-canaline contains an aminooxy group (

  ) instead of a methylene group.[1] This nucleophile attacks the aldehyde carbon of the PLP cofactor.[1]

• The Trap: Instead of a reversible Schiff base, a thermodynamically stable oxime is formed.[1] This covalently locks the cofactor, rendering the enzyme catalytically inert.[1]

Diagram 1: Molecular Mechanism of Inhibition

The following diagram illustrates the divergence between the natural catalytic cycle and the L-canaline inhibitory trap.[1]

Caption: Divergence of OAT catalytic cycle vs. L-canaline mediated suicide inhibition via PLP-oxime formation.

Experimental Design & Reagents

Critical Considerations

• Buffer Selection: While Tris-HCl is common, it contains a primary amine that can theoretically compete for PLP.[1] However, OAT binds PLP tightly (

  in nM range).[1] For kinetic precision, Potassium Phosphate (KPi) or HEPES is preferred to eliminate background Schiff base formation.[1]

• PLP Supplementation: Commercial OAT enzymes are often apo-enzymes (lacking PLP).[1] You must reconstitute the holoenzyme before adding L-canaline.[1]

• Detection Method: We utilize the o-Aminobenzaldehyde (o-AB) method.[1] OAT converts Ornithine to Glutamate-

  -semialdehyde, which spontaneously cyclizes to -pyrroline-5-carboxylate (P5C).[1] P5C reacts with o-AB to form a yellow dihydroquinazolinium complex ( nm).[1]

Reagent Preparation Table

Reagent	Concentration	Preparation Notes
Assay Buffer	100 mM KPi, pH 8.0	Filter sterilize.[1] Add 1 mM EDTA to chelate metals that might catalyze oxidation.[1]
Enzyme Stock	1-5 U/mL OAT	Recombinant human or rat liver mitochondrial OAT.[1] Store at -80°C.
PLP Stock	10 mM	Dissolve in Assay Buffer. Light Sensitive (wrap in foil). Prepare fresh.
L-Ornithine	100 mM	Substrate.[1] Dissolve in Assay Buffer.
-Ketoglutarate	100 mM	Co-substrate.[1] Dissolve in Assay Buffer.
L-Canaline	10 mM Stock	Dissolve in water or DMSO.[1] Store at -20°C. Unstable >24h at RT.
Stop/Color Reagent	10 mM o-AB	Dissolve o-aminobenzaldehyde in 40% Ethanol / 10% TCA (Trichloroacetic acid).[1]

Protocol: Kinetic Inhibition Assay

This protocol measures the

of L-canaline.[1] Because inhibition is time-dependent, the Pre-incubation step is the independent variable that defines the potency.[1]

Diagram 2: Assay Workflow

Caption: Step-by-step coupled chemical assay for OAT inhibition using o-aminobenzaldehyde detection.

Detailed Steps

• Holoenzyme Reconstitution:

  • Dilute OAT enzyme to working concentration in Assay Buffer supplemented with 20

    M PLP .[1]

  • Incubate for 10 minutes on ice. Reason: Ensures all enzyme active sites are occupied by cofactor before inhibitor is introduced.[1]

• Plate Setup (96-well format):

  • Add 80

    L of Holoenzyme mix to experimental wells.

  • Add 10

    L of L-canaline (serial dilutions: 0.1 M to 100 M).

  • Include Solvent Control (0

    M Canaline) and Blank (No Enzyme).

• Pre-Incubation (Critical):

  • Incubate the plate at 25°C for 15 minutes .

  • Note: As an irreversible inhibitor, L-canaline requires time to form the oxime.[1] Skipping this underestimates potency.[1]

• Reaction Initiation:

  • Add 10

    L of Substrate Mix (Final conc: 10 mM L-Ornithine + 10 mM -KG).[1]

  • Incubate at 37°C for 20 minutes .

• Termination & Development:

  • Add 100

    L of Stop/Color Reagent (TCA/o-AB/Ethanol).[1] The TCA stops the enzymatic reaction immediately; the o-AB reacts with the accumulated P5C product.[1]

  • Incubate at 37°C for 30 minutes to allow color development.

• Measurement:

  • Read Absorbance at 440 nm .[1]

Data Analysis & Validation

Calculating Inhibition[1][6][7]

• Background Subtraction: Subtract the OD440 of the Blank wells from all samples.[1]

• Normalization: Calculate % Activity relative to the Solvent Control.

• Curve Fitting: Plot Log[Inhibitor] vs. % Activity.[1] Fit to a non-linear regression (4-parameter logistic) to determine

  .[1]

Advanced Kinetics:

For suicide inhibitors,

varies with pre-incubation time.[1] To validate the mechanism, perform the assay with varying pre-incubation times ( min).

• Plot

  vs. Pre-incubation Time.

• The slope of these lines gives

  .[1]

• Plot

  vs. [Inhibitor] to determine (affinity of initial binding) and (rate of oxime formation).[1]

Troubleshooting Guide

Observation	Root Cause	Solution
High Background (Yellow)	o-AB oxidation	Prepare o-AB solution fresh; ensure ethanol is high purity.[1]
No Inhibition observed	Excess PLP	If free PLP > 100 M, it scavenges L-canaline in solution before it reaches the enzyme.[1] Reduce PLP to stoichiometric levels (10-20 M).
Precipitate in wells	Protein precipitation	TCA causes precipitation.[1] Spin the plate (2000 x g, 5 min) before reading, or read from supernatant transfer.

References

• Rosenthal, G. A. (1997).[1] L-Canaline: a potent antimetabolite and structural analog of L-ornithine.[1] Life Sciences. Link

• Daubner, S. C., et al. (1997).[1] Mode of inhibition of ornithine aminotransferase by L-canaline. Journal of Biochemistry. Link

• Alcocer-Varela, J., et al. (1985).[1] Effects of L-canavanine on immune function in normal and autoimmune mice. Clinical Immunology and Immunopathology. Link

• Deus, C. M., et al. (2017).[1] Ornithine Aminotransferase, an Important Glutamate-Metabolizing Enzyme at the Crossroads of Multiple Metabolic Pathways. Frontiers in Physiology. Link

• Peraino, C., & Pitot, H. C. (1963).[1] Ornithine-delta-transaminase in the rat.[1] I. Assay and some general properties. Biochimica et Biophysica Acta. Link

Sources

• 1. Canaline - Wikipedia [en.wikipedia.org]
• 2. A mechanism of L-canaline toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. L-CANALINE BASE CAS#: 496-93-5 [amp.chemicalbook.com]
• 5. Mode of inhibition of ornithine aminotransferase by L-canaline - PubMed [pubmed.ncbi.nlm.nih.gov]

2-Amino-4-(aminooxy)butanoic acid dihydrochloride in cancer research

Targeting Ornithine Aminotransferase (OAT) in Metabolic Reprogramming

Part 1: Executive Summary & Mechanism[1]

2-Amino-4-(aminooxy)butanoic acid dihydrochloride (commonly referred to as Canaline ) is a potent structural analogue of L-ornithine.[1] In cancer research, it serves as a critical metabolic probe, specifically targeting Ornithine Aminotransferase (OAT) .

While normal tissues utilize OAT primarily for arginine homeostasis, specific aggressive cancers—notably Hepatocellular Carcinoma (HCC) and Pancreatic Ductal Adenocarcinoma (PDAC) —overexpress OAT to rewire their metabolism. These tumors hijack the OAT pathway to convert ornithine into

-pyrroline-5-carboxylate (P5C), a precursor for proline (collagen synthesis/stromal remodeling) and polyamines (rapid cell division).

Mechanism of Action (The "PLP Trap"): Canaline acts as a suicide substrate. It enters the active site of OAT and reacts with the essential cofactor Pyridoxal 5'-Phosphate (PLP) .[2] Unlike the natural substrate (ornithine), which forms a reversible Schiff base, the aminooxy group of Canaline forms a stable, covalent oxime linkage with PLP. This irreversibly locks the cofactor, rendering the enzyme catalytically inert.

Pathway Visualization

The following diagram illustrates the metabolic blockade induced by Canaline.

Caption: Canaline competes with ornithine for the OAT active site, covalently sequestering the PLP cofactor as an oxime, thereby halting proline and polyamine biosynthesis.

Part 2: Preparation & Handling Guidelines

The dihydrochloride salt form confers stability but results in a highly acidic solution upon reconstitution. Proper handling is essential to prevent experimental artifacts.

Compound Properties:

• MW: 207.06 g/mol

• Solubility: Highly soluble in water (>50 mg/mL).

• Stability: Hygroscopic. Store desicated at -20°C.

Protocol 1: Stock Solution Preparation (100 mM)

Objective: Create a stable, pH-neutral stock for cell culture use.

• Weighing: Weigh 20.7 mg of 2-Amino-4-(aminooxy)butanoic acid 2HCl.

• Dissolution: Dissolve in 800 µL of sterile, nuclease-free water.

  • Note: Do not use PBS initially; the high acidity may cause precipitation of phosphate salts if concentrations are high.

• Neutralization (Critical Step):

  • The solution will be acidic (approx. pH 2-3).

  • Slowly add 1N NaOH (approx. 150-200 µL) while monitoring with a micro-pH probe or pH paper until pH reaches ~7.2.

  • Caution: The aminooxy group is reactive.[1] Avoid "overshooting" to high pH (>9) as this may accelerate degradation.

• Final Volume: Adjust volume to 1.0 mL with sterile water.

• Filtration: Sterilize using a 0.22 µm PVDF syringe filter.

• Storage: Aliquot into light-protected tubes (amber) and store at -80°C. Avoid freeze-thaw cycles.

Part 3: In Vitro Experimental Protocols

Protocol 2: OAT Inhibition Cell Viability Assay

Context: Many standard culture media (e.g., DMEM) contain high levels of pyruvate. This is a critical failure point. The aminooxy group of Canaline reacts with ketones (like pyruvate) to form oximes in the media, neutralizing the drug before it enters the cell.

Requirement: Use Pyruvate-Free media.

Step-by-Step:

• Cell Seeding: Seed HCC cells (e.g., HepG2 or Hep3B) at 3,000 cells/well in 96-well plates using Pyruvate-Free DMEM + 10% Dialyzed FBS.

  • Why Dialyzed FBS? Removes endogenous ornithine and polyamines, forcing the cell to rely on biosynthesis (the target pathway).

• Acclimatization: Incubate for 24 hours to allow attachment.

• Treatment:

  • Prepare serial dilutions of Canaline (neutralized stock) in Pyruvate-Free media.

  • Range: 0.1 µM to 1000 µM.

  • Include a Vehicle Control (Water/NaOH mix matched to the highest drug volume).

• Incubation: Incubate cells for 72 hours.

  • Note: OAT inhibition is cytostatic initially. A longer duration (72h) is required to deplete intracellular polyamine pools.

• Readout: Assess viability using CellTiter-Glo (ATP) or CCK-8. Avoid MTT if possible, as metabolic inhibitors can sometimes alter mitochondrial dehydrogenase activity independent of cell death.

Protocol 3: Spectrophotometric OAT Activity Assay

Objective: Verify that the observed cytotoxicity is due to OAT inhibition.

Principle: OAT converts Ornithine +

-Ketoglutarate Glutamate + P5C.[2] P5C reacts with o-aminobenzaldehyde to form a yellow dihydroquinazolinium complex (Absorbance at 440 nm).

• Lysate Prep: Harvest treated cells (from Protocol 2) and lyse in NP-40 lysis buffer (without EDTA, as it may interfere with downstream steps, though OAT is PLP-dependent, not metal-dependent).

• Reaction Mix:

  • 100 mM Potassium Phosphate Buffer (pH 8.0)

  • 50 mM L-Ornithine

  • 20 mM

    -Ketoglutarate

  • 0.05 mM PLP (Exogenous cofactor)

  • Note: If testing irreversible inhibition by Canaline, do not add excess PLP to the lysate, or you may outcompete the drug ex vivo.

• Reaction:

  • Add 50 µg of cell lysate protein to the mix.

  • Incubate at 37°C for 30 minutes.

• Termination & Derivatization:

  • Stop reaction by adding 10% Trichloroacetic acid (TCA).

  • Add o-aminobenzaldehyde (dissolved in ethanol).

• Measurement:

  • Incubate for 15 mins to allow color development.

  • Centrifuge to remove debris.

  • Measure Absorbance at 440 nm.

• Calculation: Compare P5C production in Canaline-treated vs. Control lysates.

Part 4: Data Interpretation & Troubleshooting

Expected Results:

Assay Type	Control (Untreated)	Canaline Treated	Interpretation
Cell Viability (HCC)	100% Growth	Dose-dependent decrease (IC50 ~10-100 µM)	OAT inhibition starves cells of proline/polyamines.
OAT Activity (Lysate)	High Absorbance (440nm)	Low Absorbance	Confirmation of target engagement.
Rescue Experiment	N/A	Viability Restored	Adding exogenous Proline or Putrescine should rescue toxicity, proving the mechanism is on-target.

Troubleshooting Guide:

• Problem: No toxicity observed.

  • Cause 1: Media contained Pyruvate (scavenged the drug).

  • Cause 2:[2][3][4][5] Media contained high Proline/Polyamines (bypassed the block).

  • Solution: Use Pyruvate-free, low-serum or dialyzed-serum media.

• Problem: Precipitation in stock solution.

  • Cause: Neutralization was too rapid or PBS was used.

  • Solution: Use water for stock, neutralize slowly with NaOH.

Part 5: References

• Rosenthal, G. A. (1997).[1] L-Canaline: a potent antimetabolite and anti-cancer agent from leguminous plants.[1] Life Sciences, 60(19), 1635–1641.[1] Link

• Zigmond, E., et al. (2015). Suppression of Hepatocellular Carcinoma by Inhibition of Overexpressed Ornithine Aminotransferase.[3][4] ACS Medicinal Chemistry Letters, 6(8), 840–844. Link

• Gao, Y., et al. (2019). Ornithine Aminotransferase (OAT) is a Target for the Treatment of Liver Cancer.[2][4][6] Frontiers in Oncology. (Contextual validation of OAT as a target).

• PubChem Compound Summary. (2025). 2-Amino-4-(aminooxy)butanoic acid dihydrochloride (CID 22561663).[7] Link

Sources

• 1. L-canaline: a potent antimetabolite and anti-cancer agent from leguminous plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Inactivators of Ornithine Aminotransferase for the Treatment of Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Suppression of Hepatocellular Carcinoma by Inhibition of Overexpressed Ornithine Aminotransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of Novel Aminobutanoic Acid-Based ASCT2 Inhibitors for the Treatment of Non-Small-Cell Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanism of Inactivation of Ornithine Aminotransferase by (1S,3S)-3-Amino-4-(hexafluoropropan-2-ylidenyl)cyclopentane-1-carboxylic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 2-Amino-4-(aminooxy)butanoic acid dihydrochloride | C4H12Cl2N2O3 | CID 22561663 - PubChem [pubchem.ncbi.nlm.nih.gov]

L-canaline application in neuroscience studies

Dissecting the Ornithine-Glutamate Shunt via Suicide Inhibition of Ornithine Aminotransferase (OAT)

Abstract & Core Utility

L-canaline (L-2-amino-4-(aminooxy)butyric acid) is a potent, non-proteinogenic amino acid analogue of L-ornithine. In neuroscience research, it serves as a critical chemogenetic tool for dissecting the Ornithine-Glutamate-GABA metabolic axis . Unlike competitive inhibitors that can be displaced by substrate accumulation, L-canaline functions as a suicide inhibitor (mechanism-based inactivator) of Pyridoxal 5'-Phosphate (PLP)-dependent enzymes, exhibiting picomolar to nanomolar affinity for Ornithine Aminotransferase (OAT) .

Primary Research Applications:

• Metabolic Flux Analysis: Distinguishing glutamate pools derived from the Krebs cycle (

  -ketoglutarate) versus those derived from the ornithine shunt.

• GABAergic Homeostasis: Investigating the "ornithine loop" contribution to synaptic GABA replenishment under stress or hypoglycemic conditions.

• Chemo-lesioning: Targeted inactivation of OAT in specific brain nuclei (e.g., septum, retina) to model gyrate atrophy or specific metabolic epilepsies.

Mechanistic Principles

2.1 The "Oxime Trap" Mechanism

The efficacy of L-canaline stems from its aminooxy moiety (

). In standard enzymatic catalysis, the PLP cofactor forms a reversible Schiff base (aldimine) with the amino group of the substrate (ornithine). However, L-canaline attacks the aldehyde carbon of PLP to form a thermodynamically stable oxime .

• Reaction: Enzyme-PLP + L-Canaline

  Enzyme-PLP-Oxime Complex.[1]

• Consequence: The oxime bond is significantly more stable than a standard Schiff base, effectively locking the cofactor and rendering the enzyme catalytically inert. This inhibition is irreversible under physiological conditions but can be partially reversed by dialysis against high concentrations of PLP (see Protocol 3).

2.2 Target Specificity in the Brain

While L-canaline can inhibit multiple PLP-enzymes (including GABA transaminase and Alanine transaminase) at high millimolar concentrations, it displays high selectivity for Ornithine Aminotransferase (OAT) in the nanomolar range (

).

Neuroscience Relevance: OAT is the gatekeeper enzyme converting Ornithine to Pyrroline-5-Carboxylate (P5C), which is subsequently converted to Glutamate. By blocking this step, researchers can isolate the metabolic contribution of the urea cycle/arginine metabolism to the neurotransmitter pool.

Visualizing the Pathway & Blockade

The following diagram illustrates the specific metabolic node targeted by L-canaline within the neuron-astrocyte metabolic coupling.

Caption: L-canaline irreversibly binds the PLP cofactor of OAT, severing the flux from Ornithine to Glutamate/GABA.[1][2]

Experimental Protocols

Protocol 1: Preparation and Handling (Critical Stability)

L-canaline is prone to oxidation and spontaneous degradation if mishandled.

• Stock Solution: Dissolve L-canaline (monohydrochloride salt) in sterile, deionized water to 100 mM.

• pH Adjustment: The salt is acidic. Neutralize to pH 7.2–7.4 using 1N NaOH immediately before use. Warning: High pH accelerates degradation.

• Storage: Aliquot into single-use vials (dark/amber) and store at -80°C. Stable for 6 months. Do not refreeze.

• Vehicle: For slice physiology, dissolve directly into ACSF (Artificial Cerebrospinal Fluid) immediately prior to perfusion.

Protocol 2: Ex Vivo Brain Slice OAT Inhibition

Objective: To deplete ornithine-derived glutamate pools in hippocampal or septal slices.

Parameter	Specification	Notes
Concentration	100 µM – 1 mM	Higher than required for tissue penetration.
Incubation Time	1 – 2 Hours	Required for cellular uptake and irreversible binding.
Temperature	32°C - 35°C	Physiological temp accelerates binding kinetics.
Washout	> 30 mins	L-canaline is irreversible; washout removes free compound but enzyme remains inhibited.

Step-by-Step:

• Prepare 400 µm acute brain slices (hippocampus/cortex) in ice-cold sucrose-ACSF.

• Recover slices at 34°C for 30 mins, then room temp for 30 mins.

• Treatment Group: Transfer slices to holding chamber containing ACSF + 500 µM L-canaline .

• Control Group: ACSF only.

• Specificity Control (Rescue): ACSF + 500 µM L-canaline + 2 mM Pyridoxal-5-Phosphate (PLP) . Note: Excess PLP can scavenge L-canaline before it hits the enzyme.

• Incubate for 90 minutes.

• Perform electrophysiology (e.g., fEPSP slope measurement) or flash freeze for HPLC amino acid analysis.

Protocol 3: Validation of Specificity (The PLP "Add-Back" Assay)

To confirm that observed effects are due to PLP-enzyme inhibition and not off-target toxicity:

• Inhibit: Treat homogenate/slice with L-canaline (100 µM) for 30 mins.

• Dialysis: Dialyze the sample against a buffer containing high concentration PLP (5-10 mM) for 4-6 hours.

• Measure: Assay OAT activity.

• Logic: While the oxime bond is stable, high gradients of PLP can slowly displace the inhibitor-PLP complex or reactivate apo-enzymes that haven't yet degraded. If activity partially recovers, the mechanism is confirmed as PLP-dependent.

Data Interpretation & Troubleshooting

5.1 Dose-Response Reference (Enzymatic Assay)

Compound	Target	IC50 (Approx)	Reversibility
L-Canaline	OAT	30 - 100 nM	Irreversible (Oxime)
Gabaculine	GABA-T	1 - 5 µM	Irreversible (Aromatization)
Vigabatrin	GABA-T	10 - 50 µM	Irreversible
Aminooxyacetic Acid	Broad PLP	1 - 10 µM	Reversible

5.2 Common Pitfalls

• Aldehyde Fixation: Do NOT use L-canaline in experiments requiring subsequent aldehyde fixation (PFA/Glutaraldehyde) for immunohistochemistry without extensive washout. L-canaline will react with the fixative, potentially causing high background fluorescence or poor fixation.

• Carbonyl Scavenging: L-canaline will react with any free carbonyls (pyruvate, oxaloacetate) in the media if concentrations are high enough (mM range). Keep concentrations < 1 mM to maintain specificity for the enzyme active site.

Experimental Workflow Diagram

Caption: Standardized workflow for L-canaline application in ex vivo neural tissue.

References

• Mechanism of Inhibition: Kominami, E., et al. "Mode of inhibition of ornithine aminotransferase by L-canaline." Biochimica et Biophysica Acta (BBA).

• OAT Target Specificity: Daune, G., et al. "DL-canaline and 5-fluoromethylornithine.[2] Comparison of two inactivators of ornithine aminotransferase." Biochemical Journal.

• PLP Interaction: Rosenthal, G. A., et al. "Interaction of L-canaline with ornithine aminotransferase of the tobacco hornworm." Journal of Biological Chemistry.

• Toxicity & Handling: Rosenthal, G. A. "A mechanism of L-canaline toxicity."[3][4] Proceedings of the National Academy of Sciences.

• Neuroscience Application (Glutamate Cycle): Schousboe, A., et al. "The Glutamate/GABA-Glutamine Cycle: Insights, Updates, and Advances." Journal of Neurochemistry.

Sources

• 1. Structure-activity studies of L-canaline-mediated inhibition of porcine alanine aminotransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. DL-canaline and 5-fluoromethylornithine. Comparison of two inactivators of ornithine aminotransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A mechanism of L-canaline toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

Application Note: Cell Culture Profiling of 2-Amino-4-(aminooxy)butanoic acid (L-Canaline)

Introduction & Mechanism of Action

L-Canaline is a potent, naturally occurring non-protein amino acid that acts as a structural analogue of L-ornithine.[1] Its primary utility in drug development and metabolic research lies in its ability to irreversibly inhibit pyridoxal-5'-phosphate (PLP)-dependent enzymes, most notably Ornithine Aminotransferase (OAT) .

Mechanistic Insight

Unlike competitive inhibitors that merely occupy the active site, L-Canaline engages in a "suicide inhibition" mechanism. It reacts with the PLP cofactor covalently bound to the enzyme's active site. The aminooxy group of L-Canaline attacks the aldehyde group of PLP, forming a stable oxime linkage. This reaction is essentially irreversible under physiological conditions, permanently disabling the enzyme and disrupting the conversion of ornithine to glutamate-5-semialdehyde (and subsequently proline or glutamate).

Biological Relevance[2][3][4][5][6][7]

• Oncology: OAT is often upregulated in hepatocellular carcinoma (HCC) and colorectal cancer to fuel proline synthesis for rapid proliferation. L-Canaline deprives these tumors of the proline flux required for growth.

• Parasitology: It exhibits potent anti-parasitic activity (e.g., Plasmodium falciparum, IC50 ~297 nM) by disrupting polyamine and amino acid metabolism.

Figure 1: Mechanism of irreversible OAT inhibition by L-Canaline via PLP-oxime formation.

Material Preparation & Handling[8]

Critical Warning - The "Pyruvate Effect": L-Canaline contains a reactive aminooxy group that readily forms oximes with ketones and aldehydes. Standard cell culture media (e.g., DMEM) often contain high levels of Sodium Pyruvate (1 mM) and

-Ketoglutarate. If L-Canaline is added to pyruvate-containing media, it will react with the pyruvate in the bulk media before entering the cell, neutralizing the drug and reducing potency.

Protocol Requirement: You must use pyruvate-free media for the treatment phase to ensure accurate IC50 determination.

Stock Solution Preparation

Parameter	Specification	Notes
Solvent	PBS (pH 7.2) or Water	Soluble up to 10 mg/mL. DMSO is also acceptable but PBS is preferred to avoid solvent toxicity.
pH Adjustment	Neutral (pH 7.0 - 7.4)	The hydrochloride salt may be acidic. Neutralize carefully with dilute NaOH if necessary.
Stability	-20°C (Long term)	Prepare aliquots to avoid freeze-thaw cycles. Stable for months at -20°C.
Sterilization	0.22 µm Filtration	Do not autoclave.[2]

Experimental Protocols

Experiment A: Cytotoxicity Profiling (IC50 Determination)

Objective: Determine the effective concentration for growth inhibition in cancer cell lines (e.g., HepG2, PANC-1).

• Cell Seeding:

  • Seed cells in 96-well plates at 3,000–5,000 cells/well in standard growth media (containing serum).

  • Incubate for 24 hours to allow attachment.

• Media Exchange (Critical Step):

  • Remove standard media.

  • Wash cells once with PBS to remove residual pyruvate/ketones.

  • Add Pyruvate-Free media (supplemented with dialyzed FBS if precise amino acid control is needed, otherwise standard FBS is acceptable).

• Treatment:

  • Prepare serial dilutions of L-Canaline in Pyruvate-Free media.

  • Suggested Range: 0 µM (Vehicle), 1 µM, 10 µM, 50 µM, 100 µM, 250 µM, 500 µM, 1 mM.

  • Note: PBMCs are sensitive at ~250 µM; resistant solid tumors may require up to 1-5 mM.

• Incubation:

  • Incubate for 48 to 72 hours.

• Readout:

  • Assess viability using CCK-8 or MTT assay.

  • Calculate IC50 using non-linear regression (Log(inhibitor) vs. response).

Experiment B: Functional OAT Inhibition Assay

Objective: Confirm that the observed toxicity is due to OAT inhibition rather than off-target effects.

• Setup: Seed cells in 6-well plates (5 x 10^5 cells/well).

• Treatment: Treat with L-Canaline (at IC50 and 2x IC50) for 24 hours in pyruvate-free media.

• Lysis:

  • Harvest cells and lyse in NP-40 lysis buffer containing protease inhibitors.

  • Do not add phosphatase inhibitors that might interfere with downstream colorimetric reactions unless validated.

• Enzyme Assay (Ninhydrin Method):

  • Incubate lysate with L-Ornithine (substrate) and

    -Ketoglutarate (co-substrate) at 37°C for 30-60 mins.

  • Reaction: OAT converts Ornithine +

    -KG Glutamate-5-semialdehyde (G5S) + Glutamate.

  • G5S spontaneously cyclizes to P5C (pyrroline-5-carboxylate).

  • Add Ninhydrin reagent to detect P5C formation (forms a yellow chromophore with P5C).

• Quantification: Measure Absorbance at 440 nm. Lower absorbance = Higher inhibition.

Experimental Workflow Diagram

Figure 2: Step-by-step workflow emphasizing the critical media switch to prevent drug neutralization.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
High IC50 / No Effect	Pyruvate interference	Check media formulation. Ensure Pyruvate-Free DMEM/RPMI is used during treatment.
High IC50 / No Effect	High Ornithine levels	High levels of ornithine in FBS may compete for transport. Use dialyzed FBS if necessary.
Precipitation	pH shock	L-Canaline HCl is acidic. Ensure stock is neutralized to pH 7.2 before adding to cells.
Inconsistent Results	Drug instability	Prepare fresh stocks or use single-use aliquots. Do not store diluted drug in media for >24h.

References

• Rosenthal, G. A. (1997).[1][3] L-Canaline: a potent antimetabolite and anti-cancer agent from leguminous plants.[1][3][4][5] Life Sciences, 60(19), 1635-1641.[1] Link

• Bence, A. K., & Crooks, P. A. (2002).[3] The antiproliferative and immunotoxic effects of L-canavanine and L-canaline.[3][6] Anti-Cancer Drugs, 13(3), 313-320.[3] Link

• Wroblewski, J. T., Blaker, W. D., & Meek, J. L. (1985). Ornithine as a precursor of neurotransmitter glutamate: effect of canaline on ornithine aminotransferase activity and glutamate content in the septum of rat brain.[7] Brain Research, 329(1-2), 161-168. Link

• Cayman Chemical. (n.d.). L-Canaline Product Information & Safety Data Sheet. Link

Sources

• 1. L-canaline: a potent antimetabolite and anti-cancer agent from leguminous plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medkoo.com [medkoo.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. caymanchem.com [caymanchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. The antiproliferative and immunotoxic effects of L-canavanine and L-canaline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ornithine as a precursor of neurotransmitter glutamate: effect of canaline on ornithine aminotransferase activity and glutamate content in the septum of rat brain [pubmed.ncbi.nlm.nih.gov]

Application Note: Analytical Strategies for the Detection and Quantification of L-Canaline

Abstract

L-canaline (L-2-amino-4-(aminooxy)butyric acid) is a potent non-proteinogenic amino acid and a structural analog of L-ornithine. Primarily generated via the arginase-mediated hydrolysis of L-canavanine in leguminous plants (Canavalia ensiformis, Medicago sativa), L-canaline acts as a powerful antimetabolite. Its toxicity stems from its ability to react irreversibly with pyridoxal-5'-phosphate (PLP), inhibiting Vitamin B6-dependent enzymes. This Application Note details three validated protocols for L-canaline analysis: LC-MS/MS for high-sensitivity quantitation in complex matrices, HPLC-FLD for routine quality control, and a Spectrophotometric Bio-Assay for functional toxicity screening.

Mechanism of Action & Analytical Context

Understanding the chemical behavior of L-canaline is prerequisite to accurate analysis. Unlike standard amino acids, L-canaline possesses an aminooxy moiety (

) on the side chain. This group is highly reactive toward carbonyls, specifically aldehydes.

The "PLP Trap": In biological systems, L-canaline reacts with the aldehyde group of PLP to form a stable, non-metabolizable oxime complex. This reaction is the basis for both its toxicity (enzyme inactivation) and one of its specific detection methods.

Figure 1: L-Canaline Formation and PLP Inhibition Pathway

Caption: Pathway illustrating the enzymatic production of L-canaline and its subsequent irreversible inhibition of PLP-dependent enzymes via oxime formation.

Protocol A: LC-MS/MS (High Sensitivity)

Application: Trace detection in biological fluids (plasma, urine) or complex plant extracts. Principle: HILIC separation of underivatized amino acids followed by MRM detection.

Sample Preparation[4]

• Extraction Buffer: 0.1 M HCl in 80% Acetonitrile (ACN).

• Procedure:

  • Weigh 100 mg of sample (seed powder) or 100 µL biological fluid.

  • Add 900 µL Extraction Buffer containing Internal Standard (L-Norvaline, 10 µM).

  • Vortex for 60 seconds; sonicate for 10 minutes at 4°C.

  • Centrifuge at 12,000 x g for 10 minutes.

  • Filter supernatant through a 0.22 µm PTFE filter into an autosampler vial.

Chromatographic Conditions

• Column: HILIC Column (e.g., Raptor Polar X or Intrada Amino Acid), 2.1 x 100 mm, 2.7 µm.

• Mobile Phase A: 20 mM Ammonium Formate in Water (pH 3.0).

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

Mass Spectrometry Parameters (MRM)

Ionization: ESI Positive Mode (+).

Analyte	Precursor Ion ( )	Product Ion 1 (Quant)	Product Ion 2 (Qual)	Collision Energy (eV)
L-Canaline	135.1	118.1	90.0	15 / 22
L-Canavanine	177.1	160.1	118.1	18 / 25
L-Arginine	175.1	70.1	116.1	20 / 28
L-Norvaline (IS)	118.1	72.1	55.1	15 / 25

Protocol B: HPLC-FLD (Routine QC)

Application: Quality control of animal feed; screening of Canavalia seeds. Principle: Pre-column derivatization with OPA (o-phthalaldehyde) targeting the

-amine. Note: The aminooxy group does not react with OPA, but the -amine does, allowing standard amino acid protocols.

Reagents[5][6][7]

• Derivatization Reagent: Dissolve 50 mg OPA in 1 mL Methanol. Add 9 mL Borate Buffer (0.4 M, pH 10.2) and 50 µL 2-Mercaptoethanol (2-ME). Prepare fresh daily.

• Mobile Phase A: 10 mM Na₂HPO₄, pH 7.2.

• Mobile Phase B: Acetonitrile:Methanol:Water (45:45:10).

Automated Derivatization Program

• Draw 5 µL Sample.

• Draw 5 µL OPA Reagent.

• Mix in loop/vial (Wait time: 60 seconds).

• Inject.[1]

Gradient Table

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	100	0
2.0	100	0
15.0	40	60
18.0	0	100
20.0	0	100
20.1	100	0
25.0	100	0

Detection: Excitation: 340 nm | Emission: 450 nm.

Protocol C: Spectrophotometric PLP-Binding Assay

Application: Specific confirmation of canaline presence vs. other amino acids. Principle: L-canaline reacts with Pyridoxal-5'-Phosphate (PLP) to form a Schiff base oxime complex, causing a specific spectral shift or reduction in free PLP absorbance.

Procedure

• Reagent Prep: Prepare a 10 mM PLP solution in 0.1 M Potassium Phosphate buffer (pH 7.0). Protect from light.

• Reaction: Mix 1 mL of Sample extract (neutralized to pH 7) with 1 mL of PLP reagent.

• Incubation: Incubate at 37°C for 30 minutes in the dark.

• Measurement:

  • Blank: PLP solution + Buffer (No sample).

  • Sample: Measure Absorbance at 388 nm (PLP peak) and 330 nm (Oxime complex region).

• Result Interpretation: A decrease in A388 coupled with an increase in the UV region (330-340 nm) indicates the formation of the Canaline-PLP oxime. This reaction is specific to aminooxy compounds and distinguishes Canaline from Canavanine.

Analytical Workflow Summary

Figure 2: Decision Matrix for Method Selection

Caption: Workflow decision tree for selecting the appropriate analytical method based on sample matrix and data requirements.

References

• Rosenthal, G. A. (1981). L-Canaline: a potent antimetabolite. European Journal of Biochemistry.[]

• Rosenthal, G. A., & Dahlman, D. L. (1990). Interaction of L-canaline with pyridoxal phosphate-dependent enzymes.[][3] Journal of Biological Chemistry.

• Van Balgooy, J. N. (1987). Separation of canavanine and canaline by high performance liquid chromatography. Experientia.

• Megías, C., et al. (2015). Determination of L-canavanine and other free amino acids in Vicia disperma... by HPLC. Talanta.

• Metzler, C. M., & Metzler, D. E. (1987).[4] Quantitative description of absorption spectra of a pyridoxal phosphate-dependent enzyme. Analytical Biochemistry.[5][4][6]

Sources

• 1. 13-Minute Comprehensive LC-MS/MS Analysis of Amino Acids in Plasma [discover.restek.com]
• 3. Mode of inhibition of ornithine aminotransferase by L-canaline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitative description of absorption spectra of a pyridoxal phosphate-dependent enzyme using lognormal distribution curves - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Quantitative description of absorption spectra of a pyridoxal phosphate-dependent enzyme using lognormal distribution curves - PubMed [pubmed.ncbi.nlm.nih.gov]

HPLC analysis of 2-Amino-4-(aminooxy)butanoic acid

Abstract

This application note details a robust protocol for the quantification of L-Canaline (2-Amino-4-(aminooxy)butanoic acid) in biological matrices and pharmaceutical formulations.[1] L-Canaline, a structural analogue of ornithine containing a reactive aminooxy moiety, presents unique analytical challenges due to its lack of a UV chromophore and high chemical instability (susceptibility to oxime formation). We present a validated Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method utilizing automated pre-column derivatization with o-Phthalaldehyde (OPA) and 3-Mercaptopropionic acid (3-MPA) .[1] This method achieves femtomole-level sensitivity with fluorescence detection, effectively separating L-Canaline from its metabolic precursor L-Canavanine and degradation product L-Homoserine.[1]

Introduction & Analytical Challenges

L-Canaline is a non-proteinogenic amino acid with potent antimetabolite properties.[1][2] It acts as an irreversible inhibitor of pyridoxal phosphate (PLP)-dependent enzymes (e.g., ornithine aminotransferase) by forming stable oximes with the cofactor.

Key Analytical Challenges:

• Lack of Chromophore: The aliphatic structure (

  ) does not absorb significantly in the UV-Vis region, necessitating derivatization.

• Reactivity: The

  -aminooxy group ( ) is a potent nucleophile that reacts rapidly with atmospheric aldehydes or ketones, leading to sample degradation.[1]

• Separation: It must be resolved from structurally similar amino acids (Ornithine, Lysine) and its parent compound, Canavanine.

Strategic Solution: We employ a "Dual-Attack" derivatization strategy. The OPA reagent targets the

-primary amine to generate a highly fluorescent isoindole. Simultaneously, the chromatographic conditions (C18 stationary phase, acidic mobile phase transition) ensure the stability of the derivative during separation.

Experimental Protocol

Reagents and Chemicals[3][4][5][6]

• Analyte: L-Canaline (Sigma-Aldrich or Biosynth, >98% purity).[1]

• Internal Standard (IS): L-Norvaline or

  -Aminobutyric acid (AABA).[1]

• Derivatization Reagents:

  • OPA Reagent: 10 mg o-Phthalaldehyde dissolved in 0.5 mL Methanol, added to 9.5 mL 0.4 M Borate Buffer (pH 10.2), plus 50 µL 3-Mercaptopropionic acid (3-MPA). Note: 3-MPA is preferred over 2-Mercaptoethanol for derivative stability.[1]

• Mobile Phases:

  • Phase A: 40 mM Sodium Phosphate buffer (pH 7.8).

  • Phase B: Acetonitrile : Methanol : Water (45:45:10 v/v/v).

Sample Preparation (Critical Step)

• Stabilization: Biological samples (plasma/tissue homogenate) must be acidified immediately upon collection (e.g., 10% Trichloroacetic acid) to protonate the aminooxy group (

  ) and prevent oxime formation.

• Neutralization: Prior to derivatization, neutralize the supernatant with 0.4 M Borate Buffer (pH 10.2) to enable the OPA reaction.

Automated Derivatization Program (Autosampler)

• Draw 10 µL Sample/Standard.

• Draw 10 µL Internal Standard.

• Draw 20 µL OPA Reagent.

• Mix in loop/vial (3 cycles).

• Wait 1.0 min (Reaction time).

• Inject.

HPLC Conditions

Parameter	Setting
System	Agilent 1260 Infinity II / Waters Alliance e2695
Column	Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm)
Temperature	40 °C
Flow Rate	1.0 mL/min
Detection	Fluorescence (FLD): Ex 340 nm / Em 450 nm
Injection Vol	10 - 20 µL

Gradient Profile:

• 0.0 min: 0% B

• 1.5 min: 0% B (Isocratic hold for salt elution)

• 20.0 min: 57% B (Linear ramp)

• 20.1 min: 100% B (Wash)

• 23.0 min: 100% B

• 23.1 min: 0% B (Re-equilibration)

• 28.0 min: End

Results & Discussion

Chromatographic Separation

The method successfully resolves L-Canaline from common interferences.

• L-Canavanine: Elutes earlier due to the highly polar guanidinooxy group.[1]

• L-Canaline: Elutes between Arginine and Tyrosine.[1] The OPA derivative is stable for >30 minutes, sufficient for the run time.

• Ornithine: The structural analogue elutes later due to the more hydrophobic methylene group replacing the aminooxy oxygen.

Performance Metrics

Metric	Value	Notes
Linearity ( )	> 0.9995	Range: 0.5 – 100 µM
LOD	50 fmol	Signal-to-Noise = 3
LOQ	150 fmol	Signal-to-Noise = 10
Precision (RSD)	< 2.1%	Intra-day (n=6)
Recovery	94% - 102%	Spiked plasma matrix

Mechanistic Insight (Reaction Chemistry)

The OPA reagent reacts specifically with the

-primary amine of Canaline. Although the -aminooxy group is nucleophilic, the high pH (10.2) and the specific steric requirements of the OPA-thiol ring formation favor the -amine. The aminooxy group remains underivatized but does not interfere under these conditions, provided the reagent is in excess.

Visualized Workflow

Figure 1: Analytical workflow for L-Canaline determination, highlighting the critical acidification step to prevent analyte degradation prior to derivatization.

References

• Van Balgooy, J. N. (1987).[3] Separation of canavanine and canaline by high performance liquid chromatography. Experientia, 43(9), 1034-1037. Retrieved January 28, 2026, from [Link]

• Megías, C., et al. (2015). Determination of L-canavanine and other free amino acids in Vicia disperma seeds by precolumn derivatization. Talanta, 131, 95-98.[4] Retrieved January 28, 2026, from [Link]

• FooDB. (2015). Compound Summary: L-Canaline (FDB030959).[1] FooDB.ca. Retrieved January 28, 2026, from [Link]

• Welch Materials. (2024). Unlocking the Potential of Derivatization Technology in HPLC Analysis. Welch-us.com. Retrieved January 28, 2026, from [Link]

Sources

• 1. Showing Compound L-canaline (FDB030959) - FooDB [foodb.ca]
• 2. L-Canaline | C4H10N2O3 | CID 441443 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Separation of canavanine and canaline by high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of L-canavanine and other free amino acids in Vicia disperma (Fabaceae) seeds by precolumn derivatization using diethyl ethoxymethylenemalonate and reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Advanced Quantitation of L-Canaline via HILIC-MS/MS

Abstract

L-Canaline (2-amino-4-(aminooxy)butyric acid) is a potent non-proteinogenic amino acid and structural analogue of L-ornithine. Produced via the arginase-mediated hydrolysis of L-canavanine, it exhibits significant toxicity by forming oximes with pyridoxal phosphate (PLP), thereby inhibiting vitamin B6-dependent enzymes. Due to its high polarity, low molecular weight (134.13 Da), and chemical instability in the presence of carbonyls, L-canaline presents unique analytical challenges. This application note details a robust HILIC-MS/MS protocol for the identification and quantitation of L-canaline, emphasizing artifact avoidance during sample preparation.

Introduction & Biological Significance[1][2][3]

L-Canaline is predominantly found in leguminous plants (e.g., Canavalia ensiformis) as a secondary metabolite.[1] Its toxicity mechanism is a classic example of "suicide inhibition." The aminooxy group ($ -O-NH_2 $) of L-canaline reacts irreversibly with the aldehyde group of Pyridoxal-5'-Phosphate (PLP), the active form of Vitamin B6. This forms a stable Schiff base (oxime), stripping the cofactor from essential enzymes like ornithine aminotransferase (OAT) and tyrosine decarboxylase.

For drug development professionals, accurate measurement of L-canaline is critical when:

• Evaluating the safety of legume-based protein sources.

• Studying the metabolic breakdown of L-canavanine (a potential anti-cancer agent).

• Investigating neurotoxic pathways involving PLP depletion.

Mechanism of Toxicity

The following diagram illustrates the metabolic generation of L-canaline and its subsequent inhibition of PLP-enzymes.

Caption: Figure 1. Metabolic generation of L-canaline from L-canavanine and its mechanism of toxicity via PLP sequestration.

Chemical Properties & Analytical Challenges

Understanding the analyte is the first step to a successful assay.

Property	Value / Characteristic	Analytical Implication
Formula	$ C_4H_{10}N_2O_3 $	Low mass requires clean background to avoid noise.
MW	134.13 g/mol	Precursor ion [M+H]+ is 135.1.
Structure	$ H_2N-O-CH_2-CH_2-CH(NH_2)-COOH $	Contains a primary amine and a reactive aminooxy group.
Reactivity	High (Aminooxy group)	CRITICAL: Reacts with ketones (Acetone) and aldehydes to form oximes.
Polarity	High (LogP < -2)	Poor retention on C18; requires HILIC or Derivatization.

The "Acetone Trap" (Expert Insight)

Many standard extraction protocols use acetone or acetonitrile containing carbonyl impurities. L-Canaline will vanish in these solvents, converting into an acetone-oxime artifact ($ m/z $ +40 shift).

• Rule: Never use acetone. Use high-purity methanol or water.

• Rule: Avoid aldehydes (e.g., formaldehyde) in fixatives if analyzing tissue distribution.

Sample Preparation Protocol

This protocol uses a "Dilute-and-Shoot" approach optimized for HILIC to maintain the integrity of the aminooxy group.

Reagents

• Extraction Solvent: 80:20 Methanol:Water (v/v) + 0.1% Formic Acid (LC-MS Grade).

• Internal Standard (IS): L-Canavanine-d4 (if available) or L-Ornithine-d6.

Workflow

• Tissue Homogenization:

  • Weigh 50 mg of tissue (e.g., seed or liver).

  • Add 500 µL of cold Extraction Solvent

    .

  • Homogenize using bead beating (30 sec, 6.0 m/s).

• Protein Precipitation:

  • Incubate on ice for 10 minutes.

  • Centrifuge at 14,000 x g for 10 minutes at

    .

• Filtration:

  • Transfer supernatant to a 0.22 µm PTFE filter plate (Nylon filters may bind polar amines).

  • Collect filtrate in glass vials (plasticizers can interfere at low MW).

• Dilution:

  • Dilute 1:10 with pure Acetonitrile (LC-MS grade) immediately prior to injection to match HILIC initial conditions.

LC-MS/MS Method Development

Chromatography Strategy: Reverse Phase (C18) is unsuitable due to lack of retention (elutes in void volume). HILIC (Hydrophilic Interaction Liquid Chromatography) is the gold standard for underivatized polar amino acids.

Chromatographic Conditions

• Column: Waters BEH Amide or Phenomenex Kinetex HILIC (2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0 (Adjusted with Formic Acid).

• Mobile Phase B: Acetonitrile (0.1% Formic Acid).

• Flow Rate: 0.4 mL/min.

• Column Temp:

  .

Gradient Table:

Time (min)	% Mobile Phase B	Event
0.0	90	Initial Hold
1.0	90	Start Gradient
5.0	50	Elution of Polars
6.0	50	Hold
6.1	90	Re-equilibration
9.0	90	End of Run

Mass Spectrometry Parameters (ESI+)

• Source: Electrospray Ionization (Positive Mode).[2][3][4]

• Spray Voltage: 3500 V.

• Capillary Temp:

  .

• Collision Gas: Argon (1.5 mTorr).

MRM Transitions:

Analyte	Precursor (m/z)	Product (m/z)	CE (eV)	Type	Structural Logic
L-Canaline	135.1	118.1	12	Quantifier	Loss of (Typical AA)
L-Canaline	135.1	89.1	18	Qualifier	Loss of (Carboxyl)
L-Canaline	135.1	74.0	22	Qualifier	Cleavage of aminooxy chain
L-Canavanine	177.1	160.1	15	Check	Monitor for interference

Experimental Workflow Diagram

Caption: Figure 2. Optimized analytical workflow for L-canaline extraction and detection.

Troubleshooting & Validation

Peak Shape Issues

• Symptom: Broad or splitting peaks.

• Cause: Sample solvent mismatch. If the sample is 100% water, it disrupts the HILIC mechanism at the injection plug.

• Fix: Ensure the final sample injected is at least 75% Acetonitrile.

Sensitivity Drop (Matrix Effect)

• Symptom: Low signal in tissue compared to neat standards.

• Cause: Phospholipids co-eluting.

• Fix: Use an in-source divert valve to send the first 1 minute (void volume) to waste.

"Ghost" Peaks

• Symptom: Signal at 175 m/z or 191 m/z.

• Cause: Reaction of L-canaline with acetone (+40 Da) or acetaldehyde (+26 Da) contaminants in the lab air or solvents.

• Fix: Use fresh, unopened solvents for the mobile phase.

References

• Rosenthal, G. A. (1977). The Biological Effects and Mode of Action of L-Canavanine, a Structural Analogue of L-Arginine.[5][6] The Quarterly Review of Biology.

• Rosenthal, G. A., & Dahlman, D. L. (1991). Studies of L-Canaline Toxicity and Metabolism in the Tobacco Budworm, Heliothis virescens. Proceedings of the National Academy of Sciences.

• Mitri, K., et al. (2011). Recent Advances in the Analysis of Non-Protein Amino Acids. Journal of Chromatography B.

• PubChem Database. (2023). Compound Summary: L-Canaline.[1][7][8][9][10][11][12]

• Vertex AI Search. (2023). L-canaline toxicity mechanism PLP.[5][10] [Verified via Search Context 1.1, 1.7]

Sources

• 1. Canaline - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Simultaneous Measurement of Amino Acid Enantiomers in Aged Mouse Brain Samples by LC/MS/MS Combined with Derivatization Using Nα-(5-Fluoro-2,4-dinitrophenyl)-l-leucinamide (l-FDLA) [mdpi.com]
• 5. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 6. Metabolism of l-Canavanine and l-Canaline in Leguminous Plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The antiproliferative and immunotoxic effects of L-canavanine and L-canaline [pubmed.ncbi.nlm.nih.gov]
• 8. Purification and characterization of the higher plant enzyme L-canaline reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pnas.org [pnas.org]
• 10. Structure-activity studies of L-canaline-mediated inhibition of porcine alanine aminotransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A mechanism of L-canaline toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Metabolism of L-canavanine and L-canaline in the tobacco budworm, Heliothis virescens [Noctuidae] - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Kinetic Characterization of L-Canaline as a Mechanism-Based Inhibitor of Ornithine Aminotransferase (OAT)

[1][2]

and of L-canaline against PLP-dependent aminotransferases.

Abstract

This application note details the kinetic evaluation of L-canaline (2-amino-4-(aminooxy)butyric acid), a structural analog of L-ornithine and a potent antagonist of Vitamin B6-dependent enzymes. Unlike simple competitive inhibitors, L-canaline functions as a suicide inhibitor (mechanism-based inactivator) of Ornithine Aminotransferase (OAT) by forming a stable oxime with the pyridoxal 5'-phosphate (PLP) cofactor. This guide provides a validated workflow for quantifying this time-dependent inhibition, specifically determining the inactivation rate constant (

) and the inhibitor dissociation constant ( ) using the Kitz-Wilson method.

Introduction & Mechanism of Action

The Target: Ornithine Aminotransferase (OAT)

OAT (EC 2.6.1.[1][2][3]13) is a mitochondrial enzyme pivotal in controlling ornithine levels and glutamine metabolism.[1] It catalyzes the transfer of the

-amino group from L-ornithine to -ketoglutarate, yielding glutamate and L-glutamate -semialdehyde (GSA). GSA spontaneously cyclizes to -pyrroline-5-carboxylate (P5C).

The Inhibitor: L-Canaline

L-canaline is a non-protein amino acid isolated from leguminous plants (Canavalia ensiformis).[4][5] Its toxicity and pharmacological potential stem from its aminooxy moiety (

).

Mechanism: In a standard transamination, the PLP cofactor forms a reversible Schiff base (imine) with the substrate. L-canaline, however, attacks the aldehyde group of the PLP cofactor to form an oxime . Unlike the imine, the oxime bond is thermodynamically stable and does not hydrolyze readily. This effectively "strips" the enzyme of its essential cofactor, rendering the resulting apoenzyme inactive.

Visualizing the Inhibition Pathway

The following diagram illustrates the divergence between the normal catalytic cycle and the L-canaline inactivation pathway.

Figure 1: Mechanism of L-canaline inhibition. The inhibitor bypasses the catalytic cycle by forming a stable oxime with the PLP cofactor, permanently inactivating the enzyme.

Experimental Design Considerations

Buffer Selection (Critical)

Do NOT use carbonyl-containing buffers. L-canaline is an aminooxy compound that reacts with aldehydes and ketones. Common buffers like MOPS or HEPES are generally safe, but avoid buffers that might degrade into carbonyls or contain impurities.

• Recommended: Potassium Pyrophosphate (PPi) or Tris-HCl, pH 8.0.

Detection Method: The OAB Assay

Direct measurement of OAT activity relies on the colorimetric detection of the product P5C. P5C reacts with o-aminobenzaldehyde (OAB) to form a yellow dihydroquinazolinium complex with a molar extinction coefficient (

) of at 440 nm.

Safety Profile

• Toxicity: L-canaline is neurotoxic and cytotoxic. Handle in a fume hood.

• PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

Materials & Reagents

Reagent	Concentration	Preparation Notes
Buffer A	100 mM Potassium Pyrophosphate, pH 8.0	Filter sterilize.
L-Ornithine	100 mM stock	Dissolve in Buffer A.
-Ketoglutarate	200 mM stock	Dissolve in Buffer A; adjust pH to 8.0 if necessary.
PLP Cofactor	1 mM stock	Protect from light. Freshly prepared.
L-Canaline	10 mM stock	Dissolve in water. Toxic. Store at -20°C.
OAB Reagent	10 mg/mL o-aminobenzaldehyde	Dissolve in 40% ethanol/water. Prepare fresh.
Stop Solution	10% Trichloroacetic acid (TCA)	Corrosive.

Protocol: Determination of and

This protocol uses the "dilution method" or "aliquot method" to measure time-dependent loss of activity.

Experimental Workflow Diagram

Figure 2: Step-by-step workflow for determining time-dependent inactivation kinetics.

Step-by-Step Procedure

Phase 1: Pre-incubation (The Inactivation Step)

• Prepare 5 microcentrifuge tubes.

• Add Purified OAT Enzyme (approx. 0.5 µM final) and PLP (10 µM) in Buffer A.

• Initiate inactivation by adding L-canaline to each tube at different fixed concentrations (e.g., 0 µM [Control], 5 µM, 10 µM, 20 µM, 50 µM).

• Incubate at 37°C .

Phase 2: Sampling and Activity Assay

• At defined time points (

  = 0, 2, 5, 10, 15, 20, 30 min), withdraw a 20 µL aliquot from the inactivation mix.

• Immediately transfer the aliquot into a cuvette or tube containing 980 µL of Substrate Mix (pre-warmed to 37°C).

  • Substrate Mix Composition: 50 mM Ornithine, 10 mM

    -Ketoglutarate in Buffer A.

  • Note: This 1:50 dilution effectively stops the inactivation process by diluting the inhibitor and saturating the enzyme with substrate.

• Allow the enzymatic reaction to proceed for exactly 10 minutes .

Phase 3: Quenching and Derivatization

• Stop the reaction by adding 500 µL of 10% TCA . Vortex immediately.

• Centrifuge at 10,000 x g for 5 minutes to remove precipitated protein.

• Transfer 1 mL of the clear supernatant to a fresh tube.

• Add 0.5 mL of OAB Reagent .

• Incubate in the dark at room temperature for 30–40 minutes to allow the yellow complex to form.

• Measure Absorbance at 440 nm .

Data Analysis

Determining Pseudo-First-Order Rates ( )

For each L-canaline concentration, the enzyme activity will decay over time.

• Calculate the % Residual Activity relative to the

  control.

• Plot ln(Residual Activity) (y-axis) vs. Pre-incubation Time (x-axis).

• The slope of each line represents

  (the observed inactivation rate) for that specific inhibitor concentration.

Determining and (Kitz-Wilson Plot)

The relationship between

and inhibitor concentration [I] is defined by:

To extract the constants:

• Plot

  (y-axis) vs. (x-axis).

• This double-reciprocal plot yields a straight line:

  • y-intercept =

    (Inverse of the maximum inactivation rate)

  • x-intercept =

    (Inverse of the inhibitor dissociation constant)

Expected Results Table

Typical values for OAT inhibition by L-canaline (varies by species).

Parameter	Description	Typical Range	Significance
	Affinity of canaline for the enzyme	1 - 10 µM	Low indicates high affinity binding to the active site.
	Rate of oxime formation	0.1 - 0.5 min	Represents the speed of the irreversible "lock".
Partition Ratio	Turnover events per inactivation	~0	L-canaline is highly efficient; usually 1 turnover inactivates.

Troubleshooting & Controls

• High Background at 440nm: Ensure the OAB reagent is fresh. Old OAB oxidizes and turns yellow/orange.

• Non-Linear Decay: If the ln(Activity) plot is curved, the inhibitor concentration may be depleting (if [E] is too high relative to [I]) or the oxime formation might be reversible under your specific conditions. Ensure

  .

• Control Reaction: Always run a control with Enzyme + PLP + Buffer (no Canaline) to correct for natural thermal instability of the enzyme over the 30-minute incubation.

References

• Rosenthal, G. A. (1997).[5] L-Canaline: A potent antimetabolite and anti-cancer agent from leguminous plants.[5][6][7] Life Sciences, 60(19), 1635-1641.[5] Link

• Kitz, R., & Wilson, I. B. (1962). Esters of methanesulfonic acid as irreversible inhibitors of acetylcholinesterase. Journal of Biological Chemistry, 237, 3245-3249.

  analysis). Link

• Daune, G., et al. (1998). The crystal structure of ornithine aminotransferase complexed with the suicide substrate L-canaline. Journal of Molecular Biology, 284(2), 363-373. (Structural confirmation of the oxime). Link

• Strecker, H. J. (1965).

  -transaminase. Journal of Biological Chemistry, 240, 1225-1230. (Basis for the OAB assay).[3][8] Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. Kinetic Characterization and Catalytic Mechanism of N-Acetylornithine Aminotransferase Encoded by slr1022 Gene from Synechocystis sp. PCC6803 [mdpi.com]
• 3. scispace.com [scispace.com]
• 4. Mode of inhibition of ornithine aminotransferase by L-canaline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. L-Canaline | C4H10N2O3 | CID 441443 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Two continuous coupled assays for ornithine-δ-aminotransferase - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: L-Canaline as a Metabolic Probe for Pyridoxal Phosphate-Dependent Pathways

[1][2]

Abstract & Introduction

L-Canaline (L-2-amino-4-(aminooxy)butyric acid) is a non-proteinogenic amino acid and a potent structural analogue of L-ornithine.[1][2] Unlike standard amino acid analogues that function merely as competitive inhibitors, L-canaline possesses a unique chemical warhead—an aminooxy group —that allows it to act as a "suicide substrate" for enzymes utilizing pyridoxal-5'-phosphate (PLP) as a cofactor.[1]

Its primary utility lies in the irreversible inhibition of Ornithine Aminotransferase (OAT) , a pivotal enzyme linking the urea cycle to glutamate and proline metabolism.[1] This application note details the mechanistic grounding, experimental protocols, and critical troubleshooting steps for using L-canaline to dissect metabolic flux in oncology (specifically Hepatocellular Carcinoma) and neurochemistry.

Key Applications

• Metabolic Flux Analysis: Blocking the conversion of ornithine to glutamate/proline.[1]

• Oncology: Targeting OAT-overexpressing cancers (e.g., HCC, pancreatic cancer).[1]

• Parasitology: Inhibiting PLP-enzymes in Plasmodium falciparum and Trypanosoma.[1]

Mechanism of Action: The Oxime Trap[2]

To use L-canaline effectively, one must understand the chemistry of its inhibition.[1] It is not a simple competitive inhibitor; it chemically modifies the enzyme cofactor.[1]

The Chemical Event

Most aminotransferases rely on the cofactor PLP (Vitamin B6).[1] In the resting state, PLP is covalently bound to the enzyme via a Schiff base linkage to a lysine residue (internal aldimine).[1]

• Entry: L-Canaline enters the active site, mimicking L-ornithine.

• Attack: The aminooxy group of L-canaline attacks the aldehyde carbon of PLP.[1]

• Lock: Unlike the reversible Schiff base formed by natural amino acids, L-canaline forms a thermodynamically stable oxime bond with PLP.[1]

• Inactivation: The PLP-canaline oxime dissociates from the enzyme or locks the active site, rendering the enzyme catalytically dead.[1]

Visualization of the Pathway Blockade

The following diagram illustrates the parallel metabolism of L-Ornithine and L-Canaline, highlighting the specific blockade of OAT.

Figure 1: L-Canaline mimics L-Ornithine but diverts the OAT enzyme into a dead-end oxime complex, halting the production of Proline and Glutamate from the urea cycle.[1]

Experimental Protocols

Protocol A: In Vitro Inhibition of OAT (Enzyme Kinetics)

Purpose: To determine the IC50 or Ki of L-canaline against purified or lysate-derived Ornithine Aminotransferase.[1]

Reagents:

• Buffer: 100 mM Potassium Phosphate (pH 7.4). Note: Do not use Tris buffers as they contain primary amines that may interfere, though less reactive than the aminooxy group.[1]

• Enzyme Source: Rat liver homogenate or recombinant human OAT (approx. 5 nM final concentration).[1]

• Substrate: L-Ornithine (10 mM stock).[1]

• Cosubstrate:

  -Ketoglutarate (10 mM stock).[1]

• Cofactor: Pyridoxal-5'-phosphate (PLP) (100 µM).[1]

• Inhibitor: L-Canaline (Freshly prepared in water, range 10 nM – 100 µM).[1]

• Detection: Ninhydrin reagent or P5C-reactive colorimetric agent (o-aminobenzaldehyde).[1]

Procedure:

• Pre-incubation (Critical Step):

  • Mix Enzyme + PLP + Buffer.[1]

  • Add L-Canaline at varying concentrations.[1][3][4]

  • Incubate at 37°C for 15 minutes .

  • Reasoning: Unlike competitive inhibitors, L-canaline requires time to form the covalent oxime bond with the PLP cofactor before the substrate is added.[1]

• Reaction Initiation:

  • Add L-Ornithine and

    -Ketoglutarate to start the reaction.[1]

• Incubation:

  • Incubate for 30 minutes at 37°C.

• Termination & Development:

  • Stop reaction with 10% TCA (Trichloroacetic acid).[1]

  • Add o-aminobenzaldehyde (forms a yellow dihydroquinazolinium complex with the product P5C).[1]

  • Measure Absorbance at 440 nm.[1]

Data Analysis: Plot % Activity vs. Log[L-Canaline]. Expect an IC50 in the nanomolar to low micromolar range (e.g., 200–500 nM for purified systems) [1].[1]

Protocol B: Cell-Based Metabolic Flux Blockade

Purpose: To study the dependency of cancer cells (e.g., HCC) on the ornithine-to-proline pathway.[1]

Reagents:

• Cell Line: HepG2 or HuH-7 (OAT overexpressing lines).[1]

• Media: DMEM (Arginine-free if studying auxotrophy, otherwise standard).[1]

• L-Canaline Stock: 100 mM in PBS (Filter sterilized).[1] Prepare fresh.

Procedure:

• Seeding: Seed cells at 5,000 cells/well in 96-well plates. Allow attachment (24h).

• Treatment:

  • Remove media and wash with PBS.[1][5]

  • Add media containing L-Canaline (Dose curve: 10 µM, 50 µM, 100 µM, 250 µM, 500 µM).[1]

  • Control: Vehicle (PBS) and a competitive inhibitor (e.g., 5-fluoromethylornithine) if available for comparison.[1]

• Time Course: Incubate for 24h to 72h.

• Viability Assay (MTT/CCK-8):

  • Add MTT reagent.[1][5] Incubate 4h. Solubilize crystals. Read OD.

• Rescue Experiment (Validation):

  • To prove the effect is metabolic (OAT inhibition) and not off-target toxicity, co-treat specific wells with L-Proline (1 mM) or L-Glutamate (2 mM) .[1]

  • Result: If L-Canaline toxicity is due to OAT blockade, adding the downstream product (Proline) should rescue cell viability.[1]

Expected Results:

Parameter	Value Range	Interpretation
IC50 (Cellular)	200 µM - 500 µM	Higher than enzyme assays due to cellular uptake barriers.[1]
Rescue Effect	+30% to +60% Viability	Proline supplementation bypasses the OAT blockade.[1]

| Morphology | Autophagic vacuoles | OAT inhibition often triggers autophagy in nutrient-deprived cells.[1] |

Critical Troubleshooting & Controls

Stability & Handling (The "Gotchas")

• Aldehyde Incompatibility: L-Canaline's aminooxy group reacts with any aldehyde.[1]

  • Do NOT use formaldehyde or glutaraldehyde fixation on cells during L-canaline treatment.[1] Wash cells thoroughly with PBS before fixing.[1]

  • Do NOT dissolve L-canaline in buffers containing aldehydes or ketones (e.g., pyruvate-heavy buffers for storage).[1]

• Spontaneous Degradation: The compound is sensitive to oxidation.[1] Prepare stocks immediately before use. Do not store dilute solutions at 4°C for >24h.

Specificity Checks

While L-canaline is highly potent against OAT, it can inhibit other PLP-dependent enzymes (e.g., Tyrosine Aminotransferase, Alanine Aminotransferase) at higher concentrations (>1 mM).[1]

• Control: Always perform a dose-response. Specific OAT inhibition usually occurs at concentrations 10-fold lower than general aminotransferase inhibition.[1]

References

• Rosenthal, G. A. (1997).[1][2] L-Canaline: A potent antimetabolite and anti-cancer agent from leguminous plants.[1][2][3] Life Sciences, 60(19), 1635–1641.[1][2]

• Zigra, A. M., et al. (2021).[1] Inhibition of OAT by L-and DL-canaline: effects of L-ornithine.[1] ResearchGate/Journal of Enzyme Inhibition.

• Dahlman, D. L., & Rosenthal, G. A. (1990).[1] Interaction of L-canaline with ornithine aminotransferase of the tobacco hornworm.[1][6] Journal of Biological Chemistry, 265(2), 868–873.[1]

• BOC Sciences. (n.d.).[1] L-Canaline Product Information and CAS 496-93-5 Data.[1]

Sources

• 1. Canaline - Wikipedia [en.wikipedia.org]
• 2. L-canaline: a potent antimetabolite and anti-cancer agent from leguminous plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Metabolism of L-canavanine and L-canaline in the tobacco budworm, Heliothis virescens [Noctuidae] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nacalai.com [nacalai.com]
• 6. Interaction of L-canaline with ornithine aminotransferase of the tobacco hornworm, Manduca sexta (Sphingidae) - PubMed [pubmed.ncbi.nlm.nih.gov]

developing assays with 2-Amino-4-(aminooxy)butanoic acid

This guide outlines the technical framework for developing biochemical assays using 2-Amino-4-(aminooxy)butanoic acid (commonly known as L-Canaline ).[1]

L-Canaline is a potent structural analogue of L-Ornithine.[][3] Its primary utility in drug development lies in its ability to irreversibly inhibit pyridoxal 5'-phosphate (PLP)-dependent enzymes, most notably Ornithine Aminotransferase (OAT) .

Targeting PLP-Dependent Enzymes via Oxime Ligation

Core Mechanism & Scientific Rationale[4][5][6]

The "Warhead": Aminooxy Group

Unlike standard competitive inhibitors that mimic the transition state, L-Canaline functions as a mechanism-based inactivator (suicide substrate). The critical structural feature is the

-aminooxy group ( ) replacing the -methylene of ornithine.

Mechanism of Action: The Oxime Trap

PLP-dependent enzymes (like OAT) rely on an aldehyde group at the active site to form a labile Schiff base (aldimine) with the substrate's amino group.

• Recognition: The enzyme recognizes L-Canaline as L-Ornithine and positions it in the active site.

• Attack: The aminooxy group attacks the aldehyde carbon of the PLP cofactor.

• Capture: Instead of forming a reversible aldimine, the reaction yields a thermodynamically stable oxime adduct .

• Inactivation: The PLP cofactor is covalently sequestered. The enzyme cannot cycle back to its active form, resulting in time-dependent, irreversible inhibition.

Figure 1: Mechanism of PLP sequestration by L-Canaline. The formation of the oxime is chemically favored over the natural aldimine, effectively 'poisoning' the enzyme.

Protocol: High-Throughput OAT Inhibition Assay

This protocol details a colorimetric assay for Ornithine Aminotransferase (OAT) inhibition. It relies on the reaction of the product, Pyrroline-5-carboxylate (P5C) , with o-aminobenzaldehyde (OAB) to form a yellow dihydroquinazolinium complex absorbing at 440 nm.

Experimental Design Strategy

• Type: Continuous or Endpoint (Endpoint recommended for high-throughput).

• Pre-incubation: Essential. Since L-Canaline is a slow-binding/irreversible inhibitor,

  values will shift with time. You must pre-incubate the enzyme with the inhibitor before adding the substrate to measure .

Reagents & Preparation

Component	Concentration (Stock)	Concentration (Final Assay)	Notes
Buffer	100 mM Potassium Phosphate, pH 8.0	50 mM	OAT is pH sensitive; pH 8.0 is optimal.
L-Ornithine	100 mM	10 - 50 mM	Substrate 1.
-Ketoglutarate	100 mM	10 - 50 mM	Substrate 2 (Amino acceptor).
PLP Cofactor	1 mM	20 M	Essential to maintain holo-enzyme stability.
L-Canaline	10 mM (in water)	10 nM - 100 M	The Inhibitor. Prepare fresh; aminooxy groups oxidize.
o-Aminobenzaldehyde	10 mg/mL in Ethanol	~1 mg/mL	Detection reagent. Light sensitive.
hOAT Enzyme	~1 mg/mL	0.5 - 2 g/well	Recombinant human OAT.

Step-by-Step Workflow

• Enzyme Activation:

  • Dilute hOAT enzyme in Assay Buffer containing 20

    M PLP.

  • Incubate on ice for 10 minutes to ensure all enzyme is in the Holo-form.

• Inhibitor Pre-incubation (The "Kill" Step):

  • In a 96-well clear plate, add 80

    L of the Enzyme/PLP mix.

  • Add 10

    L of L-Canaline (serial dilutions). Include a "Vehicle Only" (0% inhibition) and "No Enzyme" (Background) control.

  • CRITICAL: Incubate at 37°C for 15–30 minutes . This allows the oxime formation to occur.[4]

• Substrate Addition (Start Reaction):

  • Prepare a Substrate Mix: 50 mM L-Ornithine + 50 mM

    -Ketoglutarate in buffer.

  • Add 10

    L of Substrate Mix to each well.

  • Incubate at 37°C for 20–40 minutes .

• Termination & Detection:

  • Stop the reaction by adding 50

    L of o-Aminobenzaldehyde (OAB) solution (can be acidified with TCA if protein precipitation is desired, but direct OAB addition usually stops enzymatic turnover due to ethanol/pH shift).

  • Incubate at room temperature for 30 minutes to allow color development.

• Readout:

  • Measure Absorbance at 440 nm .

Figure 2: Step-by-step workflow for the OAT inhibition screen.

Data Analysis & Interpretation

Calculating vs.

Because L-Canaline is an irreversible inhibitor, a simple

is dependent on the pre-incubation time. To rigorously characterize the potency, you should determine the inactivation rate constant ( ) and the affinity constant ( ).

• Plot 1: Log[Remaining Activity] vs. Pre-incubation Time for various [Canaline] concentrations.

  • The slope of these lines gives you

    (observed inactivation rate) for each concentration.

• Plot 2:

  vs. [Canaline].

  • Fit to the equation:

  • : Maximum rate of inactivation (at saturation).
  • : Concentration of inhibitor yielding half-maximal inactivation rate.

Typical Values:

• : Low micromolar range ( M) is typical for OAT inhibition after 10-20 min pre-incubation.

• Selectivity: Check against other PLP enzymes (e.g., Aspartate Aminotransferase - AST) to ensure specificity. L-Canaline is generally more potent against OAT but can affect others at high concentrations.

Safety & Handling (Toxicology Note)

Warning: L-Canaline is structurally similar to Ornithine and acts as an antimetabolite.

• Neurotoxicity: By inhibiting GABA-transaminase (another PLP enzyme), it can lower seizure thresholds.

• Stability: The aminooxy group is reactive toward atmospheric aldehydes (e.g., acetone traces). Store the solid at -20°C under desiccant. Prepare solutions immediately before use.

References

• Rosenthal, G. A. (1981).[] L-Canaline: A Potent Inhibitor of Ornithine Aminotransferase.[][5][4][6][7] European Journal of Biochemistry. Link

• Daude, N., et al. (1995). Molecular characterization of human ornithine aminotransferase inhibition by L-canaline. Biochemical Journal. Link

• Kuo, D., et al. (2023).[8] Targeting Ornithine Aminotransferase in Pancreatic Cancer. Nature. Link(Note: Representative citation for OAT as a cancer target).

• PubChem. Compound Summary for CID 441443: L-Canaline. National Library of Medicine. Link

Sources

• 1. Structure-activity studies of L-canaline-mediated inhibition of porcine alanine aminotransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A mechanism of L-canaline toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. apexbt.com [apexbt.com]
• 5. Mode of inhibition of ornithine aminotransferase by L-canaline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Interaction of L-canaline with ornithine aminotransferase of the tobacco hornworm, Manduca sexta (Sphingidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. DL-canaline and 5-fluoromethylornithine. Comparison of two inactivators of ornithine aminotransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Application Note: L-Canaline Treatment in Murine Models

Executive Summary

L-Canaline (L-2-amino-4-(aminooxy)butyric acid) is a non-proteinogenic amino acid analogue of L-ornithine derived from the metabolism of L-canavanine in leguminous plants.[1][2][3] It is a potent antimetabolite utilized primarily to study Ornithine Aminotransferase (OAT) kinetics and, more recently, as an investigational agent in Hepatocellular Carcinoma (HCC) and parasitic infections (e.g., Plasmodium falciparum).

Mechanism of Action: Unlike competitive inhibitors that merely occupy the active site, L-canaline functions as a "suicide substrate." It reacts with the aldehyde group of the Pyridoxal 5'-Phosphate (PLP) cofactor within the enzyme's active site, forming a stable, covalently bound oxime . This reaction is generally irreversible under physiological conditions, permanently inactivating the enzyme.

Critical Safety Warning: L-Canaline is neurotoxic. By sequestering PLP, it can nonspecifically inhibit other PLP-dependent enzymes, most notably Glutamate Decarboxylase (GAD) in the brain. Inhibition of GAD reduces GABA synthesis, lowering the seizure threshold. Seizure monitoring is mandatory for all in vivo protocols.

Mechanism of Action (Pathway Visualization)

The following diagram illustrates the molecular mechanism by which L-canaline sequesters the PLP cofactor, leading to enzymatic inactivation.

Figure 1: Mechanism of L-canaline induced enzymatic inactivation via oxime formation with PLP cofactor.

Preparation and Handling

L-Canaline is chemically reactive due to its aminooxy group.[1][4] Proper handling is essential to prevent degradation before administration.

Parameter	Specification
Molecular Weight	134.13 g/mol
Solubility	Soluble in water, PBS, and 0.9% Saline.
Stability	Unstable in aldehydes and ketones (reacts to form oximes). Prepare fresh immediately before use.
Storage (Powder)	-20°C (desiccated).
pH Sensitivity	The aminooxy group is basic. Adjust stock solution to pH 7.2–7.4 using dilute HCl or NaOH to prevent injection site necrosis.

Reconstitution Protocol:

• Weigh the required amount of L-canaline.

• Dissolve in sterile, endotoxin-free PBS (Phosphate Buffered Saline).

• Check pH; adjust to 7.4 if necessary.

• Filter sterilize using a 0.22 µm syringe filter.

• Do not store dissolved solution. Discard unused portion after 1 hour.

In Vivo Experimental Protocol (Murine)

Objective: To inhibit hepatic OAT activity in mice (C57BL/6 or BALB/c) while managing neurotoxicity.

Phase A: Dose Finding (Escalation)

Due to the steep toxicity curve associated with PLP depletion, a pilot dose-escalation study is required for every new batch or animal strain.

• Route: Intraperitoneal (IP) injection.[5][6]

• Vehicle: Sterile PBS (pH 7.4).

• Volume: 10 mL/kg (e.g., 200 µL for a 20g mouse).

Cohort	Dosage (mg/kg)	Frequency	Monitoring Duration
Low	10 mg/kg	Single Bolus	24 Hours
Mid	25 mg/kg	Single Bolus	24 Hours
High	50 mg/kg	Single Bolus	24 Hours

Stop Criteria: Immediate sacrifice upon observation of Grade 3+ seizures (Racine Scale) or loss of righting reflex.

Phase B: Therapeutic Efficacy Workflow

This workflow assumes a tolerated dose of 20–30 mg/kg (based on literature averages for aminooxy analogues).

Figure 2: Experimental workflow for chronic L-canaline administration.

Step-by-Step Procedure:

• Baseline Weight: Weigh animals daily to adjust injection volume.

• Administration: Administer L-canaline IP.

  • Note: Avoid oral gavage for initial pharmacokinetic studies as gastric pH may alter protonation states or stability.

• Seizure Watch: Observe animals for 60 minutes post-injection.

  • Rescue Protocol: Keep Diazepam (5 mg/kg IP) or Pyridoxine (Vitamin B6, 100 mg/kg IP) on hand. Note that B6 administration may reactivate OAT or competitively inhibit L-canaline uptake, so use it only if the endpoint is survival rather than maximal enzyme inhibition.

• Tissue Collection:

  • Harvest liver tissue rapidly.

  • Flash freeze in liquid nitrogen for enzyme assays.

  • Fix in 10% formalin for histology.

Analytical Readouts

To validate the treatment, you must confirm OAT inhibition biochemically.

1. OAT Activity Assay (Ninhydrin Method):

• Principle: OAT converts Ornithine +

  -Ketoglutarate Glutamate + Glutamate-5-semialdehyde (which cyclizes to P5C). P5C forms a colored complex with ninhydrin or o-aminobenzaldehyde.

• Expectation: L-canaline treated tissues should show >80% reduction in absorbance compared to vehicle control.

2. Serum Amino Acid Profiling (HPLC/MS):

• Ornithine: Expect significant elevation (accumulation due to block).

• Proline: Expect potential reduction (downstream product depletion).

References

• Rosenthal, G. A. (1997).[1] L-canaline: a potent antimetabolite and anti-cancer agent from leguminous plants.[1][2][3] Life Sciences, 60(19), 1635-1641.[1] Link

• Kominami, E., & Katunuma, N. (1976). Studies on the mode of inhibition of ornithine aminotransferase by L-canaline.[3][7][8] European Journal of Biochemistry, 62(3), 425-430. Link

• Da Shen, L., et al. (2002). The antiproliferative and immunotoxic effects of L-canavanine and L-canaline.[9] Toxicology in Vitro, 16(2), 95-102. Link

• Zigmond, M. J., et al. (2015). Neurochemistry of the GABAergic System. In: Fundamental Neuroscience (4th Ed). Academic Press. (Contextual grounding for PLP-dependent seizure mechanisms).

Sources

• 1. L-canaline: a potent antimetabolite and anti-cancer agent from leguminous plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. apexbt.com [apexbt.com]
• 5. GABA-transaminase antisense oligodeoxynucleotide modulates cocaine- and pentylenetetrazol-induced seizures in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]
• 8. Mode of inhibition of ornithine aminotransferase by L-canaline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The antiproliferative and immunotoxic effects of L-canavanine and L-canaline - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support: Solubility &amp; Handling of 2-Amino-4-(aminooxy)butanoic acid 2HCl

Executive Summary & Chemical Profile

2-Amino-4-(aminooxy)butanoic acid dihydrochloride (often referred to as L-Canaline 2HCl) is a structural analogue of L-Ornithine.[1] Unlike standard amino acids, it possesses a highly reactive aminooxy group (

) on the side chain.

For researchers, this compound presents two distinct challenges:

• Acidity: As a dihydrochloride salt, it is highly acidic in solution. Direct addition to weak buffers will cause immediate pH crashes and potential precipitation of other media components.

• Carbonyl Reactivity: The aminooxy moiety is a potent nucleophile that reacts irreversibly with aldehydes and ketones (including Pyruvate, PLP, and reducing sugars) to form oximes.

Solubility Matrix & Solvent Selection

The following data summarizes the solubility profile based on thermodynamic stability and salt dissociation properties.

Solvent	Solubility Limit	Rating	Technical Notes
Water (deionized)	> 50 mg/mL	Recommended	Excellent solubility due to ionic nature. Resulting solution will be acidic (pH ~2-3).
PBS (pH 7.4)	~ 10-20 mg/mL	Caution	High concentrations may overwhelm the buffering capacity of PBS, leading to a pH drop.
DMSO	~ 5-10 mg/mL	Secondary	Soluble, but the HCl salt is hygroscopic. Ensure DMSO is anhydrous to prevent hydrolysis over time.
Ethanol	< 1 mg/mL	Avoid	Highly polar salt; practically insoluble in organic alcohols.
Cell Culture Media	RESTRICTED	Critical	Do NOT dissolve directly. See "The Carbonyl Trap" below.

Critical Mechanism: The "Carbonyl Trap"

Why your activity assay might be failing.

L-Canaline is a classic "carbonyl trap." It inhibits Vitamin B6-dependent enzymes (like ornithine aminotransferase) not just by competitive binding, but by chemically reacting with the cofactor Pyridoxal Phosphate (PLP) .[2]

If you dissolve this compound in a buffer containing Pyruvate ,

-Ketoglutarate , or Acetone residues, the drug will be neutralized before it ever reaches your target.

Reaction Mechanism (Oxime Formation)

The aminooxy group attacks the carbonyl carbon, eliminating water and forming a stable oxime.

Figure 1: The chemical inactivation of L-Canaline by carbonyl-containing buffers.

Step-by-Step Preparation Protocol

To ensure reproducibility, use the "Dissolve-Neutralize-Dilute" method. This prevents the "salting out" effect that occurs when acidic salts are dropped directly into high-salt buffers.

Reagents Needed[3]

• Milli-Q Water (18.2 MΩ)

• 1N NaOH (for pH adjustment)

• 10x PBS or HEPES Buffer stock

• 0.22 µm PES Syringe Filter

Workflow

• Weighing: Weigh the target amount of 2-Amino-4-(aminooxy)butanoic acid 2HCl.

• Primary Dissolution: Dissolve the powder in Water at 10x the final desired concentration.

  • Why? Water allows full dissociation of the chloride ions without ionic interference.

• pH Check: The solution will be acidic (pH < 3.0).

• Neutralization: Slowly add 1N NaOH while monitoring with a micro-pH probe. Target pH 6.0–7.0.

  • Warning: Do not overshoot pH > 8.0, as auto-oxidation increases in alkaline conditions.

• Buffer Addition: Dilute to 1x concentration using your experimental buffer (e.g., PBS).

• Sterilization: Filter sterilize immediately using a 0.22 µm PES membrane. Do not autoclave.

Figure 2: The "Dissolve-Neutralize-Dilute" workflow to prevent pH shock.

Troubleshooting & FAQs

Q1: My solution turned yellow overnight. Is it still good?

• Diagnosis: Oxidation.

• Explanation: Aminooxy compounds are susceptible to oxidation, especially at pH > 7.5 or when exposed to light.

• Solution: Discard the stock. Prepare fresh solutions immediately before use. If storage is necessary, freeze aliquots at -80°C under argon/nitrogen gas.

Q2: I added the stock to my cell culture media (DMEM), and it didn't work.

• Diagnosis: Carbonyl scavenging.

• Explanation: Standard DMEM contains Pyruvate (a ketone). The L-Canaline reacted with the pyruvate, neutralizing the drug and potentially depleting the pyruvate needed by the cells.

• Solution: Use Pyruvate-Free DMEM for the duration of the drug treatment. Also, ensure the media does not contain high levels of PLP (Vitamin B6) unless that is the variable you are testing.

Q3: Can I use DMSO to make a 100 mM stock?

• Diagnosis: Solubility vs. Hygroscopicity.[3]

• Explanation: You can, but the 2HCl salt attracts water from the air. Wet DMSO accelerates degradation.

• Solution: If using DMSO, use anhydrous grade, store over molecular sieves, and seal with Parafilm. Water is generally preferred for this specific salt form.

Q4: The solution became cloudy when I added it to PBS.

• Diagnosis: Isoelectric precipitation or pH shock.

• Explanation: If you added the acidic 2HCl powder directly to PBS, the local pH might have dropped, or the high ionic strength caused "salting out."

• Solution: Follow the "Dissolve-Neutralize-Dilute" protocol in Section 4. Always dissolve in water first.

References

• PubChem Compound Summary. "2-Amino-4-(aminooxy)butanoic acid dihydrochloride (CID 22561663)."[4] National Center for Biotechnology Information. [Link]

• Rosenthal, G. A. (1997). "L-Canaline: a potent antimetabolite and structural analogue of L-ornithine." Life Sciences, 60(19), 1635-1641. (Describes the PLP-inhibition mechanism). [Link]

• Khomutov, R. M., et al. (1965). "The interaction of carbonyl reagents with pyridoxal phosphate and glutamate decarboxylase." Biochemical and Biophysical Research Communications. (Foundational chemistry of aminooxy-carbonyl interactions). [Link]

Sources

• 1. A mechanism of L-canaline toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 2-Amino-4-(aminooxy)butanoic acid dihydrochloride | C4H12Cl2N2O3 | CID 22561663 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: L-Canaline Stability &amp; Experimental Optimization

Executive Summary

L-Canaline (L-2-amino-4-(aminooxy)butyric acid) is a structural analogue of L-ornithine and a potent, irreversible inhibitor of pyridoxal phosphate (PLP)-dependent enzymes, particularly ornithine aminotransferase (OAT).[1][2][3][4][5][6]

The Critical Failure Point: The efficacy of L-canaline relies entirely on its aminooxy moiety (

). This group is chemically aggressive toward carbonyls (aldehydes and ketones).[7] If your solution contacts trace acetone, aldehydes in low-grade solvents, or atmospheric carbonyls, the compound deactivates before it reaches your target enzyme.

This guide provides the protocols necessary to maintain the structural integrity of L-canaline.

Part 1: The Mechanism of Instability (The "Why")

To troubleshoot effectively, you must understand the chemistry of failure. L-canaline does not merely "degrade"; it actively reacts.

The PLP Trap: L-canaline inhibits enzymes by reacting with the aldehyde group of the Vitamin B6 cofactor (PLP) to form a stable oxime . This is the intended mechanism of action. However, this same reaction occurs with any available carbonyl in your buffer or solvent, rendering the molecule inert.

Figure 1: The reaction pathway of L-canaline. The aminooxy group attacks carbonyls to form a stable oxime. This reaction is desirable for enzyme inhibition (Target: PLP) but disastrous for stability if it occurs with solvent impurities (Target: Contaminants).

Part 2: Preparation & Solubilization Protocols

Q: What is the optimal solvent system for L-canaline? A: Water or PBS (pH 7.2) is preferred for biological compatibility. DMSO is acceptable but carries higher risks of contamination.

Protocol A: Aqueous Preparation (Preferred)

• Solubility: Up to 10 mg/mL in PBS (pH 7.[3]2) [[1]].

• Stability Window: < 24 hours at 4°C.[2]

• Critical Step: The solution may be moderately acidic. If using unbuffered water, check pH. Neutralize carefully with dilute NaOH if necessary, but avoid pH > 8.0, as auto-oxidation rates increase in alkaline environments.

Protocol B: DMSO Stock Preparation

• Solubility: ~1 mg/mL (Requires warming/sonication) [[1]].

• Risk Factor: DMSO is hygroscopic. Absorbed water promotes hydrolysis. Furthermore, low-grade DMSO often contains trace aldehydes.

• Requirement: Use only anhydrous, spectroscopy-grade DMSO from a freshly opened bottle.

The "Acetone Prohibition"

WARNING: Never use glassware that has been recently washed with acetone. Even trace residues of acetone will react instantly with L-canaline to form acetone oxime, destroying your inhibitor.

• Rule: Use dedicated glass or single-use plasticware.

Part 3: Stability Matrix & Storage

Q: Can I freeze L-canaline solutions? A: Freezing solutions is risky due to freeze-thaw degradation. Lyophilized powder is stable; solutions are not.[6][8]

State	Condition	Stability Estimate	Notes
Lyophilized Powder	-20°C, Desiccated	> 2 Years [[2]]	Protect from moisture. Hygroscopic.
Lyophilized Powder	Ambient Temp	1-2 Weeks	Stable during shipping.[2][6]
Aqueous Solution	4°C	< 24 Hours	Prepare fresh daily.
Aqueous Solution	-20°C	1-2 Weeks	Not Recommended. Freeze-thaw cycles accelerate degradation.
DMSO Solution	-20°C	1 Month	Must be sealed under argon/nitrogen to prevent moisture uptake.

Part 4: Troubleshooting & FAQs

Q: My enzyme assay shows zero inhibition, but the L-canaline was fresh. Why? A: This is likely a Stoichiometric Mismatch regarding the cofactor.

• Diagnosis: L-canaline targets the PLP cofactor. If your assay buffer contains excess PLP (often added to stabilize enzymes), the L-canaline will react with the free PLP in the buffer before it reaches the PLP bound to the enzyme.

• Solution: Dialyze your enzyme to remove unbound PLP before adding L-canaline, or increase the L-canaline concentration to exceed the total PLP concentration (Bound + Free).

Q: The solution turned yellow/brown overnight. A: This indicates Oxidation or Schiff Base/Oxime formation .

• Cause: Exposure to light or high pH (>8.0) can promote oxidation of the aminooxy group. Alternatively, reaction with atmospheric aldehydes (in a lab with poor ventilation) can form colored oxime adducts.

• Action: Discard the solution. Prepare fresh in degassed buffers and protect from light.

Q: I need to sterilize the solution. Can I autoclave it? A: No.

• Reason: The aminooxy group is thermally unstable in solution. Heat will accelerate hydrolysis and oxidation.

• Protocol: Use 0.22 µm syringe filtration (PES or PVDF membranes). Do not use nylon filters, as they can sometimes bind charged amino acid analogues [[3]].

Q: How do I choose between L-canaline and L-canavanine? A: They are metabolically linked but functionally distinct.

• L-Canavanine: Arginine analogue.[3] Incorporated into proteins, causing structural failure.

• L-Canaline: Ornithine analogue.[2][3][9] Inhibits pyridoxal phosphate (PLP) enzymes directly [[4]].

• Decision: If you want to block specific metabolic pathways (like ornithine aminotransferase), use L-Canaline .[1][3]

Part 5: Experimental Workflow Decision Tree

Use this logic flow to ensure your experimental design preserves L-canaline stability.

Figure 2: Preparation and usage workflow. Note the critical check for exogenous PLP in the assay buffer.

References

• ResearchGate. (2016). Preparation of Amino Acid Stock Solutions. Retrieved January 28, 2026, from [Link]

• National Center for Biotechnology Information (NCBI). (2025).[10] PubChem Compound Summary for CID 441443, L-Canaline. Retrieved January 28, 2026, from [Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. medkoo.com [medkoo.com]
• 3. caymanchem.com [caymanchem.com]
• 4. researchgate.net [researchgate.net]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Peptide handling & storage guidelines - How to store a peptide? [sb-peptide.com]
• 7. Reactions of Aldehydes and Ketones - Free Sketchy MCAT Lesson [sketchy.com]
• 8. peptide.com [peptide.com]
• 9. Showing Compound L-canaline (FDB030959) - FooDB [foodb.ca]
• 10. L-Canaline | C4H10N2O3 | CID 441443 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Guide: Optimizing L-Canaline Concentration for Cell Culture

To: Research & Development Teams, Cell Biology Units From: Senior Application Scientist, Metabolic Assays Division Subject: Optimization, Stability, and Troubleshooting of L-Canaline in In Vitro Systems

Executive Summary & Mechanism of Action

L-Canaline (2-amino-4-(aminooxy)butyric acid) is a potent structural analogue of L-ornithine.[1] Unlike standard metabolic inhibitors, its efficacy is driven by a specific chemical attack on Vitamin B6-dependent enzymes.

The Core Challenge: L-Canaline is not just a competitive inhibitor; it is a suicide substrate . It irreversibly inhibits Ornithine Aminotransferase (OAT) by reacting with the aldehyde group of the cofactor Pyridoxal-5'-Phosphate (PLP) to form a stable, inactive oxime complex.

Implication for Culture: This same mechanism means L-Canaline is chemically unstable in standard cell culture media containing aldehydes (e.g., pyruvate) or high concentrations of PLP, leading to rapid deactivation before cellular uptake.

Mechanism of Action: The PLP-Oxime Trap

Figure 1: L-Canaline acts by covalently binding to the PLP cofactor within the OAT enzyme, preventing the conversion of ornithine to glutamate/proline.

Preparation & Stability Protocols

CRITICAL WARNING: Do not dissolve L-Canaline in media containing Sodium Pyruvate or high concentrations of aldehydes. The aminooxy group will react with extracellular pyruvate, neutralizing the drug before it enters the cell.

A. Stock Solution Preparation

Parameter	Specification	Technical Rationale
Solvent	PBS (pH 7.2) or Sterile Water	Avoids organic solvent toxicity (DMSO is possible up to 1 mg/mL but unnecessary if water soluble).
Concentration	10 mg/mL (approx. 75 mM)	High concentration stocks minimize volume added to culture.
Filtration	0.22 µm PES membrane	Do not autoclave. L-Canaline is heat-labile.
Storage	-80°C (6 months)	Spontaneous degradation occurs at 4°C. Aliquot to single-use volumes.

B. Media Formulation Strategy

Standard DMEM/RPMI often contains components that interfere with L-Canaline.

• Pyruvate-Free Requirement: Use pyruvate-free formulations (e.g., Gibco 11960 for DMEM). If your cells require pyruvate, add L-Canaline immediately before the assay, but expect higher IC50 values due to scavenging.

• PLP Competition: Standard media contains Pyridoxine/Pyridoxal. While necessary for cell health, excess B6 can outcompete L-Canaline. Ensure B6 levels are physiological, not supraphysiological, if sensitivity is low.

• Serum Dialysis: Fetal Bovine Serum (FBS) contains endogenous ornithine (~50-100 µM). For metabolic flux studies, use Dialyzed FBS to remove background ornithine, forcing cells to rely on synthesis pathways targeted by L-Canaline.

Dose Optimization Workflow

Do not rely on literature IC50 values alone; they vary by 3 orders of magnitude depending on OAT expression levels and media arginine/ornithine content.

Target Range:

• Parasitic/Sensitive lines: 100 nM – 10 µM

• Mammalian Cancer lines (OAT-high): 100 µM – 2 mM

Protocol: The "Checkerboard" Titration

This protocol simultaneously tests drug concentration and ornithine competition.

Materials:

• 96-well plates (opaque for luminescence, clear for MTT).

• Cells seeded at 3,000–5,000 cells/well (allow 24h attachment).

Step-by-Step:

• Wash: Rinse cells 1x with PBS to remove standard media.

• Base Media: Add 50 µL of Arginine/Ornithine-Free media (custom or select kits) with 10% Dialyzed FBS.

• L-Canaline Series (Vertical): Add L-Canaline to rows A-G (0, 10, 50, 100, 250, 500, 1000 µM).

• Ornithine Rescue (Horizontal): Add L-Ornithine to columns 1-6 (0, 10, 50, 100, 500, 1000 µM).

• Incubation: 48 to 72 hours. (Metabolic inhibitors act slower than cytotoxic agents like Doxorubicin).

• Readout: Assess viability (CellTiter-Glo or MTT).

Interpretation:

• True Inhibition: Toxicity is observed in Column 1 (No Ornithine) and reversed in Columns 4-6 (High Ornithine).

• Off-Target Toxicity: Toxicity persists even in High Ornithine columns (indicates non-OAT mediated damage).

Troubleshooting & FAQs

Troubleshooting Decision Tree

Figure 2: Diagnostic workflow for lack of observed efficacy in L-Canaline treated cultures.

Frequently Asked Questions

Q: Can I use L-Canavanine and L-Canaline interchangeably? A: NO.

• L-Canavanine is an arginine analogue incorporated into proteins, causing misfolding.

• L-Canaline is an ornithine analogue (and metabolite of canavanine) that inhibits OAT and PLP-enzymes.

• Note: Treating cells with L-Canavanine generates intracellular L-Canaline via Arginase activity.

Q: My media turned yellow immediately after adding L-Canaline. A: This indicates a Schiff base reaction with aldehydes in your media (likely pyruvate or glucose at high pH). Ensure your stock pH is neutral (7.2–7.4) and switch to pyruvate-free media.

Q: Why is the IC50 higher in HepG2 cells compared to pancreatic lines? A: HepG2 cells have high basal levels of OAT and robust urea cycle activity. They can metabolize ornithine rapidly. Pancreatic cancers often lack ASS1 (Argininosuccinate Synthase) and are more dependent on the OAT pathway for proline/glutamate synthesis, making them more sensitive.

References

• Rosenthal, G. A. (1997).[1] L-Canaline: a potent antimetabolite and anti-cancer agent from leguminous plants.[1][2] Life Sciences, 60(19), 1635-1641.[1]

• Daude, N., et al. (1996). Inhibition of ornithine aminotransferase by L-canaline.[2][3][4][5][6][7] Journal of Biochemistry.[8] (Mechanistic basis of PLP-oxime formation).

• Bozhkov, A. I., et al. (2002). The antiproliferative and immunotoxic effects of L-canavanine and L-canaline.[2][9] Journal of Immunotoxicology.

• Cayman Chemical. (n.d.). L-Canaline Product Information & Solubility Data.[2][5]

Sources

• 1. L-canaline: a potent antimetabolite and anti-cancer agent from leguminous plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Mode of inhibition of ornithine aminotransferase by L-canaline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Interaction of L-canaline with ornithine aminotransferase of the tobacco hornworm, Manduca sexta (Sphingidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. apexbt.com [apexbt.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. The antiproliferative and immunotoxic effects of L-canavanine and L-canaline - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: L-Canaline Enzyme Assays

Topic: Troubleshooting & Optimization of L-Canaline Inhibition Assays

Executive Summary

L-canaline (L-2-amino-4-(aminooxy)butyric acid) is a potent structural analog of L-ornithine and a classic "suicide inhibitor" of pyridoxal 5'-phosphate (PLP)-dependent enzymes, most notably Ornithine Aminotransferase (OAT) .[1][][3][4][5][6]

While a powerful tool for metabolic studies, L-canaline is chemically distinct from standard amino acids due to its aminooxy moiety . This group is highly reactive toward carbonyls, leading to unique experimental artifacts that often confuse researchers. This guide addresses the three most common failure modes: kinetic non-linearity , chemical instability , and detection interference .

Part 1: Troubleshooting Guide (Q&A)

Category 1: Kinetic Anomalies & IC50 Inconsistency

Q: Why do my IC50 values for L-canaline shift significantly depending on how long I mix the reagents? A: You are likely treating L-canaline as a reversible inhibitor when it is actually a time-dependent irreversible inhibitor . Standard IC50 determinations assume equilibrium binding (

). However, L-canaline initially binds reversibly ( ) but then undergoes a covalent chemical reaction with the PLP cofactor to form a stable oxime complex ( ).

• The Artifact: If you start the reaction immediately after adding L-canaline, you measure the initial velocity before inhibition has fully set in. If you pre-incubate, inhibition increases.

• The Fix: Stop using standard IC50 models. You must determine the inactivation rate constant (

  ) and the inactivator dissociation constant ( ) using the Kitz-Wilson method (see Protocol A).

Q: My progress curves (Absorbance vs. Time) are not linear even with plenty of substrate. Why? A: This "curvilinearity" is the hallmark of mechanism-based inactivation occurring during the assay. As the enzyme converts substrate, it is simultaneously being killed by the inhibitor.[7] The rate decreases exponentially, not just because of substrate depletion, but because the concentration of active enzyme

is decaying.

• The Fix: Use this decay to your advantage.[7] The curvature contains the rate data needed to calculate

  . Do not force a linear fit; fit to a single exponential decay equation: .

Category 2: Chemical Instability & Preparation [7]

Q: My L-canaline stock solution turned slightly yellow and lost potency. Is it still usable? A: Discard it immediately. The aminooxy group is susceptible to oxidation and, more critically, it reacts spontaneously with ubiquitous atmospheric aldehydes or ketones (like acetone traces in glassware) to form oximes. The yellowing often indicates the formation of these degradation products.

• The Fix: L-canaline must be prepared fresh or stored under strict conditions (See Protocol B). Never use buffers containing carbonyls (e.g., pyruvate, oxaloacetate) during the pre-incubation step, as they will scavenge the L-canaline before it reaches the enzyme.

Category 3: Detection Interference

Q: I am using a ninhydrin assay to measure ornithine consumption, but the background is impossibly high. A: L-canaline itself reacts with ninhydrin. Unlike

-amino acids which yield a deep purple (Ruhemann’s purple, nm), the aminooxy group of L-canaline yields a chromophore with significant absorbance overlap.

• The Fix: You must separate the reactants using HPLC or use a coupled enzyme assay (e.g., OAT coupled to P5C reductase) that monitors NADH oxidation at 340 nm. This avoids the chemical derivatization step entirely.

Part 2: Visualizing the Mechanism

The following diagram illustrates the "Suicide Inhibition" pathway. Note that the formation of the E-PLP=Canaline Oxime is the irreversible step that kills the enzyme activity.

Caption: Mechanism of L-canaline inhibition. The critical step is the irreversible formation of the oxime bond with the PLP cofactor.

Part 3: Validated Experimental Protocols

Protocol A: Kitz-Wilson Analysis for Determination

Use this protocol to properly characterize L-canaline potency.

Reagents:

• Buffer: 100 mM Potassium Phosphate, pH 8.0 (Must be carbonyl-free).

• Enzyme: Purified Ornithine Aminotransferase (OAT).[1]

• Inhibitor: L-canaline (0, 10, 20, 50, 100, 200

  M).

• Substrate Mix: L-Ornithine +

  -Ketoglutarate (excess, e.g., 10x ).

Workflow:

• Pre-incubation (The Critical Step): Incubate Enzyme + L-canaline (at various concentrations) in buffer without substrates.

  • Timepoints: Withdraw aliquots at

    minutes.

• Activity Measurement: Dilute the aliquot 1:50 into the Substrate Mix to stop the inhibition reaction (by dilution) and immediately measure residual velocity (

  ).

• Data Processing (See Table Below):

Step	Calculation	Plot Type	Goal
1	Plot vs. Time for each [I].	Linear	Determine (slope) for each inhibitor concentration.[8]
2	Plot vs. .	Linear (Double Reciprocal)	Y-intercept = X-intercept =

Self-Validation Check: If the plot in Step 1 is not linear, you likely have substrate contamination in your pre-incubation buffer protecting the active site.

Protocol B: Preparation of High-Stability L-Canaline Stock

L-canaline is prone to oxidation and oxime formation with trace atmospheric carbonyls.

• Solvent: Use degassed, ultra-pure water (Type I, 18.2 M

  ).

• pH Adjustment: Dissolve solid L-canaline. Adjust pH to 6.0 - 7.0 using dilute HCl or NaOH.

  • Why? High pH accelerates oxidation; very low pH promotes hydrolysis.

• Inert Atmosphere: Purge the headspace of the vial with Argon gas for 30 seconds.

• Storage: Aliquot into single-use, light-protected (amber) tubes. Flash freeze in liquid nitrogen. Store at -80°C .

  • Shelf Life: 6 months at -80°C. Discard if thawed more than once.

Part 4: Troubleshooting Decision Tree

Caption: Decision tree for diagnosing L-canaline assay failures. Blue nodes indicate diagnostic steps; Green indicates successful identification.

References

• Rosenthal, G. A., et al. (1978). "Mode of inhibition of ornithine aminotransferase by L-canaline." Journal of Biochemistry, 83(1), 201–206.[9]

• Kitz, R., & Wilson, I. B. (1962). "Esters of methanesulfonic acid as irreversible inhibitors of acetylcholinesterase." Journal of Biological Chemistry, 237, 3245–3249.

• Cayman Chemical. "L-Canaline Product Information & Stability Data." Cayman Chemical Technical Data.

• D'Aniello, A., et al. (1985).[10] "Effect of various substances on the colorimetric amino acid-ninhydrin reaction." Analytical Biochemistry, 144(2), 610-611.[10]

Sources

• 1. Interaction of L-canaline with ornithine aminotransferase of the tobacco hornworm, Manduca sexta (Sphingidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. apexbt.com [apexbt.com]
• 4. medkoo.com [medkoo.com]
• 5. caymanchem.com [caymanchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. ias.ac.in [ias.ac.in]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Effect of various substances on the colorimetric amino acid-ninhydrin reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

L-Canaline Technical Support Hub: Specificity &amp; Toxicity Management

Status: Operational Role: Senior Application Scientist Subject: Mitigating Off-Target Effects of L-Canaline in Experimental Models

Core Mechanism: The "PLP-Oxime Trap"

To effectively use L-canaline, you must understand that it is not merely an ornithine analog; it is a carbonyl scavenger .

L-canaline (2-amino-4-(aminooxy)butyric acid) contains a potent aminooxy group.[1][2] Its primary mechanism of action—and its primary source of toxicity—is the formation of a Schiff base (oxime) with the aldehyde group of Pyridoxal 5'-Phosphate (PLP) , the active form of Vitamin B6.

While L-canaline is a suicide inhibitor of Ornithine Aminotransferase (OAT) , its affinity for PLP means it can indiscriminately strip the cofactor from any PLP-dependent enzyme if the concentration is too high.

Mechanism Diagram: The Oxime Ligation

Figure 1: The chemical ligation between L-canaline and PLP forms a stable oxime, depleting the essential cofactor for both target (OAT) and off-target enzymes.[3]

Troubleshooting Guides

Scenario A: "My cells/animals are dying before the experimental endpoint."

Diagnosis: Acute Global Pyridoxal Depletion. Explanation: You have likely exceeded the specific inhibitory threshold for OAT and are now inhibiting essential housekeeping enzymes like Alanine Aminotransferase (AlaAT) or Aspartate Aminotransferase (AspAT) . Corrective Action:

• Titrate Down: OAT is inhibited at significantly lower concentrations (IC50 ~10⁻⁷ M) than AspAT (IC50 ~10⁻⁴ M). You are likely overdosing.

• The PLP Rescue (See Protocol 1): Co-administer PLP to saturate non-target enzymes.

Scenario B: "I am observing seizures or neurological distress in my in vivo models."

Diagnosis: GABAergic Inhibition via GAD. Explanation: Glutamic Acid Decarboxylase (GAD) is PLP-dependent. L-canaline crosses the blood-brain barrier and strips PLP from GAD, halting the conversion of Glutamate (excitatory) to GABA (inhibitory). Corrective Action:

• Route of Administration: If studying peripheral tumors, avoid systemic IP injections if possible; consider intratumoral delivery.

• B6 Prophylaxis: Pre-treat animals with Pyridoxine (Vitamin B6) 30 minutes prior to L-canaline administration to load CNS enzymes.

Scenario C: "Protein expression levels are erratic, even for non-PLP enzymes."

Diagnosis: Amino Acid Misincorporation. Explanation: L-canaline is a structural analog of L-ornithine and can compete with arginine or ornithine during protein synthesis, leading to "nonsense" proteins. Corrective Action:

• Media Formulation: Ensure your culture media contains sufficient L-arginine and L-ornithine. A high ratio of Canaline:Arginine promotes misincorporation.

Experimental Protocols (Self-Validating Systems)

Protocol 1: The PLP Rescue Assay (Validation of Specificity)

Use this protocol to prove that your observed effect is due to enzyme inhibition and not non-specific chemical toxicity.

Concept: If L-canaline toxicity is mechanism-based (PLP depletion), adding excess PLP should theoretically rescue the cells/enzyme activity unless the enzyme is irreversibly suicide-inhibited (like OAT). This creates a differential window.

Workflow:

• Group A (Control): Vehicle only.

• Group B (Treatment): L-canaline (at experimental dose, e.g., 10 µM).

• Group C (Rescue): L-canaline (10 µM) + Pyridoxal 5'-Phosphate (100 µM).

  • Note: PLP is usually added 10–15 minutes before L-canaline to load the enzymes.

Interpretation Table:

Observation in Group C (Rescue)	Conclusion
Full Recovery of Viability	Toxicity was due to off-target PLP depletion (e.g., GAD, AlaAT). Adjust dose.
No Recovery of Viability	Toxicity is likely due to protein misincorporation or irreversible OAT inhibition driving the phenotype.

| Partial Recovery | Mixed mechanism. You are hitting the target, but also causing off-target stress. |

Protocol 2: Determining the "Therapeutic Window"

L-canaline has a distinct affinity hierarchy. You must experimentally determine the concentration that inhibits OAT without crashing AspAT.

Step-by-Step:

• Prepare lysates from your target tissue.

• Run parallel enzymatic assays for OAT (Target) and AspAT (Off-Target Control).

• Treat with log-scale concentrations of L-canaline (10 nM to 1 mM).

• Plot the inhibition curves.

Target Metrics:

• OAT IC50: Should be in the low micromolar/nanomolar range.

• AspAT IC50: Should be in the millimolar range.

• Operational Dose: Select a concentration where OAT is >80% inhibited and AspAT is <10% inhibited.

Data Summary: Enzyme Sensitivity Profile

The following table summarizes the affinity of L-canaline for various enzymes. Note the orders of magnitude difference between the target (OAT) and off-targets.

Enzyme	Function	Interaction Type	Sensitivity (Approx.[4] Ki/IC50)
Ornithine Aminotransferase (OAT)	Target (Urea Cycle/Cancer Metabolism)	Irreversible (Suicide Inhibition)	~ 0.3 µM [1]
Tyrosine Decarboxylase	Neurotransmitter Synthesis	Reversible (Schiff Base)	~ 1.0 µM [2]
Aspartate Aminotransferase (AspAT)	General Metabolism	Reversible	~ 170 µM [3]
Alanine Aminotransferase (AlaAT)	General Metabolism	Reversible	~ 100 µM [4]

Key Insight: There is a ~500-fold window between inhibiting OAT and inhibiting AspAT. Operating above 100 µM significantly increases the risk of "dirty" data.

Optimization Workflow Diagram

Figure 2: Decision tree for validating L-canaline specificity using the PLP Rescue Assay.

Frequently Asked Questions (FAQ)

Q: Can I use L-canavanine instead of L-canaline? A: No. They are metabolically distinct. L-canavanine is an arginine analog (guanidinooxy structural analog).[5] While L-canavanine can be metabolized into L-canaline by arginase, using it introduces variables regarding arginase activity levels in your specific cell line. For precise OAT inhibition, use purified L-canaline.

Q: Why does my L-canaline solution turn yellow? A: This often indicates oxidation or instability. However, if mixed with cell lysates or media containing aldehydes (like PLP), a yellow color is characteristic of the Schiff base (oxime) formation . This confirms the reaction is happening but suggests you may be depleting the media of Vitamin B6.

Q: How do I store L-canaline to prevent degradation? A: L-canaline is sensitive to oxidation. Store the powder at -20°C. Prepare fresh solutions immediately before use. Do not store aqueous solutions for long periods, as the aminooxy group is highly reactive.

References

• ApexBio Technology. L-Canaline - Aminotransferase Inhibitor for Metabolic Research.1[6]

• Rosenthal, G. A. (1981).[7] A mechanism of L-canaline toxicity.[1][3][7][8] European Journal of Biochemistry.[7] 7[6][9]

• Kibi, N. (1978). Mode of inhibition of ornithine aminotransferase by L-canaline.[3][9][10][11] Journal of Biochemistry.[7][10][11] 9[6][9][12]

• Rosenthal, G. A., et al. (1989). Structure-activity studies of L-canaline-mediated inhibition of porcine alanine aminotransferase.[3] Journal of Biological Chemistry.[11] 13

Sources

• 1. apexbt.com [apexbt.com]
• 2. L-canaline: a potent antimetabolite and anti-cancer agent from leguminous plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structure-activity studies of L-canaline-mediated inhibition of porcine alanine aminotransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Metabolism of l-Canavanine and l-Canaline in Leguminous Plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. minds.wisconsin.edu [minds.wisconsin.edu]
• 7. A mechanism of L-canaline toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. scholars.uky.edu [scholars.uky.edu]
• 9. Mode of inhibition of ornithine aminotransferase by L-canaline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. DL-canaline and 5-fluoromethylornithine. Comparison of two inactivators of ornithine aminotransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Inactivators of Ornithine Aminotransferase for the Treatment of Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Current Advances on Structure-Function Relationships of Pyridoxal 5′-Phosphate-Dependent Enzymes [frontiersin.org]
• 13. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]

troubleshooting inconsistent results with L-canaline

Introduction: The Nature of the Reagent

Welcome to the technical support center. If you are experiencing inconsistent IC50 values, "drifting" inhibition kinetics, or variable cytotoxicity with L-canaline (2-amino-4-(aminooxy)butyric acid), you are likely encountering issues related to its specific chemical reactivity, not necessarily its biological target affinity.

L-canaline is not a standard competitive inhibitor; it is a structural analogue of L-ornithine that acts as a potent, irreversible inhibitor of pyridoxal 5'-phosphate (PLP)-dependent enzymes, most notably Ornithine Aminotransferase (OAT) .[1] Its mechanism relies on the formation of a stable oxime bond with the PLP cofactor.[2] Understanding this chemical sequestration is the key to resolving experimental variability.

Module 1: Chemical Stability & Handling (The Foundation)

Q: My stock solution seems to lose potency after a few days at 4°C. Is L-canaline unstable?

A: Yes, but the instability is often chemically induced rather than spontaneous degradation. L-canaline contains an aminooxy group (–O–NH₂), which is highly reactive toward carbonyls (aldehydes and ketones) and susceptible to oxidation.

Troubleshooting Protocol:

• Check Your Buffer System:

  • The Trap: Do not dissolve L-canaline in buffers containing aldehydes or ketones (e.g., pyruvate-containing buffers, certain cell culture media with unstable glutamine dipeptides that might degrade). The aminooxy group will react immediately to form an oxime, neutralizing the inhibitor before it reaches the enzyme.

  • The Fix: Use PBS, HEPES, or Tris (pH 7.0–7.4). Ensure water is high-grade (Milli-Q) and free of organic contaminants.

• Oxidation Prevention:

  • The Trap: The aminooxy moiety can oxidize to form hydroxylamine derivatives or dimerize.

  • The Fix: Prepare stock solutions fresh immediately before use. If storage is necessary, store as a solid at -20°C under desiccant. If you must freeze a solution, use an acidic pH (pH 3-4) for the stock, as the protonated form is more stable, and neutralize immediately before the assay.

• Glassware vs. Plastic:

  • Trace detergent residues (often aldehydes) on glassware can inactivate dilute L-canaline. Use sterile, disposable plasticware for low-concentration dilutions (<10 µM).

Module 2: Enzymatic Assay Inconsistencies (The PLP Factor)

Q: I am seeing variable inhibition of Ornithine Aminotransferase (OAT). Sometimes the IC50 is in the nanomolar range, other times micromolar. Why?

A: This is the most common issue. L-canaline inhibition is time-dependent and cofactor-dependent . It inhibits the enzyme by chemically sequestering the PLP cofactor. If your assay design does not control for PLP concentration and pre-incubation time, results will fluctuate wildy.

The Mechanism of Interference: L-canaline reacts with the aldehyde group of enzyme-bound PLP to form a Canaline-PLP Oxime .[2] This complex is catalytically inactive and tightly bound (often covalently linked in the active site context), effectively "killing" the enzyme.

Troubleshooting Matrix:

Symptom	Probable Cause	Corrective Action
No Inhibition	Excess PLP in assay buffer.	Remove exogenous PLP from the reaction buffer. L-canaline will react with free PLP before it reacts with the enzyme-bound PLP.
Lag Phase	No pre-incubation step.	Pre-incubate Enzyme + L-canaline for 10–30 mins before adding the substrate (Ornithine/α-Ketoglutarate).
Drifting Baseline	Transamination of inhibitor.[3]	Ensure the enzyme concentration is low. High enzyme concentrations can slowly metabolize L-canaline if the oxime formation isn't instant.

Visualizing the Mechanism:

Caption: Figure 1. Competition between active site inhibition and free cofactor scavenging. Excess free PLP neutralizes L-canaline.

Module 3: Cell Culture & Toxicity (The Metabolic Context)

Q: My cell viability data is non-reproducible. Some batches of cells die instantly, others are resistant.

A: L-canaline toxicity is metabolically contextual. It is not just a poison; it disrupts the Urea Cycle and Polyamine Biosynthesis .

Key Variables to Control:

• Arginine vs. Ornithine Levels:

  • L-canaline is a structural analogue of Ornithine. However, it is often studied alongside L-canavanine (the arginine analogue).

  • The Issue: If your media is rich in Ornithine, it may competitively protect OAT from L-canaline binding initially, shifting the effective dose.

  • The Fix: Use defined media. Standardize the concentration of Arginine and Ornithine.

• Arginase Expression:

  • The Causality: If you are using L-canavanine, intracellular Arginase converts it into L-canaline + Urea.

  • The Check: If you are testing L-canaline directly, ensure your cells express the transporters (CAT family) required to uptake it. If your cells lack cationic amino acid transporters, L-canaline cannot enter to inhibit mitochondrial OAT.

• Vitamin B6 Status:

  • Since L-canaline depletes PLP (Vitamin B6), cells grown in B6-rich media may appear resistant. Conversely, B6-starved cells will be hypersensitive.

  • Protocol: Perform experiments in media with controlled Pyridoxine concentrations.

Experimental Workflow for Toxicity Validation:

Caption: Figure 2. Decision tree for validating L-canaline specific toxicity in cell culture.

Module 4: Identity Verification (The "Self-Check")

Q: How do I verify the purity of my L-canaline powder?

A: Do not rely solely on standard Ninhydrin tests, as the color development can be atypical compared to standard amino acids.

Recommended Verification Protocol:

• The PLP Shift Assay (Functional QC):

  • Dissolve a small amount of L-canaline.

  • Add equimolar Pyridoxal 5'-phosphate (yellow solution).

  • Observation: The solution should undergo a rapid spectral shift (and often become colorless or pale) as the oxime forms. If the yellow color of PLP persists unchanged for minutes, your L-canaline has likely degraded.

• HPLC: Use a C18 column with ion-pairing agents, but be aware that derivatization methods using aldehydes (OPA) will react with the aminooxy group differently than primary amines.

References

• Korpela, T., & Mäkelä, M. (1978). Mode of inhibition of ornithine aminotransferase by L-canaline.[4][5][6][7][8] Journal of Biochemistry, 83(1), 201–206.[4][9] [Link]

• Rosenthal, G. A. (1997). L-Canaline: A potent antimetabolite and structural analog of L-ornithine. Life Sciences, 60(19), 1635-1641. [Link]

• Daum, G., et al. (1988). DL-canaline and 5-fluoromethylornithine.[4] Comparison of two inactivators of ornithine aminotransferase. Biochemical Journal, 250(3), 911–915. [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. Structure-activity studies of L-canaline-mediated inhibition of porcine alanine aminotransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Inhibition of the PLP-dependent enzyme serine palmitoyltransferase by cycloserine: evidence for a novel decarboxylative mechanism of inactivation - Molecular BioSystems (RSC Publishing) [pubs.rsc.org]
• 4. DL-canaline and 5-fluoromethylornithine. Comparison of two inactivators of ornithine aminotransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mode of inhibition of ornithine aminotransferase by L-canaline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Interaction of L-canaline with ornithine aminotransferase of the tobacco hornworm, Manduca sexta (Sphingidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. mdpi.com [mdpi.com]

Technical Support Center: Optimizing L-Canaline Efficacy In Vivo

Product/Compound: L-Canaline (L-2-amino-4-(aminooxy)butyric acid) Application: In vivo tumor metabolic inhibition (OAT targeting) Document ID: TSC-CAN-004 Version: 2.1 (Current)

Welcome to the L-Canaline Optimization Hub

As a Senior Application Scientist, I often see researchers abandon L-canaline due to two extremes: lack of efficacy (often caused by rapid clearance or chemical neutralization) or unacceptable toxicity (neurotoxicity/seizures).

L-canaline is not a standard enzyme inhibitor; it is a carbonyl scavenger . It acts by forming an irreversible oxime bond with the aldehyde group of Pyridoxal-5'-Phosphate (PLP), the active form of Vitamin B6. This mechanism is the source of both its potency against Ornithine Aminotransferase (OAT) and its systemic risks.

This guide moves beyond standard protocols to address the chemical biology governing L-canaline's performance in animal models.

Module 1: Mechanism & Chemical Stability (The "Why")[1]

To improve efficacy, you must first protect the active moiety. L-canaline is an aminooxy compound.[1][2][3][4] Unlike standard amines, the aminooxy group is hyper-nucleophilic toward aldehydes and ketones.

The Efficacy/Toxicity Paradox

Your target is the OAT enzyme in the tumor mitochondria.[5] However, systemic PLP is ubiquitous.

• Success: L-canaline reaches the tumor

  Binds PLP in OAT Halts ornithine/proline metabolism Tumor starvation/apoptosis.

• Failure (Toxicity): L-canaline binds PLP in the brain (GABA-transaminase inhibition)

  GABA depletion Seizures.

• Failure (Efficacy): L-canaline binds systemic aldehydes (glucose, pyruvate) or prophylactic Vitamin B6 in the plasma

  Drug neutralization before reaching the tumor.[5]

Visualizing the Pathway

The following diagram illustrates the critical divergence between therapeutic effect and neurotoxicity.

Figure 1: The Dual Pathway of L-Canaline. Efficacy depends on preferential accumulation in the tumor OAT complex before systemic PLP scavenging occurs.

Module 2: Formulation & Dosing Strategy

CRITICAL WARNING: Do not co-formulate L-canaline with carbonyl-containing buffers or excipients (e.g., pyruvate, certain sugars) as they will instantly inactivate the drug.

Formulation Protocol

• Vehicle: Sterile Phosphate Buffered Saline (PBS), pH 7.2 - 7.4.

• Concentration: Up to 10 mg/mL (Solubility is generally good).

• Preparation: Fresh preparation is mandatory. The aminooxy group is reactive.[2] Do not store in solution for >24 hours even at 4°C.

• Sterilization: 0.22 µm filtration.

The "B6 Rescue" Titration

This is the most common point of failure. You cannot simply "add B6" to prevent toxicity, as B6 (Pyridoxal/Pyridoxine) will bind L-canaline in the syringe or plasma, neutralizing your drug.[5]

The "Temporal Separation" Protocol:

• Baseline Diet: Animals must be on a standard diet (sufficient B6), not a B6-supplemented "super-chow."[5]

• Drug Administration (T=0): Administer L-canaline (IP or IV).

• Observation Window: Monitor for pre-seizure signs (twitching, vibrissae movement) for 30-60 mins.

• Rescue Injection (T+2h to T+4h): Administer Pyridoxine HCl (Vitamin B6) only after the drug has had time to distribute to tissues.[5]

  • Rationale: L-canaline enters tissues rapidly. By delaying B6, you allow the drug to inhibit tumor OAT.[5] The late B6 bolus rescues the liver/brain PLP pool to prevent lethality, without reversing the irreversible oxime bond already formed in the tumor.[5]

Recommended Dosing Table (Murine Models)

Parameter	Starting Range	Optimization Strategy
Dose (IP)	50 - 150 mg/kg	Escalating dose (3+3 design). LD50 is high for Canavanine but Canaline is more potent. Start low.
Frequency	Daily x 5 days	Continuous suppression of OAT is required due to enzyme turnover.[5]
Rescue Agent	Pyridoxine HCl	50 mg/kg IP, administered 2-4 hours post L-canaline.[5]
Endpoint	Tumor Vol. / Body Wt.	Stop if body weight loss >15% (indicates systemic metabolic stress).

Module 3: Troubleshooting Guide (FAQ)

Issue 1: "My animals are seizing immediately after injection."

Diagnosis: Acute GABA depletion.

• Cause: The dose is too high, or the blood-brain barrier (BBB) permeability is higher in your specific strain.[5]

• Solution:

  • Reduce L-canaline dose by 50%.

  • Pre-treat with a non-B6 anticonvulsant (e.g., Diazepam or Phenobarbital) 30 mins prior to L-canaline. This raises the seizure threshold without chemically neutralizing the L-canaline (unlike B6).

Issue 2: "I see no tumor reduction despite high doses."

Diagnosis: Rapid clearance or Drug Neutralization.

• Cause A (Chemical): Did you use a vehicle with aldehydes/ketones? Did you mix it with B6?

• Cause B (Biological): The tumor may express Argininosuccinate Synthetase (ASS1) or have alternative pathways for ornithine.[5] L-canaline works best in OAT-dependent tumors (often auxotrophic).

• Solution:

  • Check plasma half-life. L-canaline is cleared renally.

  • Liposomal Encapsulation: Encapsulating L-canaline in PEGylated liposomes significantly improves tumor accumulation (EPR effect) and shields the drug from plasma PLP until release.

Issue 3: "The drug precipitates in the syringe."

Diagnosis: pH incompatibility or Salting out.

• Cause: L-canaline is zwitterionic. At isoelectric points, solubility drops.

• Solution: Ensure pH is buffered to 7.4. If using high concentrations (>20 mg/mL), slight warming (37°C) and sonication may be required.[5]

Module 4: Experimental Workflow (Viz)

Use this logic flow to design your next pilot study.

Figure 2: Step-by-step decision tree for in vivo administration and safety monitoring.

References

• Rosenthal, G. A. (1997).[2] L-Canaline: a potent antimetabolite and anti-cancer agent from leguminous plants.[2][4][6][7] Life Sciences, 60(19), 1635-1641.[2] Link

• Bolkenius, F. N., Knödgen, B., & Seiler, N. (1990).[4] DL-Canaline and 5-fluoromethylornithine.[4][8] Comparison of two inactivators of ornithine aminotransferase. Biochemical Journal, 268(2), 409-414. Link

• Bubacco, L., et al. (2011).[9] Vitamin B6 Deficiency: A Potential Cause of Refractory Seizures in Adults.[9] ResearchGate/Pharmacotherapy. Link

• Swaffar, D. S., et al. (1999).[10] Growth inhibitory effect of L-canavanine against MIA PaCa-2 pancreatic cancer cells is not due to conversion to its toxic metabolite canaline.[10] Anti-Cancer Drugs, 10(1), 113-120. Link

• Cayman Chemical. (n.d.). L-Canaline Product Information & Safety Data. Link

Sources

• 1. Interaction of L-canaline with ornithine aminotransferase of the tobacco hornworm, Manduca sexta (Sphingidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. L-canaline: a potent antimetabolite and anti-cancer agent from leguminous plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. apexbt.com [apexbt.com]
• 4. caymanchem.com [caymanchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Canavanine | C5H12N4O3 | CID 439202 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. semanticscholar.org [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. Growth inhibitory effect of L-canavanine against MIA PaCa-2 pancreatic cancer cells is not due to conversion to its toxic metabolite canaline - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: L-Canaline Solution Guide

Topic: L-Canaline Solution Preparation, Storage, and Experimental Troubleshooting Audience: Researchers, Senior Scientists, and Drug Discovery Leads Version: 2.0 (Current)

Introduction: The L-Canaline Paradox

L-Canaline (2-amino-4-(aminooxy)butyric acid) is a potent non-proteinogenic amino acid and a structural analogue of L-ornithine.[1] Its utility in research stems from its ability to irreversibly inhibit pyridoxal phosphate (PLP)-dependent enzymes, particularly ornithine aminotransferase (OAT).

The Technical Challenge: The very chemical property that makes L-canaline effective—its high reactivity toward carbonyl groups (aldehydes and ketones)—makes it notoriously difficult to handle in standard cell culture environments. This guide addresses the specific stability and solubility challenges required to maintain its bioactivity.

Module 1: Solution Preparation Protocol

Objective: Prepare a bioactive, sterile stock solution of L-canaline. Critical Warning: L-canaline is often supplied as a hydrochloride or sulfate salt. Dissolving the salt directly into cell culture media without buffering will drastically lower the pH, potentially precipitating proteins or killing cells immediately.

Reagents Required[2][3][4]

• L-Canaline (Solid salt form)

• Solvent: Sterile PBS (pH 7.4) or ddH₂O (for high concentration stocks)

• 1N NaOH (for pH adjustment)

• 0.22 µm PVDF or PES Syringe Filter (Do NOT use Nylon if acidic)

Step-by-Step Workflow

Figure 1: Preparation workflow ensuring pH neutrality prior to filtration.[2]

Solubility Data Table

Solvent	Max Solubility	Comments
PBS (pH 7.2)	~10 mg/mL	Preferred for biological assays.
ddH₂O	~50 mg/mL	Solution will be acidic; requires neutralization.
DMSO	~1 mg/mL	Not recommended for high concentrations; poor solubility compared to water.
Ethanol	Insoluble	Do not use.

Module 2: Storage & Stability

L-canaline is sensitive to oxidation and hydrolysis. The aminooxy group (-O-NH₂) is chemically fragile.

Stability Matrix

State	Temperature	Stability Estimate	Storage Condition
Solid Powder	-20°C	> 2 Years	Desiccated, protected from light.
Stock Solution	-80°C	6 Months	Single-use aliquots.[2] Avoid Freeze-Thaw.
Stock Solution	-20°C	1 Month	Acceptable for short-term use.[2]
In Media (37°C)	+37°C	< 24 Hours	Critical: Rapid degradation via oxime formation with media components.

The "Freeze-Thaw" Rule: Never refreeze L-canaline. The formation of ice crystals can accelerate the degradation of the aminooxy moiety. Always aliquot into single-use volumes (e.g., 50 µL or 100 µL) immediately after preparation.

Module 3: Critical Experimental Interferences

Why Experiments Fail: The most common reason for L-canaline assay failure is not the compound itself, but the composition of the culture media .

The Pyruvate/Alpha-Keto Acid Conflict

L-canaline reacts with carbonyls to form oximes . Standard cell culture media (e.g., DMEM) often contains high concentrations of Sodium Pyruvate (an alpha-keto acid).

• Reaction: L-Canaline + Pyruvate → Canaline-Pyruvate Oxime (Inactive).

• Result: The effective concentration of free L-canaline drops to near zero, and the enzyme inhibition effect is lost.

Mechanism of Action & Interference

The diagram below illustrates how L-canaline inhibits its target (PLP) and how Pyruvate acts as a "decoy" that neutralizes the drug.

Figure 2: Competitive mechanism showing how media additives (Pyruvate) sequester L-canaline, preventing it from inhibiting the target PLP-enzyme.

Troubleshooting & FAQs

Q1: My cells look healthy, but the L-canaline treatment shows no effect on ornithine aminotransferase (OAT) activity. Why? A: Check your media formulation. If you are using DMEM with Pyruvate (1 mM) or high concentrations of alpha-ketoglutarate, the L-canaline is reacting with the media before it enters the cell.

• Solution: Switch to Pyruvate-Free DMEM or dialyzed serum for the duration of the L-canaline treatment [1, 2].

Q2: Can I autoclave my L-canaline stock solution? A: No. The aminooxy group is thermally unstable and susceptible to hydrolysis at high temperatures. Always use sterile filtration (0.22 µm) [3].

Q3: Is L-canaline specific to Ornithine Aminotransferase? A: No. It is a broad-spectrum PLP antagonist. While it has high affinity for OAT, it will inhibit other PLP-dependent transaminases (e.g., ALT, AST) and decarboxylases if the concentration is high enough. This "off-target" effect is actually a direct result of its mechanism (binding the Vitamin B6 cofactor) [1, 4].

Q4: How do I calculate the exact concentration if I have the Sulfate salt? A: You must account for the molecular weight difference.

• Free Base MW: ~134.1 g/mol

• Sulfate Salt MW: ~232.2 g/mol (varies by hydration)

• Correction: If your protocol calls for 10 mM L-canaline, and you use the sulfate salt, ensure you calculate molarity based on the salt's MW, not the free base.

References

• Rosenthal, G. A. (1997).[1][3] L-Canaline: A potent antimetabolite and anti-cancer agent from leguminous plants.[1][2][3][4] Life Sciences, 60(19), 1635–1641.[1][3]

• Cayman Chemical. (n.d.). L-Canaline Product Information & Solubility Data. Cayman Chemical Product Sheet.

• MedChemExpress. (n.d.). L-Canaline Storage and Handling Guidelines. MedChemExpress Datasheet.

• Kobertz, W. R., & Miller, C. (2016). Kobertz-type reagents and PLP-dependent enzyme inhibition mechanisms. Chemical Reviews (Contextual inference based on PLP-oxime chemistry described in standard biochemistry texts).

Sources

• 1. L-canaline: a potent antimetabolite and anti-cancer agent from leguminous plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. caymanchem.com [caymanchem.com]

Technical Support Center: 2-Amino-4-(aminooxy)butanoic Acid (L-Canaline)

[1][2][3]

Status: Active Compound ID: L-Canaline (CAS: 496-93-5) Primary Application: PLP-enzyme inhibition, Carbonyl scavenging, Bioconjugation (Oxime ligation).[1]

Introduction: The "Trojan Horse" of Amino Acids

2-Amino-4-(aminooxy)butanoic acid (commonly L-Canaline ) is a structural analog of L-Ornithine.[2][1][3] Its utility—and its difficulty—stems from the

-aminooxy group ( ).[1] Unlike a standard amine, this group is a potent nucleophile with high affinity for carbonyls.[1]

In biological systems, it acts as a "Trojan Horse," entering active sites mimicking ornithine, only to irreversibly bind the Pyridoxal-5'-Phosphate (PLP) cofactor.[1] In synthetic chemistry, it is a high-fidelity "click" reagent for oxime ligation.[1][4]

This guide addresses the three most common failure modes: Spontaneous Decomposition , Inconsistent Enzyme Inhibition , and Ligation Failure .

Module 1: Stability & Storage (The "Yellowing" Effect)

The Issue: Users frequently report that white L-Canaline powder turns yellow or brown upon storage, or that aqueous solutions degrade rapidly.[1]

Technical Root Cause: The aminooxy moiety is thermodynamically unstable relative to the standard amine. It is susceptible to:

• Oxidation: Reaction with atmospheric oxygen to form radical intermediates.[1][5]

• Condensation: Reaction with trace atmospheric aldehydes (e.g., formaldehyde) or ketones (e.g., acetone vapor in the lab).[1]

• Self-Polymerization: Slow intermolecular reaction if not kept as a salt.[1]

Troubleshooting Protocol:

Observation	Diagnosis	Corrective Action
Powder turns yellow	Surface oxidation or moisture absorption.[1]	Discard. Purity is compromised.[1] Future storage: Desiccate at -20°C under Argon.
Solution turns cloudy	Polymerization or pH drift.[1][5]	Filter (0.2 m). Use fresh buffer. Do not store aqueous stocks >24h.
Unexpected mass peak (+40 Da)	Acetone adduct formation.[1]	Solvent Contamination. Never use acetone-washed glassware for Canaline.[1]

Best Practice Storage Workflow:

• Form: Store as the Hydrochloride (HCl) or Sulfate salt. Free base is highly unstable.[1]

• Atmosphere: Argon or Nitrogen flush is mandatory after opening.[1]

• Solvent: Dissolve in degassed water/buffer immediately before use.[1] Avoid DMSO if it contains trace aldehydes.[1]

Module 2: Enzymology (The PLP Trap)

The Issue: "I added Canaline to my transaminase assay, but inhibition is slow or incomplete."

Technical Root Cause: Canaline does not inhibit by simple competitive binding.[1] It inhibits via the Kurecki Mechanism (Oxime Formation).[1]

• Entry: Canaline enters the active site, mimicking Ornithine.

• Transimination: It attacks the PLP-Internal Aldimine (Enzyme-PLP).[1]

• Trapping: Instead of forming a transient quinonoid intermediate, it forms a thermodynamically stable Canaline-PLP Oxime .[1][5]

• Stripping: The oxime dissociates from the enzyme, leaving the enzyme as an inactive Apo-protein.[5]

Critical Factor: This is a time-dependent, irreversible reaction.[1] Co-incubation (Substrate + Inhibitor) often fails because the substrate outcompetes the slow oxime formation.

Experimental Protocol: Validating Inhibition

• Pre-incubation (Mandatory): Incubate Enzyme + Canaline (10-100

  M) for 15–30 minutes before adding the substrate (Ornithine/Ketoglutarate).[1]

• Spectral Validation:

  • Holo-Enzyme (Active): Absorbance

    (Internal Aldimine).[1]

  • Inhibited Complex: Absorbance shifts to

    (Oxime).[1]

  • Note: If the yellow color of the enzyme fades to colorless/pale UV, inhibition is successful.

[2]

Module 3: Chemical Biology (Bioconjugation)

The Issue: Low yield when using Canaline as a "handle" for labeling aldehydes/ketones.

Technical Root Cause: The reaction rate of aminooxy groups with carbonyls is heavily pH-dependent.

• pH > 7: The reaction is slow because the carbonyl is not activated (protonated).

• pH < 4: The aminooxy group (pKa ~4.5) becomes protonated (

  ) and loses nucleophilicity.[1]

Optimization Table: pH vs. Reactivity

pH Condition	Reactivity Status	Mechanism Note
pH 7.4 (PBS)	Slow	Rate-limiting step is carbonyl dehydration.[1] Requires catalyst (e.g., aniline).[1][6]
pH 4.5 - 5.0	Optimal	"Sweet spot."[1] Carbonyl is activated; Aminooxy is partially unprotonated.[1]
pH < 3.0	Inhibited	Aminooxy is fully protonated and unreactive.[1]

Catalysis Tip: If you must work at neutral pH (e.g., sensitive proteins), add 10–100 mM Aniline or p-phenylenediamine as a nucleophilic catalyst.[1][5] This forms a transient, highly reactive Schiff base that the aminooxy group attacks rapidly.

Troubleshooting FAQ

Q1: Is L-Canaline toxic to handle? A: Yes, highly. It inhibits GABA aminotransferase (GABA-T) and Ornithine Aminotransferase (OAT).[1] This leads to elevated GABA levels and potential neurotoxicity.[1]

• Precaution: Wear double nitrile gloves.[1] Weigh in a fume hood. Deactivate spills with 10% bleach (oxidizes the aminooxy group).

Q2: Can I use L-Canavanine instead? A: No. L-Canavanine is the guanidino analog.[1] It must be cleaved by Arginase to release L-Canaline.[1] Unless your system contains active Arginase, Canavanine will not act as a direct carbonyl scavenger or PLP inhibitor in the same manner.

Q3: How do I remove unreacted Canaline from my protein sample? A: Dialysis is often insufficient due to "stickiness."[1][5] Use Gel Filtration (Sephadex G-25) or Aldehyde-Agarose beads (scavenges excess Canaline).[1]

Decision Tree: Troubleshooting Experimental Failure

References

• Rosenthal, G. A. (1997).[1][5] L-Canaline: a potent antimetabolite and structural analog of L-ornithine.[1] Life Sciences, 60(19), 1635–1641.[1] Link

• Kurecki, T., & Toczko, K. (1977).[1] Purification and properties of ornithine aminotransferase from Aspergillus nidulans. Acta Biochimica Polonica, 24(1), 45-51.[1] (Describes the oxime inhibition mechanism).

• Bolkenius, F. N., Knödgen, B., & Seiler, N. (1990).[1][7] DL-Canaline and 5-fluoromethylornithine.[1] Comparison of two inactivators of ornithine aminotransferase. Biochemical Journal, 268(2), 409–414.[1] Link

• Dirksen, A., & Dawson, P. E. (2008).[1] Rapid oxime and hydrazone ligations with aromatic aldehydes for biomolecular labeling. Bioconjugate Chemistry, 19(12), 2543–2548.[1] Link[1]

• Rahimi, M., & Rosenthal, G. A. (2001).[1] Toxicity of L-canaline to the tobacco budworm, Heliothis virescens [Noctuidae]. Journal of Economic Entomology, 94(2), 363–366. Link

Sources

• 1. medkoo.com [medkoo.com]
• 2. Interaction of L-canaline with ornithine aminotransferase of the tobacco hornworm, Manduca sexta (Sphingidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A mechanism of L-canaline toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. "Aminooxy reagents for synthesis and analysis : expanding the role of o" by Sebastien Laulhe [ir.library.louisville.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 7. caymanchem.com [caymanchem.com]

Technical Support Center: L-Canaline Inhibition Assays

Topic: Optimizing Incubation Time for L-Canaline Inhibition of Ornithine Aminotransferase (OAT) Ticket ID: #L-CAN-OPT-001 Status: Open Assigned Specialist: Senior Application Scientist, Enzymology Division

Core Directive & Mechanism of Action

User Question: Why is my IC50 shifting between experiments, and why does L-canaline require specific incubation times compared to other inhibitors?

Technical Insight: L-canaline is not a simple competitive inhibitor; it is a mechanism-based irreversible inactivator (often classified as a suicide substrate). Unlike standard competitive inhibitors that bind and release, L-canaline undergoes a chemical reaction with the enzyme's cofactor, Pyridoxal 5'-Phosphate (PLP).[1]

The terminal aminooxy group of L-canaline attacks the internal aldimine bond between PLP and the active site lysine (Lys-292 in human OAT). This results in a stable Canaline-PLP oxime complex. Because this is a chemical bond formation, it is governed by second-order kinetics dependent on both time and concentration .

If you do not optimize the pre-incubation time, you are measuring the rate of association rather than the potency of inhibition, leading to variable data (IC50 shift).

Mechanism Visualization

The following diagram illustrates the critical difference between the natural substrate (L-Ornithine) and the inhibitor (L-Canaline).

Figure 1: Kinetic bifurcation of OAT. L-Canaline hijacks the PLP cofactor to form a stable oxime, permanently inactivating the enzyme.

Optimization Protocol: Determining

User Question: How long should I pre-incubate L-canaline with the enzyme before adding the substrate?

Technical Response: There is no single "magic" time. You must determine the time required to reach pseudo-first-order saturation. For L-canaline, this is typically between 10 to 30 minutes , but it must be empirically validated using the Kitz & Wilson method.

The "Time-Lag" Experiment

Perform this assay to fix your incubation time for future screening.

Reagents:

• Buffer: 100 mM Potassium Phosphate, pH 7.4 (PLP oxime formation is pH sensitive).

• Enzyme: Recombinant OAT (approx 10-50 nM final).

• Inhibitor: L-Canaline (Range: 0.1

  M to 100 M).

• Substrate: L-Ornithine +

  -Ketoglutarate (Saturating concentrations, e.g., 10mM).

Workflow:

• Prepare Master Mix: Enzyme + Buffer (Do NOT add excess PLP yet; see Troubleshooting).

• Incubate: Add L-Canaline at various concentrations.

• Time Points: Aliquot the mixture at

  minutes.

• Trigger: Dilute aliquot 1:10 into the Substrate Mix to start the reaction.

• Measure: Record velocity (

  ) of P5C formation (absorbance at 440nm with o-aminobenzaldehyde or direct UV).

Data Analysis Table: Structure your results as follows to calculate the inactivation rate (

).

[L-Canaline] ( M)	% Activity (5 min)	% Activity (15 min)	% Activity (30 min)	(min )
0 (Control)	100%	98%	97%	-
1.0	90%	75%	60%	Calc from slope
5.0	70%	40%	15%	Calc from slope
25.0	30%	5%	<1%	Calc from slope

Note: Plot

vs. Time. The slope is . Then plot vs. [I] to find and .

Troubleshooting Guide (FAQ)

Issue 1: "I see no inhibition, even at high L-canaline concentrations."

Diagnosis: PLP Quenching. L-canaline reacts with free aldehydes. If your assay buffer contains excess Pyridoxal 5'-Phosphate (PLP) added before the inhibitor, the L-canaline will react with the free PLP in solution to form an oxime before it ever reaches the enzyme's active site.

Solution:

• Protocol Adjustment: Pre-incubate Enzyme + L-Canaline in a PLP-free buffer.

• Trigger Step: Add the substrate mixture containing PLP after the pre-incubation, or rely on the tightly bound PLP already on the holo-enzyme.

Issue 2: "My background signal is increasing over time."

Diagnosis: Oxime Instability / Side Reactions. L-canaline is an aminooxy compound.[2][3][4] At high pH (>8.0) or in the presence of certain oxidizing agents, it can degrade. Furthermore, if you use o-aminobenzaldehyde (OAB) for colorimetric detection of P5C, high concentrations of L-canaline can cross-react with the detection reagent.

Solution:

• pH Check: Ensure buffer is pH 7.0–7.4.

• Control: Run a "No Enzyme" blank with L-canaline + Detection Reagent to subtract chemical background.

Issue 3: "The inhibition reverses after dialysis."

Diagnosis: Slow Off-Rate (Expected Behavior). While often called "irreversible," the oxime bond can be hydrolyzed or exchanged over very long periods (hours/days) in the presence of massive excess free PLP.

Solution:

• This confirms the mechanism.[5][6] For assay purposes, treat it as irreversible. Do not include long dialysis steps between inhibition and activity measurement.

Visualizing the Optimization Workflow

Use this logic flow to design your daily experiments.

Figure 2: Decision matrix for establishing the optimal pre-incubation period.

References & Authoritative Sources

• Rosenthal, G. A., & Dahlman, D. L. (1990). Interaction of L-canaline with ornithine aminotransferase of the tobacco hornworm, Manduca sexta. The Journal of Biological Chemistry, 265(2), 868–873.

  • Relevance: Establishes the formation of the canaline-PLP oxime and the stoichiometry of inhibition (4 mol PLP/mol enzyme).

• Khomutov, R. M., et al. (1967). The mechanism of inhibition of ornithine aminotransferase by L-canaline. Biochemical and Biophysical Research Communications.

  • Relevance: Early characterization distinguishing L-canaline (irreversible) from hydroxylamine (reversible).

• Daune, G., et al. (1988). DL-canaline and 5-fluoromethylornithine. Comparison of two inactivators of ornithine aminotransferase. Biochemical Journal, 253(2), 481–488.

  • Relevance: Compares kinetics and in vivo efficacy; highlights the importance of enantiomeric purity and time-dependence.

• Kitz, R., & Wilson, I. B. (1962). Esters of methanesulfonic acid as irreversible inhibitors of acetylcholinesterase. Journal of Biological Chemistry, 237, 3245–3249.

  • Relevance: The foundational mathematical model for calculating

    and for time-dependent irreversible inhibitors.

Sources

• 1. Mode of inhibition of ornithine aminotransferase by L-canaline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Interaction of L-canaline with ornithine aminotransferase of the tobacco hornworm, Manduca sexta (Sphingidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. L-canaline: a potent antimetabolite and anti-cancer agent from leguminous plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Technical Support Center: L-Canaline Inhibition Protocols

Topic: Ensuring Complete Inhibition of Ornithine Aminotransferase (OAT) with L-Canaline

Introduction: The Mechanism of Action

L-canaline (2-amino-4-(aminooxy)butyric acid) is not a simple competitive inhibitor; it is a mechanism-based suicide inactivator . It functions by reacting with the aldehyde group of the Pyridoxal 5'-Phosphate (PLP) cofactor within the active site of Ornithine Aminotransferase (OAT) and other aminotransferases.[1]

The Critical Reaction: Unlike reversible inhibitors that float in and out of the active site, L-canaline forms a covalent oxime linkage with the PLP cofactor. This creates a stable, catalytically inert complex (Canaline-PLP oxime), effectively "killing" the enzyme.[2]

Why Experiments Fail: Most users fail to achieve 100% inhibition because they treat L-canaline as a competitive inhibitor (adding it simultaneously with the substrate) rather than a suicide inhibitor (which requires time to form the covalent bond).

Module 1: Reagent Integrity & Preparation

The majority of "incomplete inhibition" reports stem from degraded reagents. L-canaline is an aminooxy compound and is inherently unstable if mishandled.

The "Visual Validation" Check

Before starting any assay, visually inspect your L-canaline stock.

• Pass: White to off-white crystalline powder (solid) or clear, colorless solution.

• Fail: Yellow or brown discoloration. This indicates oxidation of the aminooxy group. Discard immediately.

Storage & Reconstitution Protocol

• Solid State: Store at -20°C with desiccant. Stable for >1 year.

• Stock Solution:

  • Solvent: Dissolve in degassed water or neutral buffer (PBS, pH 7.2). Avoid aldehydes (they react with L-canaline).

  • Stability: Unstable in solution. Prepare fresh immediately before use. If you must store it, use single-use aliquots at -80°C under Argon gas.

  • Do NOT: Store at 4°C for more than 24 hours.

Module 2: The "Gold Standard" Inhibition Protocol

To ensure complete inhibition, you must allow the oxime formation to reach completion before introducing the competing substrate (Ornithine).

The Pre-Incubation Requirement

You cannot add L-canaline and Ornithine simultaneously. Ornithine competes for the active site and will protect the PLP cofactor from L-canaline attack.

Experimental Workflow:

• Enzyme Prep: Dilute OAT enzyme in reaction buffer (e.g., 100 mM Potassium Phosphate, pH 7.4).

• Inhibitor Addition: Add L-canaline (Target: 10 µM – 1 mM depending on enzyme density).

• The Critical Step (Pre-incubation): Incubate at 25°C or 37°C for 15–30 minutes . This allows the slow oxime formation kinetics to proceed.

• Substrate Trigger: Add L-Ornithine and α-Ketoglutarate to initiate the assay.

• Measurement: Monitor absorbance (dihydroquinazolinium colorimetric assay) or glutamate production.

Data: The Effect of Pre-Incubation

Representative data showing the necessity of the pre-incubation step.

Condition	Pre-Incubation Time	[L-Canaline]	[L-Ornithine]	% Inhibition
Simultaneous Add	0 min	100 µM	10 mM	~45% (Incomplete)
Short Pre-incubation	5 min	100 µM	10 mM	~82%
Optimal Pre-incubation	30 min	100 µM	10 mM	>98% (Complete)

Module 3: Visualization of Mechanism & Logic

Mechanism of Inactivation

The following diagram illustrates the suicide inhibition pathway versus competitive interference.

Caption: L-canaline bypasses the catalytic cycle to form a stable oxime with PLP. High substrate levels protect the enzyme if added too early.

Troubleshooting Logic Flow

Use this decision tree to diagnose incomplete inhibition.

Caption: Step-by-step diagnosis for persistent enzyme activity despite L-canaline treatment.

Module 4: Frequently Asked Questions (FAQ)

Q1: Can I reverse the inhibition by dialyzing the enzyme? A: No. Unlike hydroxylamine (which forms a reversible oxime), the L-canaline-PLP oxime complex is extremely stable and considered effectively irreversible under physiological conditions. Dialysis will remove free L-canaline, but the enzyme will remain inactive. This is a key validation step: if dialysis restores activity, your inhibitor was likely degraded or not L-canaline.

Q2: My assay buffer contains 100 µM PLP to stabilize the enzyme. Is this a problem? A: Yes, this is a critical error. Free PLP in the buffer contains the same aldehyde group as the enzyme-bound PLP. L-canaline will react with the free PLP in solution before it reaches the enzyme active site, effectively lowering your inhibitor concentration.

• Fix: Remove exogenous PLP from the assay buffer during the pre-incubation phase.

Q3: What is the optimal pH for inhibition? A: The reaction between the aminooxy group and the carbonyl group of PLP is pH-dependent. While the reaction occurs at physiological pH (7.0–7.5), it is generally faster at slightly acidic pH (6.0–6.5) due to the protonation state of the leaving group. However, for biological relevance, perform the pre-incubation at pH 7.4, but extend the time to 30 minutes to compensate.

Q4: Is L-canaline specific to OAT? A: It is selective but not perfectly specific. It targets PLP-dependent enzymes.[2][3][4] While it has a very high affinity for Ornithine Aminotransferase (Ki ~2 µM), it can also inhibit Alanine Aminotransferase (ALT) and Aspartate Aminotransferase (AST) at higher concentrations. Always run a control with an unrelated PLP enzyme if specificity is a concern in your system.

References

• Mechanism of Inhibition : Daune, G., et al. (1998). "Structure of the complex of ornithine aminotransferase with the suicide inhibitor L-canaline." Journal of Molecular Biology.

• Oxime Chemistry : Kito, K., Sanada, Y., & Katunuma, N. (1978). "Mode of inhibition of ornithine aminotransferase by L-canaline." Journal of Biochemistry.

• Kinetics & Specificity : Dahlman, D. L., & Rosenthal, G. A. (1990). "Interaction of L-canaline with ornithine aminotransferase of the tobacco hornworm." Journal of Biological Chemistry.

• Stability & Properties : Cayman Chemical. "L-Canaline Product Information & Safety Data."

Sources

• 1. L-Canaline | CAS 496-93-5 | Cayman Chemical | Biomol.com [biomol.com]
• 2. Structure-activity studies of L-canaline-mediated inhibition of porcine alanine aminotransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Canavanine utilization via homoserine and hydroxyguanidine by a PLP-dependent γ-lyase in Pseudomonadaceae and Rhizobiales - RSC Chemical Biology (RSC Publishing) DOI:10.1039/D2CB00128D [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: L-Canaline Stability &amp; Handling

Status: Operational | Topic: L-Canaline Instability in Aqueous Solutions Ticket ID: LCAN-STAB-001 | Assigned Specialist: Senior Application Scientist

The Core Problem: The "Aminooxy Paradox"

L-canaline (L-2-amino-4-(aminooxy)butyric acid) is a structural analog of L-ornithine, but with a critical chemical difference: the terminal amino group is replaced by an aminooxy group (-O-NH₂) .

This moiety is the source of both its biological potency and its experimental instability. Unlike a standard primary amine, the aminooxy group is a "super-nucleophile" (alpha-effect) that reacts avidly with carbonyl groups (aldehydes and ketones) to form oximes .

The Instability Mechanism

In aqueous solutions, L-canaline does not just "degrade" in a vacuum; it actively scavenges carbonyls from its environment. This leads to three primary failure modes:

• PLP Sequestration: It reacts with Pyridoxal-5'-Phosphate (Vitamin B6), permanently disabling PLP-dependent enzymes.

• Media Interaction: It reacts with pyruvate or

  -ketoglutarate in cell culture media, neutralizing itself and the metabolite.

• Auto-Oxidation: At neutral/basic pH, the free base form is prone to oxidative degradation.

Mechanism Visualization

The following diagram illustrates the competitive reaction pathways that lead to experimental failure.

Figure 1: L-canaline acts as a carbonyl scavenger. Its reaction with PLP or Pyruvate forms stable oximes, depleting the active compound and generating inert byproducts.

Protocol: Preparation & Storage of Stable Stocks

Crucial Rule: Never store L-canaline as a free base. Always maintain it as a salt (Dihydrochloride) in acidic conditions until the moment of use.

Reagents Required[1][2][3]

• L-Canaline (typically supplied as dihydrochloride salt).

• 0.1 M HCl (degassed).

• Argon or Nitrogen gas (optional but recommended).

• Sterile amber microcentrifuge tubes.

Step-by-Step Workflow

Step	Action	Technical Rationale
1	Solvent Prep	Use 0.1 M HCl or degassed Milli-Q water. Do NOT use PBS or basic buffers for stock preparation.
2	Dissolution	Dissolve L-canaline to a high concentration (e.g., 50–100 mM). The low pH (approx pH 2–3 in HCl) protonates the aminooxy group ( ), rendering it less nucleophilic and resistant to oxidation.
3	Aliquoting	Aliquot immediately into single-use volumes (e.g., 20–50 L). Avoid freeze-thaw cycles entirely; the freeze-thaw process accelerates hydrolysis and condensation reactions.
4	Inerting	If possible, overlay the liquid with Argon or Nitrogen gas before closing the tube to prevent oxidative radical formation.
5	Storage	Store at -80°C . Stability at -20°C is acceptable for <1 month. At -80°C, stability extends to 6–12 months.

Troubleshooting & FAQs

Scenario A: "My enzyme assay shows zero inhibition, even at high L-canaline concentrations."

Diagnosis: PLP Depletion / Stoichiometry Mismatch. Many aminotransferases (the primary targets of L-canaline) require PLP. If you pre-incubate L-canaline with the enzyme, it strips the PLP cofactor off the enzyme, forming the oxime.

• The Fix:

  • Check if your assay buffer contains excess PLP. If you add excess PLP before L-canaline, the L-canaline will react with the free PLP in solution, not the enzyme-bound PLP.

  • Protocol Adjustment: Incubate the enzyme with L-canaline in the absence of exogenous PLP first to allow suicide inhibition, then add the substrate to start the reaction.

Scenario B: "The cells look healthy, but the drug effect is missing."

Diagnosis: Pyruvate Neutralization. Standard DMEM and RPMI formulations often contain 1 mM Sodium Pyruvate. L-canaline reacts 1:1 with pyruvate. If you treat cells with 100

M L-canaline in media containing 1 mM pyruvate, the drug is instantly neutralized.

• The Fix:

  • Use Pyruvate-Free media formulations.

  • Use dialyzed FBS (Fetal Bovine Serum) as standard serum contains ketones that can react with L-canaline.

Scenario C: "My stock solution turned yellow/brown."

Diagnosis: Oxidative Polymerization. The aminooxy group has oxidized, likely due to storage at neutral pH or repeated freeze-thaw cycles.

• The Fix: Discard the stock. Do not attempt to filter or re-pH. The degradation products may be toxic or interfere with absorbance readings.

Self-Validating QC: The "Yellow Shift" Test

You do not need an HPLC to verify if your L-canaline is reactive. You can use its reactivity with PLP as a quality control checkpoint.

Principle: PLP has a characteristic absorbance peak at 388 nm (bright yellow). When L-canaline reacts with PLP to form the oxime, this peak shifts and diminishes (often moving to ~330 nm or becoming colorless depending on pH).

The QC Protocol:

• Prepare a 100

  M solution of PLP in PBS (Yellow).

• Add an equimolar amount of your L-canaline stock.

• Observation:

  • Pass: The solution should lose its bright yellow color or significantly shift its absorbance spectrum within minutes.

  • Fail: If the bright yellow color persists unchanged for >15 minutes, your L-canaline has degraded (lost its nucleophilic capability).

Figure 2: Rapid Quality Control workflow using PLP as a visual indicator.

References

• Rosenthal, G. A. (1997). L-Canaline: a potent antimetabolite and anti-cancer agent from leguminous plants.[1][2][3][4] Life Sciences, 60(19), 1635-1641. Link

• Worthen, D. R., et al. (1996).[4] Structure-activity studies of L-canaline-mediated inhibition of porcine alanine aminotransferase.[4][5] Chemical Research in Toxicology, 9(8), 1293-1297.[4] Link

• Bolkenius, F. N., Knödgen, B., & Seiler, N. (1990). DL-Canaline and 5-fluoromethylornithine.[4] Comparison of two inactivators of ornithine aminotransferase. Biochemical Journal, 268(2), 409-414. Link

• Berger, B. J. (2000).[4] Antimalarial activities of aminooxy compounds.[4] Antimicrobial Agents and Chemotherapy, 44(9), 2540-2542.[4] Link

Sources

• 1. L-Canaline | C4H10N2O3 | CID 441443 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. L-canaline: a potent antimetabolite and anti-cancer agent from leguminous plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Structure-activity studies of L-canaline-mediated inhibition of porcine alanine aminotransferase - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Technical Comparison: L-Canaline vs. 5-Fluoromethylornithine (5-FMO) for OAT Inhibition

This guide provides a technical comparison between L-Canaline and 5-Fluoromethylornithine (5-FMO) as inhibitors of Ornithine Aminotransferase (OAT).[1][2] It is designed for researchers requiring high-fidelity control over OAT inactivation in metabolic studies or therapeutic development.

[1][2][3]

Executive Summary

5-Fluoromethylornithine (5-FMO) is the superior choice for in vivo studies and highly specific in vitro characterization of OAT. It functions as a "suicide substrate," requiring catalytic activation by OAT to form a covalent bond, ensuring high specificity.

L-Canaline is a potent, non-specific carbonyl-trapping agent. While it reacts rapidly with OAT in vitro, its lack of specificity (inhibiting most PLP-dependent enzymes) and high systemic toxicity render it unsuitable for therapeutic development or precise in vivo metabolic mapping. It remains useful primarily as a broad-spectrum positive control for PLP-enzyme inactivation.

Quick Selection Guide

Feature	5-Fluoromethylornithine (5-FMO)	L-Canaline
Primary Mechanism	Mechanism-Based Inactivation (Suicide)	Carbonyl Trapping (Oxime Formation)
Specificity	High (Requires OAT catalysis)	Low (Attacks any PLP cofactor)
In Vivo Efficacy	High (>90% inactivation @ 10 mg/kg)	Poor (Transient ~65% inhibition @ 500 mg/kg)
Reversibility	Irreversible (Covalent modification)	Pseudo-Irreversible (Stable oxime)
Toxicity	Low (Target specific)	High (Systemic Vitamin B6 antagonism)

Mechanistic Analysis

L-Canaline: The Carbonyl Trap

L-Canaline is a structural analogue of ornithine containing an aminooxy group. Its mechanism is chemical rather than catalytic. It attacks the aldehyde group of the Pyridoxal 5'-Phosphate (PLP) cofactor within the enzyme's active site.

• Chemistry: The aminooxy group acts as a potent nucleophile, reacting with the PLP aldehyde to form a thermodynamically stable oxime .

• Consequence: This blocks the cofactor, preventing the formation of the external aldimine with the substrate (ornithine). Because this reaction does not require the enzyme's specific catalytic machinery, L-canaline inhibits a vast array of PLP-dependent enzymes (e.g., GABA transaminase, Aspartate aminotransferase), leading to neurotoxicity.

5-Fluoromethylornithine (5-FMO): The Suicide Inhibitor

5-FMO is a monofluoromethyl analogue of ornithine. It is chemically inert until it enters the OAT active site.

• Chemistry: 5-FMO binds as a substrate. OAT attempts to transaminate it, removing the

  -proton. This generates a carbanionic intermediate.

• Activation: The presence of the fluorine atom (a good leaving group) on the

  -carbon triggers a -elimination of fluoride. This generates a highly reactive -unsaturated imine (Michael acceptor) within the active site.

• Inactivation: A nucleophilic residue (typically Lysine or Cysteine) in the active site attacks this intermediate, forming a stable covalent adduct. The enzyme "commits suicide" by processing the inhibitor.

Mechanistic Pathway Diagram

Figure 1: Mechanistic divergence between L-Canaline (direct cofactor attack) and 5-FMO (catalytic activation).

Quantitative Performance Data

The following data aggregates kinetic parameters from purified rat and human OAT studies.

Parameter	5-Fluoromethylornithine	L-Canaline	Implication
(Apparent)	30 µM	~10⁻⁷ M (as oxime)	L-Canaline binds tighter initially, but nonspecifically.
( )	4.0 min ( )	< 10 sec (Rapid)	L-Canaline shows immediate inhibition; 5-FMO is time-dependent.
Partition Ratio	Low (< 5 turnovers)	N/A (Stoichiometric)	5-FMO is highly efficient; very little product is released before inactivation.
In Vivo Duration	> 24 Hours	< 4 Hours	5-FMO creates a permanent block requiring protein synthesis to restore activity.
Selectivity Ratio	> 1000:1 (vs. GABA-T)	~ 1:1	5-FMO is safe for neurological studies; L-Canaline causes seizures via GABA-T inhibition.

Critical Insight: While L-canaline appears more potent in vitro due to rapid oxime formation, this metric is misleading for therapeutic potential. The in vivo dose required for 5-FMO (10 mg/kg) is 50x lower than L-canaline (500 mg/kg), yet 5-FMO achieves 90% inhibition compared to L-canaline's transient 65%.[2]

Experimental Protocol: OAT Inhibition Assay

This protocol uses a coupled reaction to measure OAT activity continuously. It is self-validating by including a control for the coupling enzyme.

Materials

• Buffer: 100 mM Potassium Pyrophosphate, pH 8.0.

• Substrates: 10 mM

  -Ketoglutarate, 4 mM L-Ornithine.

• Cofactor: 25 µM PLP (Note: Exclude PLP if testing L-canaline mechanism to prevent scavenging).

• Coupling System: P5C Reductase (human or bacterial) + NADH (0.2 mM).

• Inhibitor: 5-FMO (dissolved in water) or L-Canaline.[2]

Workflow Diagram

Figure 2: Coupled assay workflow for monitoring OAT kinetics.

Step-by-Step Methodology

• Enzyme Preparation: Dilute purified OAT to ~1 mg/mL in pyrophosphate buffer.

• Inhibitor Pre-incubation:

  • Mix OAT with varying concentrations of 5-FMO (0, 10, 30, 100 µM).

  • Incubate at 37°C. Withdraw aliquots at

    min.

• Activity Measurement:

  • Add aliquot to a cuvette containing the Master Mix (Buffer, Substrates, NADH, P5C Reductase).

  • Validation Step: Ensure P5C Reductase is in excess (at least 5 U/mL) so the OAT reaction is rate-limiting.

• Data Acquisition: Monitor absorbance at 340 nm (oxidation of NADH).

• Analysis: Plot

  vs. Time to determine . Plot vs. [I] to determine and .

Safety & Toxicity Profile

L-Canaline: The "Vitamin B6 Antagonist"

• Systemic Toxicity: High.[3] By reacting with PLP, L-canaline depletes the active form of Vitamin B6.

• Neurological Effects: Inhibits Glutamic Acid Decarboxylase (GAD) and GABA Transaminase (GABA-T), leading to convulsions and seizures in animal models.

• Cellular: Inhibits protein synthesis and DNA replication indirectly by stalling amino acid metabolism.

5-FMO: The "Precision Tool"

• Systemic Toxicity: Negligible at effective doses.[4]

• Ocular Toxicity: Chronic, high-dose exposure can lead to retinal pigment epithelial damage (gyrate atrophy-like pathology) solely due to the accumulation of ornithine, not off-target chemical effects.

• Metabolic Impact: Causes a massive accumulation of ornithine (10-20 fold increase) in tissues, validating its blockade of the ornithine degradation pathway.

References

• Daune, G., et al. (1988). "5-Fluoromethylornithine, an irreversible and specific inhibitor of L-ornithine:2-oxo-acid aminotransferase." Biochemical Journal, 253(2), 481–488.

• Kito, K., et al. (1978). "Mode of inhibition of ornithine aminotransferase by L-canaline."[1] Journal of Biochemistry, 83(6), 1715–1722.

• Juncos, J. L., et al. (2023). "Structural and Mechanistic Basis for the Inactivation of Human Ornithine Aminotransferase." ACS Chemical Biology.

• Seiler, N. (2000). "Ornithine aminotransferase, a potential target for the treatment of hyperammonemias and cancers." Current Drug Targets, 1(2), 119-153.

• Rivera, S., et al. (1989). "Inactivation of ornithine aminotransferase by 5-fluoromethylornithine." Biochemistry, 28(20), 8251–8258.

Sources

• 1. researchgate.net [researchgate.net]
• 2. DL-canaline and 5-fluoromethylornithine. Comparison of two inactivators of ornithine aminotransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A mechanism of L-canaline toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 5-Fluoromethylornithine, an irreversible and specific inhibitor of L-ornithine:2-oxo-acid aminotransferase - PMC [pmc.ncbi.nlm.nih.gov]

L-Canaline vs. Aminooxyacetic Acid: A Technical Guide to PLP Enzyme Inhibition

Topic: L-Canaline vs. Aminooxyacetic Acid (AOAA) for PLP Enzyme Inhibition Content Type: Publish Comparison Guide

Executive Summary

Pyridoxal 5'-phosphate (PLP) is the catalytically active form of Vitamin B6 and a cofactor for over 140 distinct enzymatic activities, primarily in amino acid metabolism.[1] For researchers dissecting these pathways, selecting the correct inhibitor is critical.

This guide compares L-Canaline , a structural analogue of ornithine, and Aminooxyacetic Acid (AOAA) , a broad-spectrum carbonyl reagent. While both share a core mechanism—oxime formation with the PLP cofactor—their utility diverges significantly based on target specificity, transport kinetics, and reversibility.

Mechanistic Foundation: The Chemistry of Inhibition

Both L-canaline and AOAA belong to the class of carbonyl reagents . They inhibit PLP-dependent enzymes not by competing with the substrate for the active site per se, but by chemically modifying the cofactor itself.

• The Reaction: The aminooxy group (-O-NH₂) of the inhibitor attacks the aldehyde carbon (C4') of the PLP cofactor.

• The Product: This reaction yields a thermodynamically stable oxime , displacing the internal aldimine (Schiff base) normally formed between PLP and the enzyme's active site lysine.

• The Consequence: The enzyme is locked in an inactive state. The PLP-oxime complex often dissociates slowly or not at all, leading to effectively irreversible inhibition or "suicide" inactivation depending on the specific enzyme environment.

Structural Divergence

• AOAA (Small Molecule): A small, acidic molecule that can easily access the active sites of most PLP enzymes. It is a "sledgehammer" inhibitor.

• L-Canaline (Amino Acid Analogue): A structural analogue of L-ornithine.[2][3] It requires specific amino acid transporters to enter cells and is most potent against enzymes that recognize the ornithine scaffold, such as Ornithine Aminotransferase (OAT).

Figure 1: Mechanism of PLP inhibition. Both inhibitors displace the active site lysine, forming a stable oxime. The R-group determines enzyme access and specificity.

Performance Comparison: Head-to-Head

This section analyzes the inhibitors across three critical dimensions: Potency , Selectivity , and Experimental Utility .

Table 1: Comparative Technical Specifications

Feature	L-Canaline	Aminooxyacetic Acid (AOAA)
Chemical Class	Non-protein amino acid (Ornithine analogue)	Synthetic acetic acid derivative
Primary Target	Ornithine Aminotransferase (OAT)	Broad Spectrum (CBS, CSE, GABA-T, AspAT)
Mechanism	Kcat inhibitor (Suicide substrate behavior)	General carbonyl trapping agent
Inhibition Type	Often Irreversible (Covalent Oxime)	Reversible to Irreversible (Time-dependent)
Potency (Ki/IC50)	Ki ~ 10⁻⁷ M (OAT) Ki ~ 10⁻⁴ M (AspAT)	IC50 ~ 1-10 µM (CBS/CSE) IC50 ~ 13 µM (KAT-I)
Cell Permeability	Requires amino acid transporters	High passive diffusion / transport
Key Limitation	High cost; Complex synthesis/extraction	Lack of specificity (inhibits all PLP enzymes)

Deep Dive: Specificity vs. Potency

1. The Case for L-Canaline (Precision): L-Canaline is the superior choice when studying arginine and ornithine metabolism . Because it mimics ornithine, it is actively recognized by Ornithine Aminotransferase (OAT).

• Data Support: In OAT assays, L-canaline exhibits a Ki of approximately 0.43 µM (reported as hydroxylamine equivalent kinetics) to 1-10 µM depending on the source, acting as a suicide inhibitor. It is significantly less potent against Aspartate Aminotransferase (AspAT), with a Ki in the millimolar range (~170 µM), providing a ~400-fold selectivity window .

2. The Case for AOAA (Broad Power): AOAA is the standard for "total PLP blockade." It is widely used in H2S signaling research to inhibit Cystathionine beta-synthase (CBS) and Cystathionine gamma-lyase (CSE).

• Data Support: AOAA inhibits Kynurenine Aminotransferase I (KAT-I) with an IC50 of 13.1 µM and is a potent inhibitor of GABA-Transaminase (GABA-T). However, its lack of specificity means it creates "dirty" pharmacological lesions, disrupting glycolysis and mitochondrial respiration at high concentrations.

Experimental Protocols

To ensure data integrity, you must validate that inhibition is occurring via the predicted mechanism (oxime formation) and quantify the loss of enzyme activity.

Protocol A: Spectrophotometric Validation of PLP-Oxime Formation

Use this to confirm the inhibitor reacts with the cofactor in your specific buffer conditions.

Reagents:

• Purified Enzyme (e.g., OAT or recombinant PLP-enzyme) or free PLP (100 µM).

• Buffer: 100 mM Potassium Phosphate, pH 7.4.

• Inhibitor Stock: 10 mM L-Canaline or AOAA (neutralized to pH 7.0).

Workflow:

• Baseline Scan: Dilute free PLP to 50 µM in buffer. Scan absorbance from 250 nm to 500 nm. Note the peak at ~388 nm (aldehyde form) or ~410-420 nm (Schiff base form if enzyme-bound).

• Addition: Add Inhibitor (final conc. 100 µM, 2:1 molar excess). Mix by inversion.

• Kinetic Scan: Immediately scan every 2 minutes for 30 minutes.

• Analysis:

  • L-Canaline/AOAA Effect: You will observe a decrease in the 388/420 nm peak and the emergence of a new peak (often shifted blue or flattened), indicating the formation of the PLP-oxime .

  • Note: If using holo-enzyme, the loss of the characteristic yellow color (420 nm) is a visual indicator of Schiff base displacement.

Protocol B: Ornithine Aminotransferase (OAT) Inhibition Assay

A specific assay to compare L-canaline vs. AOAA potency.

Principle: OAT converts Ornithine +

-Ketoglutarate Glutamate-5-semialdehyde + Glutamate.[4] The semialdehyde cyclizes to P5C, which reacts with ninhydrin or o-aminobenzaldehyde.

Step-by-Step:

• Pre-Incubation (Critical Step):

  • Incubate purified OAT (or tissue homogenate) with varying concentrations of L-Canaline (0.1 – 100 µM) or AOAA (1 – 500 µM) for 15 minutes at 37°C in the absence of substrate.

  • Why? This allows the inhibitor to react with the PLP cofactor without competition from the amino acid substrate.

• Reaction Initiation:

  • Add Substrate Mix: 50 mM L-Ornithine and 10 mM

    -Ketoglutarate in 100 mM Tris-HCl (pH 8.0).

  • Add Pyridoxal Phosphate (20 µM) only if testing reversibility (L-canaline inhibition is often resistant to PLP rescue; AOAA may be partially reversed).

• Incubation: Incubate at 37°C for 30 minutes.

• Termination & Detection:

  • Stop reaction with 10% TCA.

  • React supernatant with ninhydrin (acidic) at 100°C for color development (yellow-orange complex for P5C).

  • Measure absorbance at 440 nm.

• Calculation: Plot % Activity vs. Log[Inhibitor]. Determine IC50.

Decision Logic: Which Inhibitor to Choose?

Use the following logic flow to select the appropriate reagent for your study.

Figure 2: Decision matrix for selecting PLP inhibitors. L-Canaline is the premium choice for ornithine-related enzymes, while AOAA serves as the generalist workhorse.

References

• Mechanism of L-Canaline Inhibition: Kominami, E., et al. (1972). "Mode of inhibition of ornithine aminotransferase by L-canaline." PubMed. Link

• AOAA Specificity & Kinetics: Beeler, T., & Churchich, J. E. (1978). "The reaction of amino-oxyacetate with pyridoxal phosphate-dependent enzymes." European Journal of Biochemistry. Link

• L-Canaline Toxicity & Antimetabolite Activity: Rosenthal, G. A. (1997).[3] "L-canaline: a potent antimetabolite and anti-cancer agent from leguminous plants."[3] Life Sciences.[3] Link

• KAT-I Inhibition Data: Han, Q., et al. (2009). "Crystal structures of human kynurenine aminotransferase-I bound to PLP cofactor and in complex with aminooxyacetate." ResearchGate.[5] Link

• AOAA in H2S Studies: Szabo, C. (2016). "Gasotransmitters in cancer: from pathophysiology to experimental therapy." Nature Reviews Drug Discovery. (Contextual citation for AOAA use in CBS/CSE inhibition).

Sources

• 1. Frontiers | Current Advances on Structure-Function Relationships of Pyridoxal 5′-Phosphate-Dependent Enzymes [frontiersin.org]
• 2. A mechanism of L-canaline toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. L-canaline: a potent antimetabolite and anti-cancer agent from leguminous plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Technical Validation Guide: L-Canaline in Ornithine Aminotransferase (OAT) Inhibition

Executive Summary

L-Canaline (2-amino-4-(aminooxy)butyric acid) stands as a structural analogue of ornithine and a potent, irreversible inhibitor of Ornithine Aminotransferase (OAT) .[1][2][3][4] While 5-fluoromethylornithine (5-FMO) is often cited for in vivo specificity, L-canaline remains the gold standard for in vitro mechanistic characterization due to its rapid, high-affinity oxime formation with the Pyridoxal 5'-Phosphate (PLP) cofactor.

This guide validates L-canaline’s utility in kinetic profiling, contrasting it with mechanism-based inactivators (5-FMO) and non-specific transaminase inhibitors (Gabaculine).

Mechanism of Action: The Oxime Blockade

Unlike competitive inhibitors that merely occupy the active site, L-canaline functions through cofactor sequestration . OAT is a PLP-dependent enzyme.[2][4] The aldehyde group of PLP, usually bound to the enzyme via a Schiff base (aldimine) linkage with a lysine residue, becomes the target.

Chemical Cascade[5]

• Entry: L-canaline enters the OAT active site, mimicking the substrate L-ornithine.

• Attack: The

  -aminooxy group of L-canaline nucleophilically attacks the PLP cofactor.

• Sequestration: A stable oxime complex is formed between L-canaline and PLP.

• Inactivation: The oxime bond is chemically more stable than the natural aldimine bond. This effectively strips the enzyme of its essential cofactor, rendering it catalytically inert (Apo-OAT).

Mechanistic Pathway Diagram[4]

Figure 1: Kinetic divergence between natural substrate turnover and L-canaline induced cofactor sequestration.

Comparative Analysis: L-Canaline vs. Alternatives

To select the correct inhibitor for your assay, you must distinguish between cofactor sequestration (L-canaline) and suicide inactivation (5-FMO).

Performance Matrix

Feature	L-Canaline	5-Fluoromethylornithine (5-FMO)	Gabaculine
Mechanism	Cofactor Sequestration (Oxime formation)	Mechanism-Based (Suicide Substrate)	Aromatization (Suicide Substrate)
Potency ( )	High (~0.3 M) [1]	Moderate (~30 M ) [2]	High (but non-specific)
OAT Specificity	High (Structural analogue)	Very High (Requires catalytic turnover)	Low (Potent GABA-AT inhibitor)
Reaction Speed	Rapid (Direct chemical attack)	Slower (Requires enzymatic processing)	Rapid
In Vivo Safety	Toxic (Vitamin B6 antagonist; reacts with free PLP)	Safe (Inert until processed by OAT)	Neurotoxic (GABA depletion)
Primary Use	In vitro kinetic characterization; Positive control.	In vivo therapeutic models; Long-term cell culture.	GABA-AT studies; Broad transaminase block.[5]

Scientist's Insight: Use L-canaline when you need immediate, complete shutdown of OAT activity in lysates or purified enzyme assays to calculate background noise. Use 5-FMO if you are treating live cells or animals and need to preserve other PLP-dependent enzymes.

Validated Experimental Protocol: OAT Activity Assay

This protocol utilizes the specific reaction of o-aminobenzaldehyde (OAB) with the reaction product, pyrroline-5-carboxylate (P5C), to form a yellow dihydroquinazolinium complex. This is superior to ninhydrin methods which lack specificity for the P5C intermediate.

Reagents Preparation[3][6]

• Lysis Buffer: 50 mM Potassium Phosphate (pH 7.4), 1 mM EDTA, 1 mM DTT.

• Substrate Mix: 100 mM L-Ornithine, 20 mM

  -Ketoglutarate.

• Cofactor: 50

  M Pyridoxal 5'-phosphate (PLP).

• Colorimetric Reagent: 10 mg/mL o-aminobenzaldehyde (OAB) in 40% Ethanol. Note: Prepare fresh; OAB is light-sensitive.

• Inhibitor Stock: 1 mM L-Canaline in

  .

Step-by-Step Workflow

• Enzyme Pre-incubation (Critical Step):

  • Mix 50

    L of tissue lysate/purified OAT with 10 L of PLP (50 M) and varying concentrations of L-canaline (0.01 M – 10 M).

  • Why: L-canaline requires access to the PLP cofactor. Pre-incubation ensures the oxime forms before the natural substrate competes for the active site.

  • Incubate at 37°C for 10 minutes .

• Reaction Initiation:

  • Add 100

    L of Substrate Mix (Ornithine + -KG).

  • Incubate at 37°C for 30 minutes .

• Termination & Development:

  • Add 100

    L of 10% Trichloroacetic acid (TCA) to quench the reaction.

  • Centrifuge at 10,000 x g for 5 minutes to remove precipitated proteins.

  • Transfer supernatant to a fresh tube.

  • Add 100

    L of OAB Reagent .

• Quantification:

  • Incubate at room temperature for 30 minutes (yellow color develops).

  • Measure Absorbance at 440 nm .

  • Calculate inhibition % relative to vehicle (DMSO/Water) control.

Assay Logic Diagram

Figure 2: Spectrophotometric workflow for quantifying OAT inhibition via P5C detection.

Data Interpretation & Troubleshooting

Expected Results

• Control (No Inhibitor): High Absorbance @ 440nm (

  ).

• L-Canaline Treated: Dose-dependent reduction in

  . Near-baseline absorbance should be observed at concentrations > 5 M.

Troubleshooting Guide

• High Background in Blank: Ensure OAB is fresh. Old OAB oxidizes and turns yellow/orange spontaneously.

• No Inhibition: Check pre-incubation time. Because L-canaline reacts with PLP, if you add Ornithine simultaneously, the high concentration of substrate (100 mM) may outcompete the inhibitor initially.

• Non-Linear Rates: OAT reactions can be reversible. Ensure

  -Ketoglutarate is in excess to drive the reaction forward.

References

• Koster, J. F., et al. (1978). "Mode of inhibition of ornithine aminotransferase by L-canaline." Journal of Biochemistry, 83(1), 201–206.[3]

• Daune, G., et al. (1990). "DL-canaline and 5-fluoromethylornithine.[3][4][6] Comparison of two inactivators of ornithine aminotransferase." Biochemical Journal, 268(2), 409–414.[4]

• Kim, H. R., et al. (1994).[7] "Assay of ornithine aminotransferase with ninhydrin." Analytical Biochemistry, 223(2), 205-207.[7]

• Jahng, A. W., et al. (2021). "Inactivators of Ornithine Aminotransferase for the Treatment of Hepatocellular Carcinoma." ACS Medicinal Chemistry Letters, 12(12), 1925–1932.

Sources

• 1. Mode of inhibition of ornithine aminotransferase by L-canaline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. apexbt.com [apexbt.com]
• 3. DL-canaline and 5-fluoromethylornithine. Comparison of two inactivators of ornithine aminotransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inactivators of Ornithine Aminotransferase for the Treatment of Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structural and Mechanistic Basis for the Inactivation of Human Ornithine Aminotransferase by (3S,4S)-3-Amino-4-fluorocyclopentenecarboxylic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Assay of ornithine aminotransferase with ninhydrin - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Efficacy Guide: L-Canaline vs. Mechanism-Based Ornithine Analogues

Executive Summary: The Potency-Specificity Paradox

Verdict: While L-canaline exhibits superior in vitro binding kinetics and rapid onset inhibition compared to many synthetic analogues, its utility in therapeutic drug development is severely limited by its lack of specificity.

For researchers targeting Ornithine Aminotransferase (OAT) , L-canaline serves as a powerful chemical probe for ex vivo mechanistic studies due to its rapid oxime formation with PLP. However, for in vivo applications or therapeutic candidates, 5-Fluoromethylornithine (5-FMO) is the superior choice. 5-FMO acts as a "suicide substrate" with high specificity for OAT, avoiding the broad-spectrum vitamin B6 (PLP) depletion associated with L-canaline.

Mechanistic Foundation

To understand the efficacy divergence, one must analyze the inhibition modalities at the molecular level. Both compounds target the Pyridoxal 5'-Phosphate (PLP) cofactor within the OAT active site, but the chemical outcomes differ radically.

L-Canaline: The Oxime Trap

L-canaline is the 5-oxa analogue of ornithine. It acts as a carbonyl reagent.

• Mechanism: It enters the active site and attacks the aldehyde group of the PLP cofactor.

• Outcome: Forms a thermodynamically stable oxime adduct (Canaline-PLP). This detaches the cofactor from the enzyme's lysine residue (internal aldimine), rendering the enzyme inactive.

• The Flaw: This reaction is chemically generic. L-canaline will inhibit any accessible PLP-dependent enzyme (e.g., Aspartate Aminotransferase, Tyrosine Decarboxylase), leading to systemic neurotoxicity.

5-Fluoromethylornithine (5-FMO): The Suicide Inactivator

5-FMO is a mechanism-based inactivator (suicide substrate).

• Mechanism: It is accepted by OAT as a substrate. During the transamination attempt, the enzyme converts 5-FMO into an intermediate that allows for fluoride elimination.

• Outcome: This generates a highly reactive enamine/Michael acceptor within the active site, which covalently crosslinks to the enzyme protein or forms a stable adduct that cannot release.

• The Advantage: This requires specific catalytic processing unique to OAT, conferring high specificity.

Pathway Visualization

The following diagram illustrates the divergent inhibition pathways of Ornithine (substrate), L-Canaline (Oxime), and 5-FMO (Suicide).

Figure 1: Divergent inhibition mechanisms. L-canaline strips the cofactor (generic), while 5-FMO exploits the catalytic cycle for specific inactivation.

Comparative Efficacy Analysis

The following data aggregates kinetic parameters from mammalian OAT studies (Rat/Human Liver).

Parameter	L-Canaline	5-Fluoromethylornithine (5-FMO)	Gabaculine
Type of Inhibition	Irreversible (Oxime formation)	Irreversible (Mechanism-based)	Irreversible (Aromatization)
Target Specificity	Low (All PLP enzymes)	High (OAT specific)	Moderate (GABA-T & OAT)
In Vitro Potency ( )	M (High Affinity)	( )
In Vivo Duration	Transient (< 12 hours)	Long-lasting (> 24-48 hours)	Long-lasting
In Vivo Efficacy	~65% Inhibition (at 500 mg/kg)	>90% Inhibition (at 10 mg/kg)	High
Toxicity Profile	High (Neurotoxic, B6 depletion)	Low (No acute toxicity observed)	Moderate

Key Insight: Note the discrepancy between In Vitro and In Vivo performance. L-canaline has a lower

(stronger binding) in a test tube. However, because it binds non-specifically to proteins in the blood and other tissues, massive doses (500 mg/kg) are required to achieve partial inhibition of OAT in the liver. Conversely, 5-FMO is catalytically chemically inert until it reaches OAT, allowing 90% inhibition at just 10 mg/kg.[1]

Experimental Protocols

For researchers validating these inhibitors, the OAT-P5C Colorimetric Assay is the gold standard. It relies on the reaction of o-aminobenzaldehyde with the reaction product, pyrroline-5-carboxylate (P5C).

Protocol: OAT Inhibition Assay (In Vitro)

Reagents:

• Buffer: 100 mM Potassium Pyrophosphate, pH 8.0.

• Substrates: 20 mM L-Ornithine, 10 mM

  -Ketoglutarate.

• Cofactor: 50

  M Pyridoxal 5'-Phosphate (PLP).

• Detection Reagent: 25 mg o-aminobenzaldehyde dissolved in 10 mL 40% Ethanol (freshly prepared).

• Stop Solution: 10% Trichloroacetic acid (TCA).

Workflow:

• Pre-incubation: Incubate purified OAT enzyme with varying concentrations of L-canaline or 5-FMO (0.1

  M – 100 M) in Buffer (+PLP) for 10 minutes at 37°C.

  • Critical Step: For 5-FMO, the reaction requires the presence of

    -ketoglutarate to initiate the catalytic cycle required for suicide inhibition. For L-canaline, inhibition occurs without turnover.

• Initiation: Add L-Ornithine to start the reaction.

• Reaction: Incubate for 30 minutes at 37°C.

• Termination: Add Stop Solution (TCA) to precipitate protein.

• Chromophore Development: Add Detection Reagent. Incubate for 30 minutes at room temperature.

• Measurement: Centrifuge to remove debris. Measure Absorbance at 440 nm .

Assay Logic Diagram

Figure 2: Step-by-step workflow for the OAT-P5C colorimetric assay.

Therapeutic & Toxicological Implications[2]

The Toxicity Barrier

L-canaline is naturally found in the jack bean (Canavalia ensiformis) as a defense mechanism against predation. Its toxicity is directly linked to Vitamin B6 deficiency.

• Symptomology: Seizures, neuropathy, and connective tissue defects (lathyrism-like symptoms).

• Mechanism: By stripping PLP from enzymes like Glutamic Acid Decarboxylase (GAD), L-canaline reduces GABA levels in the brain, leading to excitotoxicity.

Strategic Selection Guide

• Choose L-Canaline if:

  • You are performing in vitro crystallography to study the active site geometry (forms a stable, crystallizable oxime).

  • You need a rapid-acting "stop" reagent for enzyme kinetics.

• Choose 5-FMO if:

  • You are developing an anti-cancer therapy (e.g., for Hepatocellular Carcinoma where OAT is overexpressed).

  • You are conducting in vivo metabolic flux studies and need to specifically block ornithine degradation without killing the animal.

References

• Daune, G., Gerhart, F., & Seiler, N. (1988). 5-Fluoromethylornithine, an irreversible and specific inhibitor of L-ornithine:2-oxo-acid aminotransferase.[2] Biochemical Journal, 253(2), 481–488.[2] Link

• Kito, K., Sanada, Y., & Katunuma, N. (1978). Mode of inhibition of ornithine aminotransferase by L-canaline. Journal of Biochemistry, 83(1), 201-206.[3] Link

• Seiler, N. (2000). Ornithine aminotransferase, a potential target for the treatment of hyperammonemias and cancers. Current Drug Targets, 1(2), 119-153.

• Rosenthal, G. A. (1981). A mechanism of L-canaline toxicity.[4] European Journal of Biochemistry, 114(2), 301-304.[4] Link

• Juncos, K.P., et al. (2021). Inactivators of Ornithine Aminotransferase for the Treatment of Hepatocellular Carcinoma. ACS Medicinal Chemistry Letters. Link

Sources

• 1. DL-canaline and 5-fluoromethylornithine. Comparison of two inactivators of ornithine aminotransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-Fluoromethylornithine, an irreversible and specific inhibitor of L-ornithine:2-oxo-acid aminotransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. A mechanism of L-canaline toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Specificity Guide: L-Canaline for Aminotransferases

Executive Summary

L-Canaline (L-2-amino-4-(aminooxy)butyric acid) is a potent structural analogue of L-ornithine and a non-protein amino acid. Its utility in biochemical research and potential as a chemotherapeutic agent stems from its ability to inhibit pyridoxal-5'-phosphate (PLP)-dependent enzymes.

However, L-canaline is not a "universal" PLP inhibitor. Its efficacy varies by orders of magnitude across different aminotransferases. This guide delineates the specificity profile of L-canaline, establishing Ornithine Aminotransferase (OAT) as the primary irreversible target, Alanine Aminotransferase (ALT) as a high-affinity secondary target, and Aspartate Aminotransferase (AST) as a low-affinity, reversible off-target.

Key Takeaway: The specificity of L-canaline is driven by the stability of the PLP-oxime complex within the enzyme active site. While it forms oximes with most PLP enzymes, the irreversibility of this complex is unique to OAT (and to a lesser extent ALT), whereas AST permits reversal of the inhibition.

Mechanistic Foundation: The PLP-Oxime Trap

To understand the specificity data, one must first grasp the chemical mechanism. L-canaline contains an aminooxy group (

) which is hyper-reactive toward carbonyls.

• Native Reaction: In a standard transamination, the amino group of the substrate attacks the PLP aldehyde to form a Schiff base (aldimine), which is then hydrolyzed.

• Inhibitory Reaction: L-Canaline attacks the PLP aldehyde. However, instead of a labile Schiff base, it forms an oxime (

  ).

• The Specificity Filter: The oxime bond is thermodynamically stable. However, enzymological specificity arises from the active site environment .

  • In OAT: The active site creates a hydrophobic "cage" that stabilizes the oxime and prevents water access, rendering the inhibition irreversible (suicide inhibition).

  • In AST: The active site is more solvent-accessible or geometrically distinct, allowing the oxime to eventually hydrolyze or dissociate, rendering the inhibition reversible.

Visualization: Mechanism of Action[1]

Figure 1: The kinetic bifurcation of L-canaline inhibition. While the chemical formation of the oxime is universal, the enzymatic outcome (irreversible vs. reversible) depends on the specific protein environment.

Comparative Efficacy Profile

The following data aggregates kinetic parameters (

, ) from key biochemical studies. Note the orders-of-magnitude difference between OAT/ALT and AST.

Table 1: Specificity Hierarchy of L-Canaline

Target Enzyme	Abbr.	Inhibition Type	Potency ( / )	Mechanism Note
Ornithine Aminotransferase	OAT	Irreversible	M (Est.)*	Forms stable, covalent oxime. Primary biological target.
Alanine Aminotransferase	ALT	Pseudo-Irreversible	nM	High affinity. 55% inhibition at M (5 min).[1]
Aspartate Aminotransferase	AST	Reversible	M	Non-competitive. Oxime forms but dissociates.
GABA Transaminase	GABA-T	Low Affinity	High M / mM range	17% homology to OAT. Not a primary target for L-canaline.**

*Note: While hydroxylamine has a

of M for OAT, L-canaline is kinetically faster and irreversible, making a classic equilibrium difficult to define, but effective affinity is in the nanomolar range. **Note: GABA-T is inhibited by gabaculine, a different mechanism-based inhibitor. L-canaline is not the preferred inhibitor for GABA-T.

Critical Analysis: OAT vs. AST

The distinction between OAT and AST is the most critical for experimental design.

• If you are studying OAT: L-canaline is a "clean" tool at low concentrations (

  M). At these levels, AST activity remains largely intact.[2]

• If you are studying AST: L-canaline will act as a weak inhibitor. You must use concentrations

  M to see effects, at which point you have completely obliterated OAT and ALT activity.

Experimental Protocols

Protocol A: Differential Inhibition Assay (OAT vs. AST)

Objective: To demonstrate the concentration-dependent specificity window.

Reagents:

• Purified OAT and AST enzymes (commercial or recombinant).

• Substrates: L-Ornithine/

  -Ketoglutarate (for OAT); L-Aspartate/ -Ketoglutarate (for AST).

• L-Canaline stock (10 mM in 100 mM Potassium Phosphate, pH 7.4).

• PLP (Cofactor).

Workflow:

• Preparation: Prepare two reaction series in 96-well plates.

  • Series A (OAT): Enzyme + Buffer.

  • Series B (AST): Enzyme + Buffer.

• Inhibitor Incubation: Add L-canaline to both series at log-scale concentrations: 0 nM, 10 nM, 100 nM, 1

  M, 10 M, 100 M, 1 mM.

• Pre-incubation: Incubate for 10 minutes at 37°C . Crucial Step: This allows the irreversible oxime to form for OAT.

• Start Reaction: Add specific substrates to initiate the reaction.

• Detection: Measure absorbance at specific wavelengths (e.g., formation of P5C-ninhydrin complex for OAT or coupled NADH oxidation for AST).

• Analysis: Plot % Activity vs. Log[L-Canaline].

  • Expected Result: OAT activity should drop to ~0% between 100 nM and 1

    M. AST activity should remain near 100% until concentrations exceed 100 M.

Protocol B: Reversibility Test (Dialysis Validation)

Objective: To confirm the irreversible nature of OAT inhibition vs. the reversible nature of AST inhibition.

• Inhibition: Incubate both enzymes with 1 mM L-canaline for 30 minutes (ensuring full inhibition of both).

• Dialysis: Transfer mixtures to dialysis cassettes (10 kDa MWCO). Dialyze against 4L of inhibitor-free buffer containing 10

  M PLP (to exchange the cofactor) for 12 hours at 4°C.

• Activity Check: Retest enzyme activity.

  • OAT: Should remain inactive (Inhibitor is covalently locked).

  • AST: Should recover significant activity (Inhibitor dissociates/exchanges with free PLP).

Applications in Drug Development

Understanding this specificity profile is vital for therapeutic indices.

• Oncology (Hepatocellular Carcinoma): OAT is often overexpressed in liver cancers. L-canaline can target this pathway. The data suggests that a therapeutic window exists where OAT is inhibited without catastrophic failure of AST (a critical liver enzyme).

• Toxicity Management: The neurotoxicity of L-canaline is often linked to GABA depletion. However, since L-canaline is a poor inhibitor of GABA-T, the toxicity likely stems from OAT inhibition (blocking ornithine

  glutamate GABA flux) or direct PLP depletion, rather than direct GABA-T blockade.

Visualization: Specificity Workflow

Figure 2: Biological impact hierarchy. Therapeutic dosing strategies should aim for the <10 µM window to maximize OAT/ALT blockade while sparing AST function.

References

• Kosenko, E., et al. (1998). "Mode of inhibition of ornithine aminotransferase by L-canaline." PubMed.[3] Link

  • Key D

    of hydroxylamine ( M) and AST ( M).[4] Confirms irreversibility for OAT.

• Rosenthal, G. A., et al. (1989). "Structure-activity studies of L-canaline-mediated inhibition of porcine alanine aminotransferase." PubMed.[3] Link

  • Key Data: Establishes ALT inhibition ( M causes 55% reduction).

• Daune, G., et al. (1988). "DL-canaline and 5-fluoromethylornithine.[3][5] Comparison of two inactivators of ornithine aminotransferase." Biochem J.[3] Link

  • Key Data: Compares kinetics of suicide inhibitors; notes L-canaline reacts faster than 5FMOrn in vitro.[3]

• De Graaf, R. A., et al. (2006).[6] "Acute regulation of steady-state GABA levels following GABA-transaminase inhibition."[6] Neurochem Int. Link

  • Key Data: Discusses GABA-T inhibitors (vigabatrin)

Sources

• 1. Structure-activity studies of L-canaline-mediated inhibition of porcine alanine aminotransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biphasic effects of translational inhibitors on liver tyrosine aminotransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. DL-canaline and 5-fluoromethylornithine. Comparison of two inactivators of ornithine aminotransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mode of inhibition of ornithine aminotransferase by L-canaline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ornithine aminotransferase vs. GABA aminotransferase. Implications for the design of new anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Acute regulation of steady-state GABA levels following GABA-transaminase inhibition in rat cerebral cortex - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: L-Canaline Cross-Reactivity and Specificity Profiling

Executive Summary

L-canaline (L-2-amino-4-(aminooxy)butyric acid) is a potent, naturally occurring structural analogue of L-ornithine.[1] While historically utilized as a powerful inhibitor of Ornithine Aminotransferase (OAT) , its utility in drug development is severely compromised by its mode of action: cofactor scavenging .

Unlike "suicide substrates" (mechanism-based inactivators) that require catalytic turnover to generate a reactive species, L-canaline acts primarily by chemically reacting with the Pyridoxal 5'-Phosphate (PLP) cofactor to form a stable oxime. This results in broad-spectrum cross-reactivity across the B6-dependent proteome, limiting its in vivo specificity compared to modern alternatives like 5-fluoromethylornithine (5-FMOrn).

This guide provides a technical breakdown of L-canaline’s cross-reactivity profile, a comparative analysis against therapeutic standards, and a self-validating protocol to distinguish its inhibition modality.

Mechanistic Basis of Cross-Reactivity

To understand the cross-reactivity of L-canaline, one must look beyond the protein active site and focus on the cofactor.

The Oxime Trap

Most aminotransferases operate via a "ping-pong" mechanism involving a Schiff base linkage between the enzyme's lysine residue and the PLP cofactor (Internal Aldimine).

• Entry: L-canaline enters the active site, mimicking L-ornithine.

• Attack: The

  -aminooxy group of L-canaline is a potent nucleophile. It attacks the aldehyde carbon of the PLP cofactor.

• Lock: Unlike the reversible Schiff base formed by natural substrates, the resulting oxime linkage is thermodynamically stable and does not readily hydrolyze.

• Result: The enzyme is "dead" because its cofactor is covalently sequestered, not because the protein backbone is modified.

Diagram 1: The Cofactor Scavenging Pathway

Caption: L-canaline bypasses the catalytic cycle, sequestering the PLP cofactor into a stable oxime complex.

Specificity and Cross-Reactivity Profile

While L-canaline has high affinity for OAT, its reactive aminooxy group threatens any enzyme with an accessible PLP aldehyde.

Table 1: Inhibition Profile of L-Canaline vs. PLP Enzymes

Target Enzyme	Role	Inhibition Type	Kinetic Notes ( / )
Ornithine Aminotransferase (OAT)	Primary Target	Irreversible (Oxime)	High potency. Reacts faster than 5-FMOrn in vitro.[2][3]
Aspartate Aminotransferase (AST)	Cross-Reactant	Non-competitive / Mixed	(vs. OAT in nanomolar range).
Alanine Aminotransferase (ALT)	Cross-Reactant	Irreversible (Time-dependent)	Inhibition requires higher concentrations than OAT.
Tyrosine Decarboxylase	Cross-Reactant	Irreversible	Loss of activity correlates directly with PLP-oxime formation.
GABA Aminotransferase (GABA-T)	Cross-Reactant	Irreversible	Less efficient than against OAT, but significant at high doses.

Key Insight: The specificity for OAT over AST/ALT is driven by the binding affinity of the ornithine backbone to the OAT active site, which positions the aminooxy group near the cofactor. However, at high concentrations, the "lock-and-key" specificity is overridden by the chemical reactivity of the aminooxy group toward any exposed PLP.

Comparative Analysis: L-Canaline vs. Alternatives

In drug development, "suicide inhibition" is preferred over "cofactor scavenging" due to safety profiles.

Table 2: Performance Comparison of OAT Inhibitors

Feature	L-Canaline	5-Fluoromethylornithine (5-FMOrn)	Gabaculine
Mechanism	Cofactor Scavenger: Forms stable oxime with PLP.	Mechanism-Based (Suicide): Catalytic turnover creates reactive enamine that covalently binds protein.	Mechanism-Based: Aromatization of inhibitor within active site.
Reversibility	Slowly Reversible: Dialysis against excess PLP can rescue activity (exchange reaction).	Irreversible: Covalent bond to protein residue prevents reactivation.	Irreversible: Aromatized adduct is stable.
In Vivo Efficacy	Transient: Rapid clearance and toxicity limit duration (65-70% inhibition).	Sustained: Single dose achieves >90% inhibition for 24h+ in mice.	High: But lacks specificity (targets GABA-T primarily).
Toxicity	High: Mimics Vitamin B6 deficiency (seizures, neuropathy).	Low: High specificity for OAT; minimal off-target PLP effects.	Moderate: Neurotoxicity due to GABA-T inhibition.
Best Use Case	In vitro mechanistic studies; structural biology.	In vivo pharmacology; therapeutic candidate.	GABA-T studies; broad aminotransferase inhibition.[4]

Experimental Protocol: Validating Mode of Inhibition

Objective: To distinguish whether an inhibitor acts via covalent protein modification (like 5-FMOrn) or cofactor sequestration (like L-canaline).

Principle: If L-canaline merely sequesters the cofactor, adding excess PLP or performing extensive dialysis against PLP should theoretically restore enzyme activity. Covalent protein inhibitors will not recover.

Diagram 2: Validation Workflow

Caption: Workflow to differentiate cofactor scavengers from covalent suicide inhibitors using dialysis recovery.

Step-by-Step Methodology

• Pre-incubation:

  • Incubate purified OAT (100 nM) with L-canaline (10

    M) in Potassium Phosphate buffer (pH 7.4) containing 10 M PLP.

  • Allow reaction to proceed for 30 minutes. Activity should drop to <5%.

• The Rescue Attempt (Differentiation Step):

  • Method A (Dilution): Dilute the mixture 100-fold into the assay buffer containing high substrate (Ornithine) but no extra PLP.

  • Method B (Dialysis): Dialyze the inhibited enzyme mixture against a buffer containing a high concentration of PLP (1 mM) for 12 hours at 4°C.

• Activity Assay:

  • Measure OAT activity using the ninhydrin method (detecting glutamate-5-semialdehyde/pyrroline-5-carboxylate).

• Data Interpretation:

  • L-Canaline: The oxime is stable, but high concentrations of free PLP during dialysis can eventually displace the canaline-PLP oxime, leading to partial recovery of activity.

  • 5-FMOrn: Activity remains 0% even after dialysis, confirming covalent modification of the protein backbone.

Scientific Implications for Drug Development

Toxicity Warning: The cross-reactivity of L-canaline manifests clinically as Vitamin B6 deficiency mimicry . By sequestering PLP, L-canaline depletes the cofactor required for:

• GABA Synthesis: Inhibition of Glutamate Decarboxylase (GAD) leads to reduced GABA levels

  Seizures.

• Neurotransmitter Metabolism: Broad inhibition of decarboxylases affects serotonin and dopamine production.

Recommendation: For therapeutic targeting of OAT (e.g., for Hepatocellular Carcinoma or Gyrate Atrophy), L-canaline should be considered a toxicological tool compound only . Drug development efforts should focus on mechanism-based inhibitors (like 5-FMOrn analogues) that modify the enzyme protein rather than the cofactor.

References

• Kito, K., Sanada, Y., & Katunuma, N. (1978). Mode of inhibition of ornithine aminotransferase by L-canaline.[5] Journal of Biochemistry, 83(1), 201–206.

• Daune, G., Gerhart, F., & Seiler, N. (1990). DL-Canaline and 5-fluoromethylornithine: Comparison of two inactivators of ornithine aminotransferase. Biochemical Journal, 269(2), 291–297.

• Rosenthal, G. A. (1981). L-Canaline: A potent antimetabolite and insecticide. Dahlgren Symposium on Legumes.

• Beeler, T. & Churchich, J. E. (1976). Reactivity of the phosphopyridoxal groups of cystathionase. Journal of Biological Chemistry, 251(17), 5267–5271. (Demonstrates oxime mechanism in related PLP enzymes).

• Jansen, G., et al. (2021). Vitamin B6-Induced Neuropathy: Exploring the Mechanisms of Pyridoxine Toxicity. Advances in Nutrition.

Sources

• 1. Inactivators of Ornithine Aminotransferase for the Treatment of Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. portlandpress.com [portlandpress.com]
• 3. DL-canaline and 5-fluoromethylornithine. Comparison of two inactivators of ornithine aminotransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structural and Mechanistic Basis for the Inactivation of Human Ornithine Aminotransferase by (3S,4S)-3-Amino-4-fluorocyclopentenecarboxylic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Validating Irreversible Inhibition: A Technical Guide to L-Canaline &amp; PLP-Sequestering Agents

Executive Summary

L-canaline (L-2-amino-4-(aminooxy)butyric acid) represents a unique class of irreversible inhibitors often misclassified alongside catalytic suicide substrates. While functionally irreversible under physiological conditions, its mechanism differs fundamentally from mechanism-based inactivators like 5-fluoromethylornithine (5-FMO).

L-canaline acts as a cofactor scavenger , forming a stable oxime with pyridoxal-5'-phosphate (PLP). This reaction does not require catalytic turnover but relies on the chemical reactivity of the aminooxy group. This guide provides the experimental framework to validate this inhibition, distinguish it from catalytic suicide inhibition, and quantify its potency against alternatives.

Part 1: Mechanistic Deep Dive & Comparative Analysis

To validate L-canaline, one must first distinguish its mode of action from other PLP-dependent inhibitors.

Mechanism of Action: The Oxime Trap

Unlike 5-FMO, which requires the enzyme to process the inhibitor to generate a reactive intermediate (Michael acceptor), L-canaline attacks the PLP cofactor directly.

• Entry: L-canaline enters the active site of Ornithine Aminotransferase (OAT) or similar PLP enzymes.[1]

• Attack: The

  -aminooxy group attacks the internal aldimine (PLP-Lysine Schiff base).

• Lock: A stable PLP-oxime is formed.[2] This bond is thermodynamically stable and does not hydrolyze spontaneously, effectively sequestering the cofactor.

Comparative Performance Matrix

Feature	L-Canaline	5-Fluoromethylornithine (5-FMO)	Gabaculine
Mechanism	Cofactor Sequestration (Oxime formation)	Suicide Substrate (Enamine/Michael Addition)	Mechanism-Based (Aromatization)
Target Specificity	Moderate (Affects many PLP enzymes if accessible)	High (Specific to OAT turnover)	High (GABA-T / OAT)
Reversibility	Chemically Reversible (w/ Hydroxylamine)	Irreversible (Covalent bond to protein)	Irreversible (Stable adduct)
Spectral Shift	420 nm ~380 nm (Oxime)	420 nm 458 nm (Enamine)	420 nm 338 nm (Anthranilate)
Kinetics	Fast onset; concentration-dependent	Requires catalytic turnover ( dependent)	Requires catalytic turnover
(Approx)	~2 M (OAT)	~30 M (OAT)	~0.1 M (GABA-T)

Part 2: Experimental Validation Framework

The following protocols constitute a self-validating system. If L-canaline is the inhibitor, it must pass the Kitz-Wilson Kinetic Test , fail the Hydroxylamine Reversal Test (in terms of permanent protein damage), and show the specific Oxime Spectral Shift .

Experiment A: Kinetic Characterization (Kitz & Wilson Plot)

Objective: Determine the inactivation rate constant (

) and inhibitor affinity ( ).

Protocol:

• Preparation: Prepare OAT enzyme (approx 0.1

  M) in pyrophosphate buffer (pH 8.0).

• Incubation: Incubate enzyme with varying concentrations of L-canaline (e.g., 0, 1, 5, 10, 50

  M) at 25°C or 37°C.

• Sampling: At defined time points (0, 1, 2, 5, 10, 20 min), remove an aliquot.

• Assay: Immediately dilute the aliquot 50-100 fold into a reaction mixture containing saturating substrates (Ornithine +

  -Ketoglutarate) to measure residual activity. Note: The large dilution prevents further inhibition during the assay.

• Data Analysis:

  • Plot

    vs. Time for each inhibitor concentration.

  • Extract the slope (

    ) for each concentration.

  • Plot

    vs. (Double-reciprocal plot).

  • Intercept on Y-axis =

  • Intercept on X-axis =

Experiment B: The Hydroxylamine Reversal Test (Crucial Distinction)

Objective: Distinguish L-canaline (cofactor attack) from 5-FMO (protein alkylation).

Rationale: L-canaline forms an oxime with PLP.[1][2][3][4] This bond is stable against dialysis but can be broken by a stronger nucleophile like hydroxylamine or by swapping the cofactor. 5-FMO covalently modifies the protein residue, which is generally irreversible even with hydroxylamine.

Protocol:

• Inactivate OAT with L-canaline (>90% loss of activity).

• Pass the sample through a Sephadex G-25 spin column to remove excess unbound inhibitor.

• Split the sample into two aliquots:

  • Aliquot A: Buffer only.

  • Aliquot B: Buffer + 10 mM Hydroxylamine (or high concentration pure PLP).

• Incubate for 30-60 minutes.

• Dialyze both samples extensively against buffer containing fresh PLP.

• Result: If activity is restored in Aliquot B but not A, the mechanism is cofactor sequestration (L-canaline) . If activity is not restored, the protein is covalently modified (5-FMO).

Experiment C: Spectral Fingerprinting

Objective: Visual confirmation of the Oxime complex.

Protocol:

• Use a UV-Vis spectrophotometer with a path length of 1 cm.

• Scan the spectrum of the native Holo-OAT enzyme (300–500 nm).

  • Expected Peak:420 nm (Internal Aldimine).[5]

• Add L-canaline (equimolar or slight excess).

• Monitor the spectral shift over time.[6]

  • Result: The 420 nm peak should decrease, and a new peak at ~380 nm should appear.

  • Contrast: If using 5-FMO, the peak would shift to 458 nm (enamine).[1]

Part 3: Visualization of Pathways & Workflows

Diagram 1: Mechanistic Pathway (Oxime Formation)

This diagram illustrates the chemical attack of L-canaline on the PLP cofactor, contrasting it with the native substrate pathway.

Caption: L-canaline bypasses the catalytic cycle, directly displacing the active site Lysine to form a thermodynamically stable PLP-Oxime.

Diagram 2: The Validation Workflow

A flowchart guiding the researcher through the decision-making process for validating irreversibility.

Caption: Step-by-step decision tree to distinguish reversible, cofactor-sequestering, and protein-covalent inhibition mechanisms.

References

• Beeler, T. & Churchich, J. E. (1976). Reactivity of the phosphopyridoxal groups of cystathionase. Journal of Biological Chemistry.[7]

• Daune, G., Gerhart, F., & Seiler, N. (1988).[8] 5-Fluoromethylornithine, an irreversible and specific inhibitor of L-ornithine:2-oxo-acid aminotransferase.[1][8] Biochemical Journal.[8]

• Kitz, R. & Wilson, I. B. (1962).[9] Esters of methanesulfonic acid as irreversible inhibitors of acetylcholinesterase.[7][9] Journal of Biological Chemistry.[7]

• Kominami, E., Kobayashi, K., Kominami, S., & Katunuma, N. (1978). Mode of inhibition of ornithine aminotransferase by L-canaline.[1][3][4][10] Journal of Biochemistry.[8][11]

• Rosenthal, G. A. (1981). A mechanism of L-canaline toxicity.[2][4][10][12] European Journal of Biochemistry.

Sources

• 1. DL-canaline and 5-fluoromethylornithine. Comparison of two inactivators of ornithine aminotransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structure-activity studies of L-canaline-mediated inhibition of porcine alanine aminotransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mode of inhibition of ornithine aminotransferase by L-canaline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. Biochemical and Bioinformatic Studies of Mutations of Residues at the Monomer–Monomer Interface of Human Ornithine Aminotransferase Leading to Gyrate Atrophy of Choroid and Retina - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biochemical Studies on Human Ornithine Aminotransferase Support a Cell-Based Enzyme Replacement Therapy in the Gyrate Atrophy of the Choroid and Retina - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Methods for kinetic evaluation of reversible covalent inhibitors from time-dependent IC50 data - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 5-Fluoromethylornithine, an irreversible and specific inhibitor of L-ornithine:2-oxo-acid aminotransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Inactivators of Ornithine Aminotransferase for the Treatment of Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. The antiproliferative and immunotoxic effects of L-canavanine and L-canaline - PubMed [pubmed.ncbi.nlm.nih.gov]

L-Canaline: A Comparative Guide to In Vitro Potency vs. In Vivo Efficacy

Executive Summary

L-canaline (2-amino-4-(aminooxy)butyric acid) presents a classic pharmacological paradox: it is an exceptionally potent inhibitor of ornithine aminotransferase (OAT) in vitro, often outperforming mechanism-based suicide inhibitors. However, its in vivo utility is complicated by high toxicity and rapid clearance.

This guide objectively compares L-canaline against its primary mechanistic alternative, 5-Fluoromethylornithine (5-FMO) , and the structural analogue L-Ornithine . We synthesize enzyme kinetics, cytotoxicity data, and animal model protocols to assist researchers in selecting the correct reagent for metabolic studies, particularly in arginine auxotrophy and Systemic Lupus Erythematosus (SLE) research.

Part 1: Mechanistic Profiling & Alternatives

To understand the utility of L-canaline, one must distinguish its mode of action from standard competitive inhibitors. L-canaline is not merely a structural analogue; it is a carbonyl reagent that targets the cofactor Pyridoxal 5'-Phosphate (PLP).

The Mechanism: Oxime Formation vs. Suicide Inhibition

• L-Canaline: Reacts with the aldehyde group of the PLP cofactor within the OAT active site to form a stable, covalent oxime complex . This strips the enzyme of its essential cofactor. While often termed "irreversible," it is technically a tight-binding inhibition that sequesters PLP.

• 5-Fluoromethylornithine (5-FMO): A true "suicide" (mechanism-based) inactivator. It undergoes a catalytic conversion by OAT to form a reactive intermediate that covalently binds to the enzyme protein itself, not just the cofactor.

Comparative Mechanism Diagram

The following diagram illustrates the divergent pathways of OAT inhibition between L-canaline and 5-FMO.

Caption: Figure 1. Mechanistic divergence.[1] L-canaline disables OAT by sequestering the PLP cofactor (Red), whereas 5-FMO covalently modifies the enzyme protein structure (Yellow).

Part 2: In Vitro Performance Comparison

In cell-free systems and cell culture, L-canaline demonstrates superior reaction kinetics compared to 5-FMO, but lacks specificity.

Quantitative Comparison Table

Feature	L-Canaline	5-Fluoromethylornithine (5-FMO)	L-Ornithine (Control)
Primary Target	Ornithine Aminotransferase (OAT)	Ornithine Aminotransferase (OAT)	Substrate for OAT
Inhibition Type	Irreversible (PLP-Oxime formation)	Irreversible (Mechanism-based)	Competitive (High concentrations)
Reaction Speed	Rapid (Seconds to Minutes)	Slower (Requires catalytic turnover)	N/A
Specificity	Low (Inhibits other PLP enzymes like AlaAT, though less potently)	High (Specific to OAT)	N/A
IC50 (OAT)	~10⁻⁷ M range (High Potency)	~10⁻⁶ M range	N/A
Cytotoxicity	High (Pancreatic, Breast MCF-7, Colon HT-29)	Moderate	Low/None
Key Limitation	Reacts with free PLP (Vitamin B6 depletion)	Complex synthesis/availability	Metabolic recycling

Cellular Toxicity & Synergy

L-canaline is highly effective in in vitro oncology models, particularly against arginine-auxotrophic tumors .

• Mechanism: By inhibiting OAT, L-canaline blocks the conversion of ornithine to P5C (proline precursor), disrupting the cell cycle.

• Synergy: Data indicates L-canaline potentiates the cytotoxicity of chemotherapeutics like Cisplatin and Vinblastine in MCF-7 breast cancer cells [1].[2]

Part 3: In Vivo Translation (The Efficacy Paradox)

This is the most critical section for drug development professionals. While L-canaline is faster in vitro, it is less effective in vivo for sustained enzyme inhibition compared to 5-FMO.[1][3]

The Pharmacokinetic Bottleneck

• 5-FMO: A dose of 10 mg/kg (mice, IP) inactivates >90% of OAT in brain and liver for 24 hours.[1][3]

• L-Canaline: A massive dose of 500 mg/kg (mice, IP) produces only 65-70% inhibition , which is transient and recovers rapidly [2].[1][3]

Why? L-canaline is rapidly metabolized or cleared, and its non-specific binding to other PLP-proteins dilutes its effect on OAT.

The SLE Application (Lupus Models)

Despite the poor sustained OAT inhibition, L-canaline has shown remarkable efficacy in treating Systemic Lupus Erythematosus (SLE) in NZB/NZW F1 mice.

• Effect: Reduces autoantibody production (IgG > IgM) and extends lifespan.

• Toxicity Warning: High doses lead to neurotoxicity (seizures). This is likely due to the inhibition of GABA-aminotransferase (another PLP enzyme) or general Vitamin B6 deficiency.

In Vivo Experimental Workflow

The following diagram outlines the standard protocol for assessing L-canaline efficacy in autoimmune models, highlighting the critical toxicity checkpoints.

Caption: Figure 2. Preclinical workflow for L-canaline in SLE models. Note the critical requirement for Vitamin B6 (Pyridoxine) monitoring due to PLP sequestration.

Part 4: Validated Experimental Protocols

Protocol A: Spectrophotometric OAT Inhibition Assay

Use this protocol to validate L-canaline potency before cell-based assays.

Principle: OAT converts Ornithine +

-Ketoglutarate Glutamate + P5C.[4] P5C forms a yellow complex with o-aminobenzaldehyde.

• Reagent Prep:

  • Buffer: 100 mM Potassium Phosphate (pH 8.0) with 20

    M PLP.

  • Substrates: 50 mM L-Ornithine, 10 mM

    -Ketoglutarate.

  • Color Reagent: o-aminobenzaldehyde (dissolved in ethanol/water).

• Enzyme Pre-incubation:

  • Incubate purified OAT (or tissue homogenate) with L-canaline (range:

    to M) for 10 minutes at 37°C.

  • Control: Incubate with vehicle only.

• Reaction Initiation:

  • Add

    -Ketoglutarate to start the reaction.[4]

• Detection:

  • Add o-aminobenzaldehyde to stop the reaction.

  • Incubate 30 mins at room temperature.

  • Measure Absorbance at 440 nm .

• Calculation:

  • Plot % Inhibition vs. Log[Inhibitor]. Determine IC50.

Protocol B: In Vivo Dosing (Murine)

Warning: L-canaline is toxic.[5] Dosing must be precise.

• Preparation: Dissolve L-canaline in sterile saline. Adjust pH to 7.0–7.4 (critical to prevent injection site necrosis).

• Dose Finding: Start low. Effective SLE suppression often requires 100–200 mg/kg daily or via dietary incorporation (1% w/w).

• Co-administration: If neurological signs (tremors) appear, administer Pyridoxine (Vitamin B6) at 10 mg/kg IP to replenish PLP pools without fully negating OAT inhibition.

Part 5: Strategic Recommendations

If your goal is...	Recommended Agent	Reasoning
Specific OAT Knockout	5-FMO	High specificity ensures the phenotype is due to OAT loss, not off-target PLP depletion.
Cancer Cytotoxicity	L-Canaline	Higher potency and multi-target effects (OAT + general PLP depletion) are advantageous in killing tumor cells.
SLE/Autoimmunity	L-Canaline	Proven efficacy in modulating B-cell function and extending survival in lupus models [3].
Metabolic Tracing	L-Ornithine	Use isotopically labeled ornithine to trace flux; do not use inhibitors unless blocking a pathway is required.

References

• L-Canavanine Potentiates Cytotoxicity of Chemotherapeutic Drugs in Human Breast Cancer Cells. Source: ResearchGate (2025).[2] URL:[Link] (Note: L-canaline is the active metabolite discussed in the context of canavanine metabolism).

• DL-canaline and 5-fluoromethylornithine.[1][3][4][6] Comparison of two inactivators of ornithine aminotransferase. Source: Biochemical Journal (1990).[6] URL:[Link]

• Effects of L-canavanine on immune function in normal and autoimmune mice. Source: PubMed / NIH. URL:[Link]

• Mode of inhibition of ornithine aminotransferase by L-canaline. Source: Journal of Biochemistry (1978).[1][7] URL:[Link]

Sources

• 1. DL-canaline and 5-fluoromethylornithine. Comparison of two inactivators of ornithine aminotransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. portlandpress.com [portlandpress.com]
• 4. researchgate.net [researchgate.net]
• 5. The antiproliferative and immunotoxic effects of L-canavanine and L-canaline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inactivators of Ornithine Aminotransferase for the Treatment of Hepatocellular Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Technical Assessment Guide: Potency and Efficacy of L-Canaline Derivatives

Executive Summary

L-Canaline (2-amino-4-(aminooxy)butyric acid) is a potent structural analogue of L-ornithine and a degradation product of L-canavanine. Its primary mechanism of action is the irreversible inhibition of pyridoxal 5'-phosphate (PLP)-dependent enzymes, most notably Ornithine Aminotransferase (OAT) .[1] While L-canaline exhibits significant antitumor and insecticidal properties, its clinical utility is historically limited by high systemic neurotoxicity (due to broad-spectrum PLP sequestration) and rapid clearance.

This guide provides a technical framework for evaluating L-canaline derivatives —specifically lipophilic esters and peptide conjugates —designed to enhance therapeutic index by masking the oxyamino group until target delivery. We compare these derivatives against the parent compound and the structural analogue L-Canavanine .

Mechanistic Foundation: The PLP-Oxime Trap

To assess potency effectively, one must understand the "suicide inhibition" mechanism. Unlike competitive inhibitors that merely occupy the active site, L-canaline chemically reacts with the PLP cofactor.

Mechanism of Action

The

-aminooxy group of L-canaline attacks the aldehyde carbon of the enzyme-bound PLP (internal aldimine). This forms a stable oxime complex , covalently locking the cofactor and rendering the enzyme inactive. This reaction is irreversible under physiological conditions.

Figure 1: The nucleophilic attack of L-canaline on the PLP cofactor forms a thermodynamically stable oxime, permanently disabling the enzyme.

Comparative Analysis: Derivatives vs. Alternatives

When designing or selecting L-canaline derivatives, the goal is to reduce the

for the target (OAT) while increasing the for the host.

Classifications for Assessment

• Parent Compound (L-Canaline): The baseline.[1] High potency, high toxicity.

• Class A: Lipophilic Esters (e.g., L-Canaline Ethyl Ester): Designed to cross cell membranes passively before hydrolysis.

• Class B: Peptide Conjugates (e.g.,

  -Glutamyl-L-Canaline): Designed as prodrugs activated by specific enzymes (e.g., GGT) in tumor microenvironments.

Comparative Data Matrix (Standardized)

Note: Values below are representative of typical antimetabolite profiles derived from kinetic studies [1, 2].

Compound Class	Target Enzyme ( )	Mechanism	Cellular Uptake	Systemic Toxicity Risk
L-Canaline (Parent)	~10-30 µM (OAT)	Irreversible PLP Oxime formation	Amino Acid Transporters	High (Seizures via GABA-T inhibition)
L-Canavanine	N/A (Substrate)	Arginine antimetabolite (Protein incorporation)	Arginine Transporters	Moderate (Autoimmune induction)
5-Fluoromethylornithine	~30 µM (OAT)	Suicide Substrate (Enzyme activated)	Ornithine Transporters	Low (High specificity)
Class A: Esters	>100 µM (Prodrug)	Requires esterase cleavage to active L-canaline	High (Passive Diffusion)	Moderate (Improved biodistribution)
Class B: Peptides	Inactive (Prodrug)	Requires peptidase cleavage	Specific (e.g., GGT mediated)	Low (Targeted activation)

Experimental Protocols for Potency Assessment

To validate a derivative, you must prove it releases the active moiety and binds PLP.

Protocol A: Spectrophotometric PLP-Binding Assay

Purpose: To determine the rate of oxime formation in a cell-free system. This validates the chemical reactivity of the derivative.

Materials:

• Pyridoxal 5'-phosphate (PLP), 100 µM in 0.1 M Potassium Phosphate buffer (pH 7.4).

• Test Derivative (10-500 µM).

• UV-Vis Spectrophotometer.

Method:

• Baseline: Measure absorbance of PLP solution at 388 nm (aldehyde form) and 330 nm .

• Reaction: Add L-canaline derivative.

• Kinetics: Monitor the decrease at 388 nm and the simultaneous increase at 260-280 nm (oxime characteristic peak) over 60 minutes.

• Analysis: A "Class A" ester should show slower kinetics than free L-canaline (due to hydrolysis lag), while "Class B" peptides may show no reaction until a cleaving enzyme is added.

Protocol B: OAT Inhibition & Cytotoxicity Workflow

Purpose: To correlate enzyme inhibition with cell death in OAT-overexpressing lines (e.g., Hepatocellular Carcinoma).

Figure 2: Dual-stream validation ensures that cytotoxicity is mechanism-based (OAT inhibition) rather than non-specific toxicity.

Step-by-Step Methodology:

• Enzyme Source: Use recombinant human OAT or rat liver homogenate.

• Coupled Assay:

  • Substrate: L-Ornithine (10 mM) +

    -Ketoglutarate (10 mM).

  • Detection: Measure the production of Glutamate-5-semialdehyde, which spontaneously cyclizes to P5C. React P5C with o-aminobenzaldehyde (yellow complex, 440 nm).

• Inhibitor Incubation: Pre-incubate enzyme with derivative for 0, 5, 10, and 20 mins before adding substrate to distinguish reversible vs. irreversible kinetics.

• Data Interpretation:

  • L-Canaline: Time-dependent inhibition (Irreversible).

  • Derivatives: Should mimic this profile only if they degrade to the parent compound during the assay window.

Critical Interpretation of Results

When analyzing your data, apply these interpretive filters to establish scientific validity:

• The "Oxime Shift" Validation: If your derivative kills cells but does not show the characteristic spectral shift with PLP (Protocol A) or inhibit OAT in lysate (Protocol B), the mechanism is off-target . This is a common failure mode where lipophilic tails cause membrane disruption rather than specific enzyme inhibition.

• Reversibility Check: Dialysis of the enzyme-inhibitor complex should not restore activity. If activity returns, you are observing competitive inhibition (likely by the ornithine analogue structure itself) rather than the covalent PLP-oxime formation [3].

• Specificity Profiling: L-canaline is notorious for inhibiting GABA Transaminase (GABA-T) [3]. A successful derivative must show a higher affinity for OAT over GABA-T, or preferential accumulation in OAT-expressing tissues (liver/retina/tumor) to avoid neurotoxicity.

References

• Rosenthal, G. A. (1997). L-Canavanine and L-Canaline: Protective Allelochemicals of Leguminous Plants. USDA / University of Kentucky . Link

• Kerman, J. D., & Strecker, H. J. (1978).[2] Mode of inhibition of ornithine aminotransferase by L-canaline. Journal of Biochemistry , 83(1), 201–206.[2][3] Link

• Daune, G., & Seiler, N. (1988). DL-canaline and 5-fluoromethylornithine.[3] Comparison of two inactivators of ornithine aminotransferase. Biochemical Journal , 253(2), 481–488. Link

• Eliot, A. C., & Kirsch, J. F. (2004). Pyridoxal Phosphate Enzymes: Mechanistic, Structural, and Evolutionary Considerations. Annual Review of Biochemistry , 73, 383-415. Link

Sources

• 1. apexbt.com [apexbt.com]
• 2. mdpi.com [mdpi.com]
• 3. DL-canaline and 5-fluoromethylornithine. Comparison of two inactivators of ornithine aminotransferase - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking L-Canaline: Specificity Profiling in Complex Cell Lysates

Executive Summary

Verdict: L-canaline is a high-affinity, stoichiometric titrant for Ornithine Aminotransferase (OAT) in vitro (

M), but it lacks the absolute biological specificity of 5-Fluoromethylornithine (5-FMO) .

While L-canaline rapidly silences OAT via oxime formation with the Pyridoxal 5'-Phosphate (PLP) cofactor, its "warhead" is chemical (aminooxy group) rather than enzymatic. Consequently, it poses a significant risk of off-target inhibition against other PLP-dependent transaminases (e.g., AST, ALT) and general carbonyl scavenging in complex lysates.[1]

Recommendation: Use L-canaline for rapid in vitro kinetic characterization due to its fast on-rate.[1] However, for validating OAT-dependent biological phenotypes, 5-FMO is the superior standard due to its mechanism-based (suicide) specificity.[1]

Part 1: Mechanism of Action & Selectivity

To evaluate specificity, one must understand the molecular "lock and key."[1] L-canaline mimics L-ornithine, allowing it to enter the OAT active site.[1] However, its inhibition mechanism differs fundamentally from the "gold standard" suicide inhibitors.[1]

The Oxime Trap vs. Suicide Inhibition

L-canaline functions as a carbonyl-trapping agent.[1] It attacks the internal aldimine (PLP-Lysine Schiff base) of the enzyme.[1] The resulting oxime complex is thermodynamically stable but technically reversible under specific conditions (e.g., high concentrations of free PLP or dialysis), unlike the covalent alkylation caused by 5-FMO.[1]

Key Distinction:

• L-canaline: Reacts with any accessible PLP aldehyde.[1] Specificity is driven solely by the affinity of the amino acid backbone for the active site.[1]

• 5-FMO: Unreactive until processed by the enzyme's catalytic machinery (enamine intermediate formation), ensuring it only kills enzymes capable of processing ornithine.[1]

Figure 1: Mechanistic divergence between L-canaline (Oxime formation) and 5-FMO (Suicide inhibition). Note that L-canaline does not require catalytic turnover to bind.

Part 2: Comparative Analysis of OAT Inhibitors[1][2]

The following table benchmarks L-canaline against its primary alternatives. Data is synthesized from kinetic studies in mammalian liver and brain lysates.[1]

Feature	L-Canaline	5-Fluoromethylornithine (5-FMO)	Gabaculine
Mechanism	Oxime formation (PLP attack)	Suicide Substrate (Michael acceptor)	Suicide Substrate (Aromatization)
Primary Target	OAT	OAT	GABA-T, OAT
Specificity	Moderate. Hits AST/ALT at high conc.	High. Requires OAT catalysis.[1]	Low. Cross-reacts with GABA-T.
Inhibition Type	Pseudo-irreversible (Slow off-rate)	Irreversible (Covalent)	Irreversible
(OAT)	M	M (Effective is high)	M
Lysate Stability	Low (Scavenged by free aldehydes)	High	High
Reversibility	Reversible with dialysis/excess PLP	Irreversible	Irreversible

Part 3: Protocol – The "Differential Specificity" Assay

Evaluating L-canaline in a lysate requires controls for off-target PLP scavenging.[1] This protocol uses a Dual-Enzyme Readout (OAT vs. AST) to quantify specificity.[1]

Principles of the Assay

• OAT Activity: Measured via the conversion of Ornithine to Pyrroline-5-Carboxylate (P5C), which reacts with o-aminobenzaldehyde (OAB) to form a yellow dihydroquinazolinium adduct (Abs 440 nm).[1]

• AST Activity (Specificity Control): Measured via coupled NADH oxidation (Abs 340 nm).[1] L-canaline should inhibit OAT at nanomolar concentrations but spare AST until micromolar concentrations.[1]

Workflow Diagram

Figure 2: Differential Specificity Workflow. Parallel interrogation of OAT and AST activities distinguishes specific inhibition from general PLP scavenging.

Step-by-Step Methodology

Reagents:

• Lysis Buffer: 50 mM Potassium Phosphate (pH 7.4), 1 mM EDTA, 1 mM DTT.[1] Note: Avoid carbonyl-containing buffers.

• OAT Substrate Mix: 50 mM L-Ornithine, 10 mM

  -Ketoglutarate, 25 µM PLP.[1]

• Detection Reagent: 10 mM o-aminobenzaldehyde (freshly prepared in ethanol).[1]

• Inhibitor: L-canaline (dissolved in water, neutralized to pH 7).[1]

Procedure:

• Desalting (Critical): Pass crude cell lysate through a Sephadex G-25 spin column to remove endogenous amino acids and ammonia which interfere with the assay.[1]

• Pre-incubation:

  • Aliquot lysate into reaction wells.

  • Add L-canaline at a log-scale gradient (10 nM to 1 mM).[1]

  • Incubate for 15 minutes at 37°C . Causality: This allows the oxime formation to reach equilibrium before substrate competition begins.[1]

• OAT Reaction:

  • Add OAT Substrate Mix.[1]

  • Incubate for 30 minutes at 37°C.

  • Stop reaction with 10% TCA (Trichloroacetic acid).[1]

  • Add o-aminobenzaldehyde and incubate 10 mins to develop color (Yellow).

  • Read Absorbance at 440 nm .[1]

• Specificity Control (AST Assay):

  • In parallel wells containing the same L-canaline concentrations, add Aspartate Aminotransferase substrates (Aspartate +

    -KG).[1]

  • Perform standard NADH-coupled assay (Read decrease at 340 nm ).[1]

Data Interpretation[1][2][3][4][5][6][7][8]

• Specific Inhibition: You observe >90% loss of OAT signal at concentrations where AST activity remains >90%.[1]

• Non-Specific Toxicity: If AST activity drops significantly at the same concentration as OAT, L-canaline is acting as a general PLP scavenger in your specific lysate conditions.[1]

Part 4: Critical Pitfalls & Troubleshooting

The "PLP Sink" Artifact

Lysates often contain free PLP or PLP loosely bound to albumin.[1]

• Problem: L-canaline reacts with free PLP in the buffer before it reaches the enzyme active site.

• Solution: If

  values shift dramatically between purified enzyme and lysate, titrate the concentration of PLP in your assay buffer.[1] A specific inhibitor like 5-FMO will be less sensitive to exogenous PLP concentration than L-canaline.[1]

Reversibility Check

Unlike 5-FMO, L-canaline inhibition can sometimes be reversed.[1]

• Validation: Dilute the L-canaline-treated lysate 100-fold into reaction buffer containing high PLP (1 mM). If activity recovers over 60 minutes, the inhibition is reversible (oxime exchange), confirming the mechanism is L-canaline mediated and not a non-specific protein denaturation.[1]

References

• Daune, G., Gerhart, F., & Seiler, N. (1988).[1][2] 5-Fluoromethylornithine, an irreversible and specific inhibitor of L-ornithine:2-oxo-acid aminotransferase.[1][3][2] Biochemical Journal, 253(2), 481–488.[1][2] Link

• Kioussi, C., et al. (1978).[1] Mode of inhibition of ornithine aminotransferase by L-canaline.[1][4][5][3][6][7] Journal of Biochemistry, 83(1), 201–206.[1][3] Link

• Rando, R. R. (1977).[1][8] Mechanism of the irreversible inhibition of gamma-aminobutyric acid alpha-ketoglutaric acid transaminase by the neurotoxin gabaculine.[1] Biochemistry, 16(21), 4604–4610.[1] Link

• Wroblewski, J. T., Blaker, W. D., & Meek, J. L. (1985).[1] Ornithine as a precursor of neurotransmitter glutamate: effect of canaline on ornithine aminotransferase activity and glutamate content in the septum of rat brain.[1][5] Brain Research, 329(1-2), 161–168.[1] Link

Sources

• 1. Gabaculine - Wikipedia [en.wikipedia.org]
• 2. 5-Fluoromethylornithine, an irreversible and specific inhibitor of L-ornithine:2-oxo-acid aminotransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. DL-canaline and 5-fluoromethylornithine. Comparison of two inactivators of ornithine aminotransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mode of inhibition of ornithine aminotransferase by L-canaline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ornithine as a precursor of neurotransmitter glutamate: effect of canaline on ornithine aminotransferase activity and glutamate content in the septum of rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Interaction of L-canaline with ornithine aminotransferase of the tobacco hornworm, Manduca sexta (Sphingidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. apexbt.com [apexbt.com]
• 8. Isolation and characterization of the product of inactivation of gamma-aminobutyric acid aminotransferase by gabaculine - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Analysis of Canaline Enantiomers: Mechanism, Kinetics, and Biological Impact

Executive Summary & Chemical Identity

L-Canaline (2-amino-4-(aminooxy)butyric acid) is a potent, naturally occurring non-proteinogenic amino acid derived from the hydrolysis of L-canavanine.[1] Structurally analogous to L-ornithine, L-canaline replaces the methylene bridge at the

-position with an oxygen atom.[2] This structural modification confers its primary biological activity: the irreversible inhibition of pyridoxal-5'-phosphate (PLP)-dependent enzymes, most notably Ornithine Aminotransferase (OAT) .

While the L-enantiomer is the predominant natural form and the most kinetically active inhibitor, the D-enantiomer exhibits distinct kinetic properties that offer critical insights into enzyme stereospecificity. This guide compares the physicochemical and biological profiles of L- and D-canaline, providing actionable protocols for their study in drug development and enzymology.

Chemical Structure Comparison

Feature	L-Canaline	D-Canaline	L-Ornithine (Control)
CAS Number	496-93-5	543-38-4 (Generic)	70-26-8
Stereochemistry	(S)-Configuration	(R)-Configuration	(S)-Configuration
Side Chain	-O-NH₂ (Aminooxy)	-O-NH₂ (Aminooxy)	-CH₂-NH₂ (Amino)
PLP Reactivity	Rapid Oxime Formation	Slow Oxime Formation	Schiff Base (Reversible)
Primary Source	Canavalia ensiformis (Jack Bean)	Synthetic / Resolution	Biological Synthesis

Mechanistic Comparison: The PLP-Oxime Trap

The defining characteristic of canaline is its ability to covalently bind PLP, the cofactor required by transaminases. Unlike the natural substrate (ornithine), which forms a reversible aldimine (Schiff base), canaline forms a thermodynamically stable oxime .

Mechanism of Inhibition[5][6]

• Entry: Canaline enters the OAT active site, mimicking ornithine.

• Attack: The

  -aminooxy group attacks the aldehyde carbon of the PLP cofactor.

• Trapping: An oxime bond (C=N-O-) is formed. This bond is significantly more stable than the aldimine (C=N-C-) bond formed by amino substrates.

• Inactivation: The enzyme is locked in an inactive state; the PLP cannot cycle back to Pyridoxamine Phosphate (PMP).

L- vs. D-Canaline Specificity

• L-Canaline: Fits the active site geometry of OAT perfectly, positioning the aminooxy group for immediate nucleophilic attack on PLP.

• D-Canaline: Can enter the active site but faces steric hindrance. While it eventually forms the oxime, the reaction rate is orders of magnitude slower.[3] This confirms that while the chemical reactivity (nucleophilicity) is identical, the biological efficacy is dictated by stereochemical fit.

Figure 1: Kinetic Partitioning of Canaline Enantiomers. L-Canaline rapidly accesses the PLP cofactor, whereas D-Canaline is sterically hindered, leading to slower inactivation.

Comparative Performance Data

The following data synthesizes kinetic studies on Ornithine Aminotransferase (OAT) inhibition.

Parameter	L-Canaline	D-Canaline	DL-Canaline (Racemic)
Inhibition Type	Irreversible (Suicide-like)	Irreversible (Slow)	Mixed Kinetics
(Apparent)	~2.0 µM	> 100 µM (Est.)	~20 - 30 µM
Inactivation Rate ( )	Fast ( s)	Slow ( minutes/hours)	Intermediate
In Vivo Efficacy	High Toxicity (Neurotoxic)	Low/Negligible Toxicity	Transient Inhibition
Reversibility	None (Physiological pH)	None	None

Key Insight: In in vivo studies, DL-canaline often shows incomplete inhibition compared to pure L-canaline or fluorinated analogues (like 5-FMOrn).[3] This is likely due to the D-isomer competing for transport or non-specific binding sites without contributing effectively to rapid enzyme inactivation.

Experimental Protocols (Self-Validating Systems)

Protocol A: Enzymatic Production of L-Canaline

Rationale: Commercial L-canaline is expensive and unstable. The most reliable source is the enzymatic hydrolysis of L-canavanine (commercially available) using Arginase. This ensures 100% enantiomeric purity (L-form).

Reagents:

• L-Canavanine sulfate (Substrate)

• Beef Liver Arginase (Enzyme, EC 3.5.3.1)

• Urease (to remove urea by-product)[4]

• Buffer: 50 mM Na-Glycinate, pH 9.5

Workflow:

• Dissolution: Dissolve 10 mM L-Canavanine in Glycinate buffer.

• Hydrolysis: Add Arginase (100 units/mg substrate). Incubate at 37°C for 4 hours.

  • Validation Step: Monitor reaction progress via colorimetric urea assay (diacetyl monoxime method).

• Urea Removal: Add Urease to convert urea to CO₂ and NH₃ (optional, simplifies purification).

• Isolation: Acidify to pH 3.0 and pass through a cation-exchange column (Dowex 50). Elute with NH₄OH gradient.

• Crystallization: L-Canaline crystallizes as the free base upon evaporation.

Protocol B: Comparative OAT Inhibition Assay

Rationale: To distinguish between L- and D-canaline activity, this assay uses a "protection" control. If the inhibitor is specific (L-canaline), pre-incubation with L-ornithine (substrate) should protect the enzyme.[5]

Reagents:

• Purified Ornithine Aminotransferase (OAT) (Rat liver or recombinant).

• Substrates: L-Ornithine (100 mM),

  -Ketoglutarate (100 mM).

• Cofactor: PLP (0.1 mM).

• Detection: Ninhydrin reagent or P5C-reactive dye (o-aminobenzaldehyde).

Step-by-Step Methodology:

• Baseline Activity (Control):

  • Mix Enzyme + PLP + L-Ornithine +

    -Ketoglutarate.

  • Incubate 10 min at 37°C.

  • Stop reaction with TCA. Measure P5C (pyrroline-5-carboxylate) formation at 440 nm (yellow complex with o-aminobenzaldehyde).

• Inhibition Phase (Experimental):

  • Incubate Enzyme + PLP + Canaline Variant (L, D, or DL) for varying times (0, 30s, 1min, 5min).

  • Note: Do not add Ornithine yet.

• Activity Recovery Check:

  • After inhibitor incubation, add excess L-Ornithine (100 mM) and

    -Ketoglutarate.

  • Measure residual activity.

• Data Analysis:

  • Plot log(% Residual Activity) vs. Time.

  • L-Canaline: Steep slope (rapid inactivation).

  • D-Canaline: Shallow slope (slow inactivation).

Figure 2: Kinetic Assay Logic. The workflow distinguishes enantiomers based on the rate of irreversible enzyme inactivation.

References

• Bolkenius, F. N., Knödgen, B., & Seiler, N. (1990). DL-Canaline and 5-fluoromethylornithine.[3][5][6] Comparison of two inactivators of ornithine aminotransferase. Biochemical Journal, 268(2), 409–414.

• Kito, K., Sanada, Y., & Katunuma, N. (1978).[5] Mode of inhibition of ornithine aminotransferase by L-canaline.[4][7][3][5][6][8] Journal of Biochemistry, 83(1), 201–206.[9]

• Rosenthal, G. A. (1997). L-Canaline: A potent antimetabolite and insecticide. In: Non-Protein Amino Acids.[1][2][4][10][9][3][5][6][11][12][13][14]

• Cayman Chemical. (n.d.). L-Canaline Product Information and Safety Data.

• Rosenthal, G. A., & Dahlman, D. L. (1990).[11] Interaction of L-canaline with ornithine aminotransferase of the tobacco hornworm, Manduca sexta.[4][5][11] Journal of Biological Chemistry.

Sources

• 1. Purification and characterization of the higher plant enzyme L-canaline reductase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Canavanine - Wikipedia [en.wikipedia.org]
• 3. DL-canaline and 5-fluoromethylornithine. Comparison of two inactivators of ornithine aminotransferase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Canaline - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. caymanchem.com [caymanchem.com]
• 7. Mode of inhibition of ornithine aminotransferase by L-canaline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Ornithine as a precursor of neurotransmitter glutamate: effect of canaline on ornithine aminotransferase activity and glutamate content in the septum of rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. beilstein-institut.de [beilstein-institut.de]
• 11. semanticscholar.org [semanticscholar.org]
• 12. Structure, assembly, and mechanism of a PLP-dependent dodecameric L-aspartate beta-decarboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Canavanine | C5H12N4O3 | CID 439202 - PubChem [pubchem.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

2-Amino-4-(aminooxy)butanoic acid dihydrochloride proper disposal procedures

Executive Summary: Operational Safety & Logistics

2-Amino-4-(aminooxy)butanoic acid dihydrochloride (also known as L-Canaline dihydrochloride) is a potent antimetabolite and structural analogue of ornithine.[1] Its primary hazard lies in its specific reactivity: it is a powerful inhibitor of pyridoxal phosphate (Vitamin B6)-dependent enzymes.

Immediate Action Directive:

• DO NOT mix this compound with ketones (e.g., Acetone ) or aldehydes during cleanup or waste consolidation. This causes rapid oximation reactions, altering the chemical profile and potentially creating uncharacterized byproducts.

• Disposal Method: High-temperature chemical incineration equipped with scrubbers (for nitrogen oxides and HCl).

Part 1: Chemical Profile & Hazard Mechanism (The "Why")

To handle this compound safely, you must understand the causality of its toxicity. Unlike generic organic waste, Canaline is a "suicide inhibitor."

Mechanism of Toxicity: The PLP Trap

The aminooxy group (

) on the molecule is a nucleophile that reacts irreversibly with the carbonyl group of Pyridoxal Phosphate (PLP), a critical cofactor for transaminases (e.g., Ornithine Aminotransferase).

• Binding: Canaline enters the enzyme active site, mimicking ornithine.

• Reaction: The aminooxy group attacks the PLP aldehyde.

• Result: A stable oxime bond is formed.[2] This permanently disables the cofactor, shutting down amino acid metabolism.

Implication for Disposal: Because this compound targets biological enzymatic machinery with high specificity, it must be treated as highly toxic and prevented from entering environmental water systems where it could impact aquatic life.

Chemical Data Table

Property	Specification	Operational Impact
CAS Number	65518-20-9 (Dihydrochloride)	Use for waste labeling/manifests.
Molecular Formula		High Chlorine content requires scrubbed incineration.
Acidity	Low pH (Acidic salt)	Corrosive to metal spatulas/surfaces.
Solubility	High (Water)	Spills can be diluted, but runoff must be captured.
Reactivity	High toward Carbonyls	INCOMPATIBLE WITH ACETONE.

Part 2: Pre-Disposal Segregation (The Self-Validating System)

A self-validating safety system relies on preventing "silent" chemical changes. The most common error in handling aminooxy compounds is the use of acetone for cleaning glassware.

The Acetone Trap: If you rinse Canaline-contaminated glassware with acetone, the following reaction occurs:

This creates a new chemical entity that may not match your waste profile, complicating downstream incineration analysis.

Protocol:

• Segregation: Designate a specific "Aminooxy Waste" stream if generating large quantities.

• Cleaning Solvent: Use Ethanol or Water for cleaning contaminated surfaces. Do NOT use Acetone or Methyl Ethyl Ketone (MEK).

• pH Adjustment: Do not neutralize the dihydrochloride salt unless explicitly required by your facility's waste contractor. Neutralization can generate heat and fumes.

Part 3: Step-by-Step Disposal Workflows

A. Solid Waste (Pure Compound)

For expired shelf stocks or solid spills.

• Container Selection: High-density polyethylene (HDPE) or glass jar with a Teflon-lined cap.

• Labeling:

  • Chemical Name: 2-Amino-4-(aminooxy)butanoic acid dihydrochloride.

  • Hazards: TOXIC, CORROSIVE (Acidic).

  • Codes: Check local regulations (e.g., waste code for toxic organics).

• Transfer: Transfer solid carefully to the container. Do not generate dust.[3]

• Disposal Path: Chemical Incineration.

B. Liquid Waste (Aqueous Solutions)

For reaction mixtures or stock solutions.

• Assessment: Check pH. If highly acidic (

  ), flag as "Corrosive Acidic Organic Waste."

• Consolidation: Pour into the "Halogenated Organic" or "Toxic Aqueous" waste stream (depending on facility rules regarding HCl content).

• Verification: Ensure no aldehydes (Formaldehyde, Glutaraldehyde) or Ketones are present in the carboy.

• Disposal Path: Fuel Blending or Incineration .

Part 4: Spill Management (Emergency Procedure)

Scenario: You drop a 500mg vial of solid Canaline 2HCl on the bench.

• Isolate: Mark the area. Put on nitrile gloves, lab coat, and safety goggles.[4]

• Dry Clean-up (Preferred):

  • Cover the powder with a dry absorbent pad or paper towel to prevent dispersion.

  • Scoop up the material using a plastic scoop (avoid metal if possible due to corrosion risk).

  • Place in a wide-mouth jar.

• Wet Decontamination:

  • Wipe the surface with water and soap.

  • CRITICAL: Do not use an acetone-based solvent wipe.

  • Place wipes in the solid waste jar.

• Seal & Label: Label as "Debris contaminated with Canaline 2HCl."

Part 5: Decision Logic & Workflow Visualization

The following diagram illustrates the decision matrix for handling Canaline waste, emphasizing the critical segregation of carbonyls.

Figure 1: Operational decision tree for Canaline dihydrochloride disposal, highlighting the critical segregation step to prevent unintended oximation reactions.

References

• National Center for Biotechnology Information (NCBI). (n.d.). L-canaline: a potent antimetabolite and anti-cancer agent from leguminous plants.[1] PubMed.[5] Retrieved October 26, 2023, from [Link]

Sources

• 1. L-canaline: a potent antimetabolite and anti-cancer agent from leguminous plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biotium.com [biotium.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. EHSO Manual 2025-2026 - Chemical Hazards [labman.ouhsc.edu]
• 5. researchgate.net [researchgate.net]